6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

• CAS: 130507-38-9

Core Science & Biosynthesis

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid synthesis pathway

An In-depth Technical Guide to the Synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

This document provides a comprehensive technical overview of the synthetic pathways leading to 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, a molecule of significant interest within the field of medicinal chemistry. The quinoline-4-carboxylic acid scaffold is a privileged structure, forming the core of numerous therapeutic agents, most notably the fluoroquinolone class of antibiotics where the 6-fluoro substituent is crucial for potent antibacterial activity. This guide is intended for researchers, chemists, and drug development professionals, offering not just procedural steps but also the underlying mechanistic rationale and strategic considerations essential for successful synthesis.

Strategic Overview: Retrosynthetic Analysis

The synthesis of substituted quinolines is a well-established field of organic chemistry, with several named reactions providing reliable access to this heterocyclic system. For the target molecule, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, three primary retrosynthetic disconnections are most viable: the Pfitzinger, Doebner, and Friedländer syntheses.

Caption: Stepwise mechanism of the Pfitzinger synthesis.

Detailed Experimental Protocol

This protocol is a self-validating system. Each step is designed to drive the reaction to completion and facilitate purification. Monitoring by Thin Layer Chromatography (TLC) is essential at key stages.

Materials:

• 5-Fluoro-isatin (1.0 eq)

• 1-Phenylpropan-2-one (1.1 eq)

• Potassium Hydroxide (KOH) solution (30-35% w/v)

• Ethanol (95%)

• Diethyl ether

• Glacial Acetic Acid

• Deionized Water

Procedure:

• Isatin Ring Opening: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 5-fluoro-isatin (1.0 eq) in the aqueous KOH solution. Stir the mixture at room temperature. A successful reaction is indicated by a color change from orange/red to a clear, dark yellow/brown solution as the isatin ring opens.

• Addition of Ketone: To the stirred solution, add 1-phenylpropan-2-one (1.1 eq) followed by an equal volume of 95% ethanol. The ethanol acts as a co-solvent to ensure miscibility of the organic ketone with the aqueous base.

• Condensation and Cyclization: Heat the reaction mixture to reflux (typically 85-95°C). Maintain reflux for 8-12 hours. The progress of the reaction should be monitored by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase), observing the consumption of the starting materials and the appearance of a new, more polar spot corresponding to the product.

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dilute the remaining aqueous solution with deionized water and transfer it to a separatory funnel.

  • Perform an extraction with diethyl ether (2x) to remove any unreacted 1-phenylpropan-2-one and other non-polar impurities. The product, being a carboxylate salt, will remain in the aqueous layer.

• Precipitation:

  • Transfer the aqueous layer to a beaker and place it in an ice bath to cool.

  • While stirring vigorously, slowly add glacial acetic acid dropwise. This will protonate the carboxylate salt. The target product is insoluble in acidic aqueous media and will precipitate out as a solid.

  • Continue adding acid until the pH of the solution is approximately 4-5, and no further precipitation is observed.

• Purification:

  • Collect the precipitated solid by vacuum filtration.

  • Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

  • Recrystallize the crude product from a suitable solvent system, such as ethanol/water or acetic acid, to yield the pure 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

  • Dry the purified product under vacuum.

Product Characterization

Confirmation of the final product's structure and purity is non-negotiable. The following data are expected for the target compound.

Analytical Technique	Expected Result
Appearance	White to pale yellow crystalline solid
Melting Point	Specific to the compound, should have a sharp range after recrystallization
¹H NMR (DMSO-d₆)	Aromatic protons (multiplets, ~7.5-8.7 ppm), Methyl protons (singlet, ~2.5 ppm), Carboxylic acid proton (broad singlet, >13 ppm)
¹³C NMR (DMSO-d₆)	Carboxylic acid carbonyl (~168 ppm), Quaternary and CH carbons of the quinoline and phenyl rings (~110-150 ppm), Methyl carbon (~15-20 ppm)
FT-IR (KBr, cm⁻¹)	Broad O-H stretch (carboxylic acid, ~2500-3300), C=O stretch (~1700), C=C and C=N stretches (~1500-1650), C-F stretch (~1200-1250)
HRMS (ESI+)	Calculated m/z for [C₁₇H₁₂FNO₂ + H]⁺, found value should be within ± 5 ppm

Alternative Synthetic Pathways

While the Pfitzinger synthesis is robust, alternative methods may be advantageous depending on starting material availability or the need to access different substitution patterns.

The Doebner Reaction

This is a three-component reaction involving an aniline, an aldehyde, and pyruvic acid. [1]For the target molecule, this would involve reacting 4-fluoroaniline, benzaldehyde, and pyruvic acid.

Mechanism Rationale: The reaction typically proceeds via the formation of an imine between the aniline and aldehyde, followed by the addition of the enolate of pyruvic acid. Subsequent cyclization, dehydration, and in-situ oxidation lead to the aromatic quinoline product. [2]

Caption: Doebner three-component synthesis pathway.

Critique: A significant drawback of the standard Doebner reaction for this specific target is that it naturally yields a 2-substituted quinoline-4-carboxylic acid. Incorporating the 3-methyl group is not straightforward and would require a modified starting material, such as using 2-oxobutanoic acid instead of pyruvic acid, which can complicate the reaction.

The Friedländer Synthesis

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group. [3] Mechanism Rationale: The synthesis proceeds via an initial aldol condensation or Schiff base formation, followed by cyclization and dehydration to form the quinoline ring. For the target molecule, the required starting materials would be 2-amino-5-fluorobenzophenone and ethyl acetoacetate. The reaction would yield the ethyl ester, which would then require a subsequent hydrolysis step to afford the final carboxylic acid.

Caption: Friedländer two-step synthesis pathway.

Critique: While effective, the Friedländer approach is a two-step process (condensation followed by hydrolysis). Furthermore, the primary starting material, 2-amino-5-fluorobenzophenone, is often more expensive and less readily available than the 5-fluoro-isatin required for the Pfitzinger synthesis.

Comparative Analysis and Conclusion

Synthesis Route	Advantages	Disadvantages
Pfitzinger	Convergent, one-pot reaction; Directly yields the carboxylic acid; Readily available starting materials. [4]	Requires strong basic conditions; Can be sensitive to the ketone substrate.
Doebner	Three-component, one-pot reaction.	Standard reaction does not yield the 3-methyl substituent; Often requires harsh conditions. [5]
Friedländer	Generally good yields; Tolerates various functional groups.	Two-step process (condensation + hydrolysis); Key starting material (2-amino-5-fluorobenzophenone) can be expensive.

References

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• World Journal of Pharmaceutical Research. (2024). Synthesis and Characterization of 2-Phenyl Quinoline-4-Carboxylic Acid. Available from: [Link]

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• Journal of Chemical and Pharmaceutical Research. (2011). Application of pfitzinger reaction in the synthesis of indophenazino[2,3-b]fused quinoline-4-carboxylic acid derivatives. JOCPR, 3(6), 351-356. Available from: [Link]

• ResearchGate. (2009). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Available from: [Link]

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A Comprehensive Technical Guide to the Physicochemical Properties of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline-4-carboxylic acids represent a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The specific analogue, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, incorporates several key structural features expected to modulate its physicochemical and, consequently, its pharmacokinetic and pharmacodynamic profiles. The presence of the fluorine atom at the 6-position can significantly influence properties such as lipophilicity and metabolic stability. The methyl and phenyl groups at the 3- and 2-positions, respectively, will impact steric hindrance, aromatic interactions, and overall molecular conformation.

This in-depth technical guide, designed for researchers and drug development professionals, provides a comprehensive overview of the essential physicochemical properties of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. While specific experimental data for this exact molecule is not widely published, this guide outlines the authoritative, field-proven methodologies for its characterization. Each section explains the causality behind experimental choices and provides self-validating protocols, empowering researchers to generate robust and reliable data.

Molecular Structure and Key Physicochemical Parameters: A Tabular Overview

A thorough understanding of a compound's physicochemical properties is fundamental to drug discovery and development, influencing everything from formulation to bioavailability.[2] Below is a summary of the key parameters to be determined for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Physicochemical Property	Predicted/Expected Range	Importance in Drug Development
Molecular Weight	295.29 g/mol	Influences diffusion and transport properties.
Aqueous Solubility	Low	Affects dissolution rate and oral bioavailability.[2]
pKa	3.5 - 5.0 (carboxylic acid)	Governs ionization state, which impacts solubility, permeability, and receptor binding.
LogP (Octanol/Water)	3.0 - 5.0	A key measure of lipophilicity, influencing membrane permeability and ADME properties.[3]
Melting Point	High (>200 °C)	Indicates crystal lattice energy and purity.
Crystal Structure	To be determined	Defines solid-state properties like stability, solubility, and hygroscopicity.

I. Aqueous Solubility

The aqueous solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability. For quinoline-4-carboxylic acid derivatives, which are often poorly soluble in water, accurate solubility assessment is paramount.[2][4]

Expertise & Experience: Choosing the Right Solubility Assay

The "gold standard" for determining thermodynamic solubility is the shake-flask method , as it measures the equilibrium solubility of a compound in a specific medium.[5] This method is particularly suitable for crystalline compounds and provides the most physiologically relevant data. For higher throughput screening in early discovery, kinetic solubility methods like nephelometry can be employed, which measure the concentration at which a compound precipitates from a solution prepared by adding a stock solution in an organic solvent to an aqueous buffer.[6]

Experimental Protocol: Equilibrium Shake-Flask Solubility

This protocol ensures a self-validating system by confirming the presence of undissolved solid at equilibrium, guaranteeing saturation.

• Preparation: Add an excess amount of crystalline 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid to a series of vials containing pharmaceutically relevant aqueous buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4). The presence of excess solid should be visually confirmed.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., at 25 °C or 37 °C) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved compound.

• Sampling and Analysis: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filter the aliquot if necessary. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Visualization: Solubility Determination Workflow

Caption: Workflow for Shake-Flask Solubility Measurement.

II. Acid Dissociation Constant (pKa)

The pKa value dictates the extent of ionization of a molecule at a given pH. For an acidic compound like a carboxylic acid, the pKa is the pH at which 50% of the molecules are in their ionized (carboxylate) form. This property profoundly affects solubility, lipophilicity, and the ability to interact with biological targets.

Expertise & Experience: Method Selection for pKa Determination

Potentiometric titration is a robust and widely accepted method for pKa determination. It involves monitoring the pH of a solution as a titrant of known concentration is added. For compounds with low aqueous solubility, a co-solvent system (e.g., water-methanol or water-DMSO) is often necessary. The Yasuda-Shedlovsky extrapolation can then be used to determine the aqueous pKa from measurements in several co-solvent mixtures. For more rapid, albeit less precise, estimations in early-phase discovery, computational methods based on density functional theory (DFT) can be employed.[7][8][9]

Experimental Protocol: Potentiometric Titration

• Solution Preparation: Accurately weigh the compound and dissolve it in a suitable solvent (e.g., a mixture of water and a co-solvent if solubility is low) to a known concentration.

• Titration Setup: Place the solution in a thermostatted vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using an automated titrator.

• Data Acquisition: Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point. For more accurate results, use specialized software to analyze the titration curve and determine the pKa.

III. Lipophilicity (LogP)

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) between octanol and water, is a crucial parameter in drug design.[3] It influences a drug's ability to cross biological membranes, its binding to plasma proteins, and its overall ADMET profile.[10]

Expertise & Experience: LogP Measurement Techniques

The shake-flask method is the traditional and most reliable technique for LogP determination.[3] However, it can be time-consuming. A faster alternative, suitable for a wide range of compounds, is reverse-phase high-performance liquid chromatography (RP-HPLC). This method correlates the retention time of the compound on a hydrophobic stationary phase with the LogP values of a set of known standards.

Experimental Protocol: Shake-Flask Method for LogP

• Pre-equilibration: Pre-saturate n-octanol with water and water with n-octanol by shaking them together for 24 hours and then separating the phases.

• Partitioning: Dissolve a known amount of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in one of the pre-saturated phases (usually the one in which it is more soluble). Add a known volume of the other pre-saturated phase.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol and aqueous layers.

• Quantification: Carefully sample both phases and determine the concentration of the compound in each using a suitable analytical method like HPLC-UV.

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Visualization: LogP Determination Logic

Caption: Conceptual Diagram of LogP Determination.

IV. Structural and Thermal Properties

Melting Point and Thermal Analysis

The melting point of a crystalline solid provides an indication of its purity and the strength of its crystal lattice. Differential Scanning Calorimetry (DSC) can be used to determine the melting point and to detect any polymorphic transitions. Thermogravimetric Analysis (TGA) provides information about the thermal stability of the compound and the presence of any solvates or hydrates.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the synthesized compound.[11][12][13] The chemical shifts, coupling constants, and integration of the signals provide detailed information about the molecular framework.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.[14] For 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, characteristic peaks for the carboxylic acid O-H and C=O stretches, as well as aromatic C-H and C=C stretches, are expected.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the molecule, which confirms its elemental composition.[11][15]

Crystal Structure

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional arrangement of atoms in the crystalline state.[16][17] This information is invaluable for understanding intermolecular interactions, which can influence solubility and dissolution rate. For quinoline carboxylic acids, the crystal structure can reveal details about hydrogen bonding and tautomeric forms.[18]

Conclusion

A comprehensive understanding of the physicochemical properties of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is indispensable for its successful development as a potential therapeutic agent. The experimental protocols and theoretical considerations outlined in this guide provide a robust framework for the thorough characterization of this and other novel quinoline derivatives. By systematically evaluating solubility, pKa, lipophilicity, and solid-state properties, researchers can make informed decisions to optimize the compound's profile and advance its journey through the drug development pipeline.

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The Serendipitous Spark: A Technical History of Quinoline-4-Carboxylic Acids

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: From Malaria Fevers to Broad-Spectrum Antibiotics

The story of quinoline-4-carboxylic acid is not one of linear design but of serendipitous observation, chemical ingenuity, and relentless therapeutic pursuit. This narrative begins not in a pristine laboratory, but in the fever-ridden forests of South America, with the Cinchona tree. The bark of this tree, a source of quinine, provided the first effective treatment for malaria and introduced the quinoline nucleus to the world of medicine.[1][2] It was this very nucleus that, centuries later, would form the backbone of a revolutionary class of synthetic antibacterial agents. This guide traces the remarkable journey of the quinoline-4-carboxylic acid core, from its natural product origins to its pivotal role in the development of modern antibiotics, providing in-depth technical insights for the scientific professionals who continue to build upon this legacy.

Chapter 1: The Primordial Quinoline Scaffold

The Dawn of Discovery: From Coal Tar to a Heterocycle

The fundamental quinoline structure, a bicyclic aromatic heterocycle, was first isolated from coal tar in 1834 by the German analytical chemist Friedlieb Ferdinand Runge.[3][4] This discovery, however, predated a clear understanding of its immense potential as a pharmacophore. For decades, quinoline remained a chemical curiosity, its true value yet to be unlocked.

Nature's Blueprint: Quinine and the Antimalarial Quest

The therapeutic importance of the quinoline scaffold was first realized through quinine, an alkaloid isolated from the bark of the Cinchona tree. In 1820, French chemists Pierre Joseph Pelletier and Joseph Bienaimé Caventou successfully isolated this active principle, providing a concentrated and quantifiable form of the antimalarial remedy that had been used in its crude bark form for centuries.[5] The complex structure of quinine, with its quinoline core, served as the initial inspiration for synthetic antimalarial drug discovery programs.[1]

This quest for synthetic alternatives to quinine led to the development of chloroquine in 1934 by German scientists at I. G. Farben.[6] Chloroquine, a 4-aminoquinoline, proved to be a highly effective and widely used antimalarial for decades. It was during the large-scale production of this vital drug that the next chapter in the quinoline saga would unexpectedly unfold.[7]

Chapter 2: A Fortuitous Byproduct: The Birth of Quinolone Antibacterials

The discovery of the first synthetic quinolone antibacterial agent was a classic example of serendipity in science. In the late 1950s, while working on the synthesis of the antimalarial drug chloroquine at the Sterling-Winthrop Research Institute, Dr. George Lesher and his colleagues isolated an unexpected byproduct.[8][9] This impurity was identified as 7-chloro-1-ethyl-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid.

Upon testing, this compound exhibited modest but notable antibacterial activity, primarily against Gram-negative bacteria.[8][10] This observation was the critical spark. Lesher's team recognized the potential of this new scaffold and initiated a medicinal chemistry program to synthesize and evaluate analogues. This effort led to the synthesis of nalidixic acid in 1962, the first quinolone antibiotic to be introduced for clinical use in 1967.[10][11] Though technically a naphthyridone, nalidixic acid is considered the progenitor of the quinolone class of antibiotics.[11][12]

Chapter 3: The Synthetic Cornerstone: Classical Routes to the Quinoline-4-Carboxylic Acid Core

The ability to chemically synthesize the quinoline-4-carboxylic acid core was essential for the exploration of this new class of antibacterials. Two classical name reactions have been fundamental to this endeavor: the Pfitzinger reaction and the Doebner reaction.

The Pfitzinger Reaction (1886)

Developed by Wilhelm Pfitzinger, this reaction provides a versatile method for synthesizing substituted quinoline-4-carboxylic acids from isatin and a carbonyl compound containing an α-methylene group in the presence of a strong base.[13][14]

The choice of a strong base, typically potassium hydroxide, is crucial for the initial step of the reaction. The base catalyzes the hydrolysis of the amide bond within the isatin ring, opening it to form a keto-acid intermediate.[14][15] This intermediate possesses a reactive aniline moiety and a ketone, which are essential for the subsequent condensation and cyclization steps. The enolizable carbonyl compound (a ketone or aldehyde with α-hydrogens) is then able to condense with the aniline to form an enamine, which undergoes an intramolecular cyclization and subsequent dehydration to yield the aromatic quinoline ring.[14]

The following protocol is a representative example of a classical Pfitzinger reaction.

Synthesis of 2-phenylquinoline-4-carboxylic acid from isatin and acetophenone.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve isatin (1 equivalent) and potassium hydroxide (3 equivalents) in absolute ethanol.

• Addition of Ketone: To the stirred solution, add acetophenone (1.1 equivalents).

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is dissolved in water and washed with diethyl ether to remove any unreacted acetophenone.

• Precipitation: The aqueous layer is then cooled in an ice bath and acidified with glacial acetic acid or dilute hydrochloric acid to a pH of approximately 4-5.

• Isolation: The precipitated solid, 2-phenylquinoline-4-carboxylic acid, is collected by vacuum filtration, washed with cold water, and dried. Recrystallization from ethanol can be performed for further purification.[3]

Caption: Workflow of the Pfitzinger Reaction.

The Doebner Reaction (1887)

Oscar Doebner developed this three-component reaction, which condenses an aromatic amine, an aldehyde, and pyruvic acid to form a quinoline-4-carboxylic acid.

The Doebner reaction is typically catalyzed by an acid. The acid catalyst facilitates the initial condensation of the aniline and the aldehyde to form a Schiff base (imine). Pyruvic acid then adds to this imine in a Michael-type addition, followed by an intramolecular electrophilic cyclization onto the electron-rich aromatic ring of the aniline. Subsequent oxidation of the resulting dihydroquinoline intermediate yields the final aromatic quinoline-4-carboxylic acid. The choice of solvent and catalyst can significantly impact the reaction's efficiency, especially with electron-deficient anilines.

The following protocol describes a modern, optimized approach to the Doebner reaction.

Synthesis of a 2-substituted quinoline-4-carboxylic acid.

• Reaction Setup: In a reaction vessel, combine the aniline (1.0 equivalent), the aldehyde (1.1 equivalents), and a Lewis acid catalyst such as boron trifluoride etherate (BF₃·THF, 0.28 equivalents) in acetonitrile (MeCN).

• Initial Heating: Stir the mixture at 65°C for 10-60 minutes.

• Addition of Pyruvic Acid: Prepare a solution of pyruvic acid (0.56-1.0 equivalent) in acetonitrile. Add this solution dropwise to the heated reaction mixture over several hours. The slow addition helps to control the reaction rate and minimize side reactions.

• Reaction Completion: Continue heating the mixture at 65°C for an additional 20-24 hours.

• Work-up: After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.[12]

Caption: Key steps in the Doebner Reaction.

Data Presentation: Comparative Analysis of Classical Syntheses

Reaction	Key Reactants	Catalyst/Conditions	Typical Yields	Advantages	Limitations
Pfitzinger	Isatin, Carbonyl compound	Strong Base (e.g., KOH), Reflux	60-90%	Good yields, readily available starting materials.	Limited by the stability of substituents on isatin to basic conditions.
Doebner	Aniline, Aldehyde, Pyruvic Acid	Acid (Brønsted or Lewis), Heat	40-85%	High versatility due to a wide range of available anilines and aldehydes.	Can give low yields with electron-deficient anilines in the classical protocol.

Chapter 4: The Fluorine Revolution: Evolution into Fluoroquinolones

The initial quinolones, like nalidixic acid, had a limited spectrum of activity and were primarily used for urinary tract infections. The major breakthrough came with the introduction of a fluorine atom at the C-6 position and a piperazine ring at the C-7 position of the quinoline core. This structural modification dramatically expanded the antibacterial spectrum and potency, giving rise to the "fluoroquinolones."

The evolution of fluoroquinolones is often categorized into generations, each characterized by improved activity against different types of bacteria.

• First Generation: Represented by nalidixic acid, these compounds have a narrow spectrum, mainly effective against Gram-negative enteric bacteria.[12]

• Second Generation: This generation, including ciprofloxacin and norfloxacin, introduced the critical C-6 fluorine atom and a C-7 piperazine moiety. This resulted in potent activity against a broad range of Gram-negative bacteria, including Pseudomonas aeruginosa, and some Gram-positive bacteria.

• Third Generation: Drugs like levofloxacin and sparfloxacin further enhanced activity against Gram-positive bacteria, particularly Streptococcus pneumoniae, and also showed efficacy against atypical pathogens.[12]

• Fourth Generation: Moxifloxacin and other compounds in this class exhibit broad-spectrum activity, including enhanced coverage of anaerobic bacteria.

Caption: Generational progression of fluoroquinolones.

Conclusion: An Enduring Scaffold in Drug Discovery

The journey of the quinoline-4-carboxylic acid core, from a natural remedy for fever to a cornerstone of modern antibacterial therapy, is a testament to the power of chemical synthesis and the importance of scientific curiosity. The initial serendipitous discovery of its antibacterial properties opened a field of research that has saved countless lives. The classical synthetic methods of Pfitzinger and Doebner provided the essential tools for chemists to explore the structure-activity relationships of this scaffold, leading to the highly potent and broad-spectrum fluoroquinolones used today. As antibiotic resistance continues to be a global health crisis, the versatile and enduring quinoline-4-carboxylic acid scaffold will undoubtedly remain a critical starting point for the development of the next generation of life-saving therapeutics.

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A Comprehensive Review of Substituted 2-Phenylquinoline-4-Carboxylic Acids in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2-phenylquinoline-4-carboxylic acid scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile. This structural motif is a key constituent in a wide array of compounds exhibiting potent biological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties. This technical guide provides a comprehensive literature review, delving into the synthesis, multifaceted biological activities, and crucial structure-activity relationships (SAR) of substituted 2-phenylquinoline-4-carboxylic acid derivatives. It is designed to equip researchers and drug development professionals with the foundational knowledge and detailed protocols necessary to navigate and innovate within this promising chemical space.

The Synthetic Landscape: Crafting the 2-Phenylquinoline-4-Carboxylic Acid Core

The construction of the 2-phenylquinoline-4-carboxylic acid nucleus is primarily achieved through two classical named reactions: the Doebner-von Miller reaction and the Pfitzinger reaction. The choice of synthetic route is often dictated by the availability of starting materials and the desired substitution patterns on the final molecule.

The Doebner-von Miller Reaction: A Three-Component Condensation

The Doebner-von Miller reaction is a versatile method for synthesizing 2-substituted quinoline-4-carboxylic acids. It involves a one-pot, three-component condensation of an aniline, an aldehyde, and pyruvic acid[1]. The reaction proceeds through the initial formation of a Schiff base from the aniline and aldehyde, followed by the addition of the enolate of pyruvic acid. The subsequent intramolecular cyclization and in-situ oxidation yield the aromatic 2-phenylquinoline-4-carboxylic acid[1]. Modern iterations of this reaction often employ catalysts to enhance yields and reduce reaction times.

Experimental Protocol: Catalyzed Doebner Reaction for 2-Phenylquinoline-4-Carboxylic Acid

Materials:

• Aniline

• Benzaldehyde

• Pyruvic acid

• Ethanol

• Iron(III) trifluoromethanesulfonate (catalyst)

Procedure:

• In a round-bottom flask, dissolve the aniline, benzaldehyde, and pyruvic acid in ethanol.

• Add the catalyst, iron(III) trifluoromethanesulfonate, to the mixture.

• Equip the flask with a reflux condenser and heat the reaction mixture to 80°C with stirring for 3 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature, at which point the crude product will precipitate.

• Collect the precipitate by filtration and purify by recrystallization.

The Pfitzinger Reaction: Building from Isatin

The Pfitzinger reaction offers an alternative and widely used route to substituted quinoline-4-carboxylic acids. This method involves the condensation of isatin or its derivatives with a carbonyl compound containing an α-methylene group in the presence of a strong base, such as potassium hydroxide[2]. The reaction is initiated by the basic hydrolysis of the amide bond in isatin to form a keto-acid intermediate. This intermediate then reacts with the carbonyl compound to form an enamine, which subsequently undergoes intramolecular cyclization and dehydration to afford the final quinoline-4-carboxylic acid[2].

Experimental Protocol: Pfitzinger Synthesis of 2-Phenylquinoline-4-carboxylic Acid

Materials:

• Isatin

• Acetophenone

• Potassium hydroxide (33% aqueous solution)

• Ethanol

• Hydrochloric acid (3 M)

Procedure:

• Dissolve isatin in a 33% aqueous solution of potassium hydroxide.

• Slowly add an ethanolic solution of acetophenone to the mixture.

• Reflux the reaction mixture at 85°C for 8 hours[3].

• Remove the solvent under reduced pressure.

• Dissolve the residue in water and adjust the pH to 5-6 with 3 M hydrochloric acid to precipitate the product[3].

• Collect the solid by filtration, wash with water, and dry to obtain 2-phenylquinoline-4-carboxylic acid[3].

Diagram: Synthetic Pathways to 2-Phenylquinoline-4-Carboxylic Acid

Caption: Key synthetic routes to the 2-phenylquinoline-4-carboxylic acid scaffold.

A Spectrum of Biological Activities: Therapeutic Potential

The versatility of the 2-phenylquinoline-4-carboxylic acid scaffold is evident in the diverse range of biological activities exhibited by its derivatives. These compounds have been extensively explored as anticancer, antibacterial, anti-inflammatory, and antiviral agents.

Anticancer Activity: Targeting Histone Deacetylases (HDACs)

A significant area of research has focused on the development of 2-phenylquinoline-4-carboxylic acid derivatives as inhibitors of histone deacetylases (HDACs). HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression, and their aberrant activity is often associated with tumorigenesis[3]. By inhibiting HDACs, these compounds can induce cell cycle arrest and apoptosis in cancer cells[2][4].

The general pharmacophore for these HDAC inhibitors incorporates the 2-phenylquinoline-4-carboxylic acid moiety as a "cap" group, which interacts with the hydrophobic region at the entrance of the HDAC active site[3][4]. This cap is connected via a linker to a zinc-binding group (ZBG), such as hydroxamic acid or a hydrazide, which chelates the zinc ion in the enzyme's catalytic domain[2][3].

Structure-Activity Relationship (SAR) for HDAC Inhibition:

• Cap Group: The 2-phenylquinoline-4-carboxylic acid provides a large, hydrophobic surface for interaction with the rim of the HDAC active site[4]. Substitutions on the phenyl ring can modulate potency. For instance, difluoro- and phenyl-substitutions have been shown to be conducive to inhibitory activity, whereas chloro-, methyl-, and methoxy-substitutions can decrease potency[4].

• Zinc-Binding Group (ZBG): The choice of ZBG significantly influences both potency and selectivity. Hydroxamic acids are widely used and exhibit high affinity for the zinc ion[4]. Hydrazides have been shown to confer selectivity for HDAC3[2][3].

• Linker: A phenylpiperazine group is commonly employed as a linker to connect the cap and the ZBG[3].

Table 1: Anticancer Activity of Representative 2-Phenylquinoline-4-Carboxylic Acid-Based HDAC Inhibitors

Compound	Target	IC50 (µM)	Cancer Cell Line	IC50 (µM)	Reference
D28	HDAC3	24.45	K562 (Leukemia)	1.02	[2][3]
U266 (Myeloma)	1.08	[2][3]
MCF-7 (Breast)	5.66	[2][3]
A549 (Lung)	2.83	[2][3]
D29	HDAC3	0.477	-	-	[2][3]

Diagram: Mechanism of HDAC Inhibition and Downstream Effects

Caption: Inhibition of HDAC by 2-phenylquinoline-4-carboxylic acid derivatives leads to cell cycle arrest and apoptosis.

Antibacterial Activity

Derivatives of 2-phenylquinoline-4-carboxylic acid have demonstrated promising activity against a range of Gram-positive and Gram-negative bacteria[5]. The presence of the aryl ring at the second position of the quinoline-4-carboxylic acid scaffold is considered important for antibacterial efficacy[6][7].

Structure-Activity Relationship (SAR) for Antibacterial Activity:

• Structural modifications to the 2-phenylquinoline-4-carboxylic acid core have been shown to enhance antibacterial activity compared to the unsubstituted parent compound[6].

• The introduction of a basic group can favorably influence the physicochemical properties, potency, and spectrum of activity[6].

• Increased lipophilicity has been correlated with higher antibacterial activity in some series of these compounds[6].

Table 2: Antibacterial Activity of Selected 2-Phenylquinoline-4-Carboxylic Acid Derivatives

Compound	Bacterial Strain	MIC (µg/mL)	Reference
5a4	Staphylococcus aureus	64	[5]
5a7	Escherichia coli	128	[5]

Anti-inflammatory and Antiviral Potential

The quinoline-4-carboxylic acid scaffold is associated with a broad range of biological activities, including anti-inflammatory and antiviral effects[7][8]. While the precise mechanisms for many 2-phenylquinoline-4-carboxylic acid derivatives are still under investigation, some insights have been gained.

As anti-inflammatory agents , some aryl-substituted quinolines have been shown to be efficient inhibitors of the COX-2 enzyme[8].

In the context of antiviral activity , quinoline derivatives have shown potential against a variety of viruses, including SARS-CoV-2. One study identified a 2-phenylquinoline derivative that potently inhibited the SARS-CoV-2 helicase (nsp13), a highly conserved enzyme essential for viral replication[9].

Pharmacokinetics and Clinical Status

For any promising therapeutic scaffold, a favorable pharmacokinetic profile (Absorption, Distribution, Metabolism, Excretion, and Toxicity - ADMET) is crucial for successful drug development. In silico studies on some 2-aryl-quinoline-4-carboxylic acid derivatives have predicted good ADME properties, including high gastrointestinal absorption and low potential for drug-drug interactions[10]. However, to the best of our current knowledge, no 2-phenylquinoline-4-carboxylic acid derivatives have been reported to be in clinical trials.

Future Directions and Conclusion

Substituted 2-phenylquinoline-4-carboxylic acids represent a highly versatile and promising scaffold in medicinal chemistry. The synthetic accessibility of this core, coupled with its diverse and potent biological activities, ensures its continued relevance in the quest for novel therapeutics.

Future research in this area should focus on:

• Comprehensive SAR studies: A more systematic exploration of the substitution patterns on both the quinoline and phenyl rings is needed to delineate the precise structural requirements for optimal activity and selectivity against different biological targets.

• Mechanism of action studies: Elucidating the specific molecular targets and signaling pathways for the anti-inflammatory and antiviral activities of these compounds will be crucial for their rational development.

• In vivo efficacy and pharmacokinetic profiling: Promising in vitro candidates must be evaluated in relevant animal models to assess their in vivo efficacy, safety, and pharmacokinetic properties.

References

• Hui, Q., Zhang, L., Feng, J., & Zhang, L. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 937225. Available from: [Link]

• Hui, Q., Zhang, L., Feng, J., & Zhang, L. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10. Available from: [Link]

• Hui, Q., Zhang, L., Feng, J., & Zhang, L. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 937225. Available from: [Link]

• Di Mola, A., et al. (2022). Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity. ACS Medicinal Chemistry Letters, 13(5), 826-834. Available from: [Link]

• Synthetic route of 2-phenyl-quinoline-4-carboxylic acid derivatives. ResearchGate. Available from: [Link]

• Wang, X., et al. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 21(3), 340. Available from: [Link]

• Wang, X., et al. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 21(3), 340. Available from: [Link]

• Wang, X., et al. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 21(3), 340. Available from: [Link]

• Synthesis, Characterization, Biological Screening, ADME and Molecular Docking Studies of 2-Phenyl Quinoline-4-Carboxamide Derivatives. ResearchGate. Available from: [Link]

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Molecular formula and weight of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

An In-depth Technical Guide to 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

Introduction

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is a fluorinated derivative of the quinoline carboxylic acid scaffold. The quinoline ring system is a prominent heterocyclic motif found in a variety of natural products and synthetic compounds with diverse biological activities. The incorporation of a fluorine atom, a methyl group, a phenyl group, and a carboxylic acid moiety onto the quinoline core gives rise to a molecule with distinct physicochemical properties and potential applications in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the molecular formula, weight, synthesis, and characterization of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Properties

The foundational step in understanding any chemical entity is to ascertain its elemental composition and mass. These fundamental properties are crucial for both theoretical and experimental studies.

Molecular Formula

The molecular formula of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is determined by identifying and counting all the constituent atoms in its chemical structure. The systematic IUPAC name dictates the precise arrangement of atoms, leading to the molecular formula:

C₁₇H₁₂FNO₂

This formula indicates that each molecule is composed of 17 carbon atoms, 12 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 2 oxygen atoms.

Molecular Weight

The molecular weight is the mass of one mole of the substance. It is calculated by summing the atomic weights of all atoms in the molecular formula.

Calculated Molecular Weight: 297.28 g/mol

The precise mass is essential for quantitative analysis, reaction stoichiometry, and spectroscopic interpretations.

Physicochemical Properties Summary

A summary of the key computed and experimental properties of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and related compounds is presented below. These properties are critical for predicting the behavior of the molecule in various chemical and biological systems.

Property	Value	Source
Molecular Formula	C₁₇H₁₂FNO₂	-
Molecular Weight	297.28 g/mol	-
IUPAC Name	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	-
CAS Number	Not available	-
Appearance	Expected to be a solid	General observation for similar compounds
Solubility	Expected to be soluble in organic solvents like DMSO and DMF	General observation for similar compounds

Synthesis of Quinolone Carboxylic Acids

The synthesis of quinoline-4-carboxylic acid derivatives can be achieved through several established synthetic methodologies. The Doebner reaction is a classic and versatile method for the preparation of quinoline-4-carboxylic acids.[1] This reaction typically involves the condensation of an aniline, an aldehyde, and pyruvic acid.

General Synthetic Workflow: Doebner Reaction

The synthesis of a substituted 2-phenylquinoline-4-carboxylic acid generally follows the workflow illustrated below. This diagram outlines the key stages from starting materials to the final product.

Caption: Generalized workflow for the synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid via the Doebner reaction.

Detailed Experimental Protocol

The following is a representative protocol for the synthesis of a 2-phenylquinoline-4-carboxylic acid derivative, which can be adapted for the target molecule.

Materials:

• Aniline derivative (e.g., 4-fluoroaniline)

• Benzaldehyde

• Pyruvic acid

• Ethanol

• Hydrochloric acid (catalyst, optional)

Procedure:

• An equimolar mixture of the aniline derivative and benzaldehyde is dissolved in ethanol and refluxed for approximately one hour.[1]

• Pyruvic acid is then added to the reaction mixture, and reflux is continued for an additional 12 hours.[1]

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and poured into ice-cold water to precipitate the crude product.

• The solid is collected by filtration, washed with water, and then purified. Purification can be achieved by recrystallization from a suitable solvent or by column chromatography on silica gel.

Spectroscopic Characterization

The structural elucidation of the synthesized 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is accomplished through a combination of spectroscopic techniques. Each technique provides unique information about the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the quinoline and phenyl rings, a singlet for the methyl protons, and a broad singlet for the carboxylic acid proton. The coupling patterns and chemical shifts of the aromatic protons would confirm the substitution pattern.

• ¹³C NMR: The carbon NMR spectrum will display signals for all 17 carbon atoms in the molecule, including the characteristic signal for the carboxylic acid carbon.

• ¹⁹F NMR: The fluorine NMR spectrum should exhibit a singlet, confirming the presence of the single fluorine atom on the quinoline ring.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula of the compound by providing a highly accurate mass-to-charge ratio. For C₁₇H₁₂FNO₂, the expected [M+H]⁺ ion would be approximately 298.0874.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule. Key expected peaks include:

• A broad O-H stretch for the carboxylic acid.

• A C=O stretch for the carboxylic acid carbonyl group.

• C=C and C=N stretching vibrations for the aromatic quinoline and phenyl rings.

• A C-F stretching vibration.

Potential Applications in Research and Drug Development

Quinoline derivatives are a well-established class of compounds with a broad spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2] The specific substitutions on 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid may confer unique pharmacological properties.

• Anticancer Research: The 2-phenylquinoline-4-carboxylic acid scaffold has been explored for the development of novel histone deacetylase (HDAC) inhibitors, which are a class of anticancer agents.[2]

• Antibacterial Agents: Modifications of the quinoline-4-carboxylic acid core have been a successful strategy in the discovery of new antibacterial drugs.[1] The presence of a fluorine atom is a common feature in many potent antibacterial quinolones.

The logical progression for investigating the potential of this molecule is outlined in the following diagram.

Caption: A simplified pathway for the development of a novel therapeutic agent, from initial synthesis to clinical trials.

Conclusion

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is a molecule of significant interest for chemical and pharmaceutical research. This guide has provided core information on its molecular formula and weight, along with insights into its synthesis, characterization, and potential applications. The methodologies and analytical techniques described herein offer a solid foundation for researchers to further explore the properties and utility of this and related compounds. As with any research endeavor, adherence to rigorous experimental protocols and thorough characterization are paramount for ensuring the validity and reproducibility of scientific findings.

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• National Center for Biotechnology Information. PubChem Compound Summary for CID 44721404, 6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. [Link]

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• Jeyaperumal, K. S., et al. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o169. [Link]

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An In-depth Technical Guide on the Safety and Toxicity Profile of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

Foreword: Charting the Course for a Novel Quinoline Carboxylic Acid Derivative

To our fellow researchers, scientists, and drug development professionals, this guide delves into the safety and toxicity profile of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. As a novel chemical entity, direct empirical data remains nascent. Therefore, this document provides a comprehensive framework for its toxicological evaluation, drawing upon established principles, data from structurally related analogs, and standardized, validated testing protocols. Our objective is to equip you with the scientific rationale and practical methodologies to thoroughly characterize the safety profile of this promising compound, ensuring a data-driven progression from discovery to potential clinical application.

Introduction to 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid belongs to the quinoline carboxylic acid class of compounds, a scaffold of significant interest in medicinal chemistry. The quinoline ring system is a key pharmacophore in a variety of therapeutic agents. The introduction of a fluorine atom at the 6-position is known to often enhance metabolic stability and binding affinity.

While specific biological activities for this exact molecule are not yet extensively documented, its structural similarity to other biologically active quinoline derivatives suggests a potential for therapeutic applications. For instance, the structurally related compound, 6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt (NSC 368390), has demonstrated notable antitumor activity. This underscores the importance of a thorough safety and toxicity assessment to determine the therapeutic window and potential liabilities of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Physicochemical Properties and In Silico ADMET Prediction

A foundational step in any safety assessment is the characterization of the compound's physicochemical properties and a predictive analysis of its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. These in silico approaches provide early insights into the potential behavior of the molecule in a biological system, guiding the design of subsequent in vitro and in vivo studies.

Predicted Physicochemical Properties:

Property	Predicted Value	Significance in Drug Development
Molecular Weight	~295.28 g/mol	Influences solubility, permeability, and diffusion.
LogP	~3.5 - 4.5	Indicates lipophilicity, affecting absorption and distribution.
pKa	~4.0 - 5.0 (acidic)	Affects ionization state, solubility, and interaction with targets.[1]
Solubility	Low in aqueous media	Impacts formulation and bioavailability.

In Silico ADMET Prediction Workflow:

Computational tools can model the interaction of the compound with key proteins and physiological barriers. Web-based platforms like SwissADME and ProTox-II can provide valuable initial predictions.[2]

Caption: In silico ADMET prediction workflow.

Potential Biological Activity: Insights from a Structurally Related Analog

The antitumor agent NSC 368390, which shares the 6-fluoro-3-methyl-quinoline-4-carboxylic acid core, provides a valuable surrogate for understanding the potential mechanism of action and biological effects. This analog has been shown to inhibit de novo pyrimidine nucleotide biosynthesis, a critical pathway for DNA and RNA synthesis in cancer cells.

Mechanism of Action of NSC 368390:

Caption: Inhibition of pyrimidine biosynthesis by NSC 368390.

This known activity strongly suggests that 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid should be evaluated for similar antiproliferative effects.

A Tiered Strategy for Comprehensive Toxicological Evaluation

A systematic, tiered approach is essential for a thorough and efficient safety assessment. This strategy progresses from broad in vitro screenings to more specific and complex in vivo studies, allowing for early identification of potential liabilities.

Tier 1: In Vitro Cytotoxicity Assessment

Rationale: The initial step is to determine the concentration range at which the compound elicits a cytotoxic response in both cancerous and non-cancerous cell lines. This provides a preliminary therapeutic index and guides dose selection for subsequent assays. The MTT assay is a reliable and widely used colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.[3][4][5]

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells (e.g., a cancer cell line like MCF-7 and a non-cancerous cell line like HEK293) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[3]

• Compound Treatment: Prepare a serial dilution of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include vehicle-only and untreated controls.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Following incubation, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours.[6] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[3]

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[3][6]

• Absorbance Reading: Shake the plate to ensure complete dissolution and measure the absorbance at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.

Hypothetical Data Presentation:

Cell Line	Compound	IC50 (µM) after 48h
MCF-7 (Breast Cancer)	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	Experimental Value
HEK293 (Non-cancerous)	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	Experimental Value

Tier 2: In Vitro Genotoxicity Assessment

Rationale: It is crucial to assess the potential of a compound to induce genetic mutations or chromosomal damage. The Ames test is a widely used bacterial reverse mutation assay to detect point mutations, while the in vitro micronucleus test assesses chromosomal damage.[7][8][9][10][11]

Experimental Protocol: Ames Test (Bacterial Reverse Mutation Assay)

This assay complies with OECD Guideline 471.[9][10]

• Strain Selection: Utilize multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) that are sensitive to different types of mutagens.[7][10]

• Metabolic Activation: Conduct the assay both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.[8]

• Exposure: Mix the test compound at various concentrations, the bacterial culture, and either the S9 mix or a buffer in molten top agar.

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine or tryptophan).

• Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies compared to the negative control.

Experimental Protocol: In Vitro Micronucleus Test

This assay complies with OECD Guideline 487.[11][12][13]

• Cell Culture: Use a suitable mammalian cell line (e.g., human peripheral blood lymphocytes, CHO, or TK6 cells).[13]

• Compound Exposure: Treat the cells with the test compound at a range of concentrations (determined from the cytotoxicity assay) for a short (3-6 hours) and long (1.5-2 normal cell cycles) duration, both with and without metabolic activation.[13]

• Cytochalasin B Treatment: For cytokinesis-blocked cells, add cytochalasin B to arrest cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Microscopic Analysis: Score the frequency of micronuclei in a predetermined number of cells (e.g., 1000-2000) per concentration.

• Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic potential.

Tier 3: In Vitro Safety Pharmacology - Cardiotoxicity

Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmias.[14][15][16] Therefore, early assessment of a compound's potential to block this channel is a critical safety checkpoint. Automated patch-clamp systems provide a high-throughput and accurate method for this evaluation.[17][18]

Experimental Protocol: hERG Channel Assay (Automated Patch Clamp)

• Cell Line: Use a mammalian cell line stably expressing the hERG channel (e.g., HEK293 or CHO cells).[17]

• Compound Preparation: Prepare a range of concentrations of the test compound.

• Automated Patch Clamp: Utilize an automated patch-clamp system (e.g., QPatch or SyncroPatch) to measure the hERG current in whole-cell or perforated-patch configuration.[17]

• Data Acquisition: Apply a specific voltage protocol to elicit the hERG current and record the baseline current. Then, perfuse the cells with the different concentrations of the test compound and record the resulting current.

• Positive Control: Use a known hERG channel blocker (e.g., E-4031) as a positive control.[17]

• Data Analysis: Calculate the percentage of hERG current inhibition at each concentration and determine the IC50 value.

hERG Safety Assessment Workflow:

Caption: Workflow for hERG cardiotoxicity assessment.

Tier 4: In Vivo Acute Oral Toxicity

Rationale: In vivo studies are necessary to understand the systemic effects of a compound. The acute oral toxicity test provides information on the potential hazards of a single oral dose and helps to classify the compound based on its toxicity.[19][20] The Acute Toxic Class Method (OECD Guideline 423) is a stepwise procedure that uses a minimal number of animals.[19][21][22]

Experimental Protocol: Acute Toxic Class Method (OECD 423)

• Animal Model: Use a single sex (usually females) of a standard rodent species (e.g., Wistar rats).[22]

• Dosing: Administer the test compound orally at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).[22]

• Observation: Observe the animals closely for the first few hours after dosing and then daily for a total of 14 days for signs of toxicity, including changes in behavior, body weight, and any mortality.[22]

• Stepwise Procedure: The outcome of the first step (at the starting dose) determines the next step:

  • If mortality is observed, the test is repeated at a lower dose level.

  • If no mortality is observed, the test is repeated at a higher dose level.

• Endpoint: The test is concluded when the dose causing mortality is identified or when no mortality is observed at the highest dose level. The substance is then classified into a specific toxicity category.

• Pathology: At the end of the observation period, all surviving animals are euthanized, and a gross necropsy is performed.

Data Synthesis and Risk Assessment

The culmination of this tiered toxicological evaluation is a comprehensive safety profile that informs the risk-benefit assessment for the continued development of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. The in vitro data on cytotoxicity, genotoxicity, and cardiotoxicity will identify specific hazards, while the in vivo acute toxicity data will provide a broader understanding of its systemic effects.

A thorough analysis will involve correlating the concentrations at which toxicity is observed with the potential therapeutic concentrations. This integrated assessment is critical for making informed decisions about the compound's viability as a drug candidate and for designing any necessary further specialized toxicity studies (e.g., repeated-dose toxicity, reproductive toxicity).

Conclusion

While 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is a novel entity, a robust and well-established framework exists for the thorough evaluation of its safety and toxicity. By leveraging in silico predictions, insights from structurally related compounds, and a systematic tiered approach of validated in vitro and in vivo assays, researchers can build a comprehensive safety profile. This diligent and scientifically rigorous approach is paramount to ensuring the safety of new chemical entities and is the cornerstone of responsible drug development.

References

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• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghamdi, H. A., & Al-Massarani, S. M. (2023). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. Molecules, 28(22), 7581. [Link]

• Ames, B. N., McCann, J., & Yamasaki, E. (1975). Methods for detecting carcinogens and mutagens with the Salmonella/mammalian-microsome mutagenicity test. Mutation research, 31(6), 347–364. [Link]

• PubChem. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid. National Center for Biotechnology Information. [Link]

• Barabadi, H., & Honary, S. (2018). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. ResearchGate. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Braga, R. C., Alves, V. M., & Silva, M. F. (2021). Structure-Based Prediction of hERG-Related Cardiotoxicity: A Benchmark Study. Journal of chemical information and modeling, 61(10), 4989–5003. [Link]

• Dr.Oracle. (2023). What is the purpose and procedure of the Ames test in assessing mutagenic potential of chemical compounds?. [Link]

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• Ferreira, L. G., et al. (2022). Pharmacokinetic and toxicity profiles (ADMET) of quinoline derivatives. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid in Cancer Research

Foreword: The Quinoline Scaffold - A Privileged Structure in Oncology

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, represents a cornerstone in medicinal chemistry.[1] Its derivatives have demonstrated a remarkable breadth of biological activities, leading to the development of numerous therapeutic agents.[1] In the realm of oncology, quinoline-based compounds have emerged as a particularly fruitful area of investigation, exhibiting potent anticancer properties through diverse mechanisms of action.[2] These mechanisms include, but are not limited to, the inhibition of critical cellular enzymes like kinases and histone deacetylases (HDACs), disruption of DNA replication and repair processes, and the induction of programmed cell death (apoptosis).[2][3][4] The synthetic tractability of the quinoline scaffold allows for extensive structural modifications, enabling the fine-tuning of pharmacological properties to enhance efficacy and selectivity against cancer cells.[1] This document provides a detailed guide for researchers on the potential applications and experimental evaluation of a specific derivative, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, in cancer research. While direct experimental data for this exact molecule is limited in publicly accessible literature, we will draw upon the extensive research conducted on its close structural analogs to provide a robust framework for its investigation.

Compound Profile: 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

Attribute	Information
IUPAC Name	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid
Molecular Formula	C₁₇H₁₂FNO₂
Molecular Weight	281.28 g/mol
Chemical Structure	(Awaiting specific visualization tools)
Core Scaffold	Quinoline-4-carboxylic acid

Rationale for Investigation: The presence of a fluorine atom at the 6-position can enhance metabolic stability and cell membrane permeability. The 2-phenyl and 3-methyl groups contribute to the molecule's lipophilicity and steric profile, which are critical for its interaction with biological targets.

Postulated Mechanism of Action: Insights from a Close Structural Analog

Extensive research on the structurally similar compound, 6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt (NSC 368390 or DuP-785) , provides a compelling hypothesis for the primary mechanism of action of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.[5][6] This analog has demonstrated potent, broad-spectrum antitumor activity in preclinical models.[6]

The primary anticancer effect of NSC 368390 is attributed to its potent and specific inhibition of dihydroorotate dehydrogenase (DHODH) .[5] DHODH is the fourth and rate-limiting enzyme in the de novo pyrimidine nucleotide biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[5]

Signaling Pathway: Inhibition of de Novo Pyrimidine Biosynthesis

Below is a diagram illustrating the proposed mechanism of action based on the activity of its analog, NSC 368390.

Caption: Postulated mechanism of DHODH inhibition.

By inhibiting DHODH, the compound is expected to lead to the depletion of intracellular pools of uridine and cytidine triphosphates (UTP and CTP).[5] This, in turn, would halt DNA and RNA synthesis, leading to cell cycle arrest and ultimately, apoptosis in rapidly proliferating cancer cells.[5]

Experimental Protocols for Evaluation

The following section provides detailed, step-by-step methodologies for key experiments to characterize the anticancer properties of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

The Doebner reaction is a classical and effective method for synthesizing 2-substituted quinoline-4-carboxylic acids.

Protocol: Doebner Synthesis

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 1 equivalent of 4-fluoroaniline in absolute ethanol.

• Schiff Base Formation: Add 1 equivalent of benzaldehyde to the solution. The mixture is typically stirred at room temperature or gently heated to facilitate the formation of the Schiff base.

• Condensation: To the reaction mixture, add 1.5 equivalents of pyruvic acid.

• Reflux: Heat the mixture to reflux for 6-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. If not, the volume of the solvent can be reduced under vacuum.

• Purification: The crude product can be collected by filtration and washed with cold ethanol. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid) to yield the pure 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

• Characterization: Confirm the structure and purity of the synthesized compound using techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

In Vitro Cytotoxicity Assessment

The MTT assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of a compound.

Protocol: MTT Assay

• Cell Seeding: Plate cancer cells (e.g., human colon cancer cell line HCT-15 or breast cancer cell line MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare a stock solution of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in DMSO. Serially dilute the compound in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Replace the medium in each well with 100 µL of the medium containing the desired compound concentration. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Analysis of Cell Cycle Distribution

Flow cytometry using propidium iodide (PI) staining is a standard method to analyze the effect of a compound on the cell cycle.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with ice-cold PBS, and collect the cell pellet by centrifugation.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol and incubate at -20°C for at least 2 hours for fixation.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (containing RNase A).

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle using appropriate software.

Detection of Apoptosis

Apoptosis can be detected using various methods, including Annexin V/PI staining followed by flow cytometry.

Protocol: Annexin V/PI Apoptosis Assay

• Cell Treatment: Treat cells with the compound as described for the cell cycle analysis.

• Cell Harvesting and Staining: Harvest the cells and wash with PBS. Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cells.

Caption: A typical experimental workflow.

Anticipated Results and Data Interpretation

Based on the data from its close analog, NSC 368390, the following outcomes can be anticipated for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid:

Experiment	Anticipated Outcome	Interpretation
MTT Assay	Dose-dependent decrease in cell viability with a potent IC₅₀ value (likely in the low micromolar range).	The compound exhibits significant cytotoxic effects against cancer cells.
Cell Cycle Analysis	Accumulation of cells in the G0/G1 or S phase of the cell cycle.	Inhibition of nucleotide synthesis would likely cause an S-phase arrest.
Apoptosis Assay	Increased percentage of Annexin V-positive cells following treatment.	The compound induces programmed cell death in cancer cells.

Broader Potential in Cancer Research

While the inhibition of DHODH is a strong putative mechanism, the quinoline-4-carboxylic acid scaffold is known to interact with other anticancer targets.[3] Therefore, it is prudent to consider and potentially investigate other mechanisms, such as:

• Histone Deacetylase (HDAC) Inhibition: Some quinoline derivatives have been shown to be selective HDAC3 inhibitors, leading to cell cycle arrest and apoptosis.[3]

• Aurora Kinase Inhibition: Certain quinazoline-4-carboxylic acids (a related scaffold) have been identified as inhibitors of Aurora A kinase, a key regulator of mitosis.[2]

The exploration of these alternative mechanisms could broaden the therapeutic potential of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Conclusion and Future Directions

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is a promising candidate for anticancer drug discovery. The strong preclinical data for its close analog, NSC 368390, provides a solid rationale for its investigation as a potent inhibitor of de novo pyrimidine biosynthesis. The detailed protocols provided in this guide offer a clear path for its synthesis and comprehensive in vitro evaluation. Future studies should focus on confirming its mechanism of action, expanding the panel of cancer cell lines for cytotoxicity testing, and eventually progressing to in vivo studies in animal models of cancer. The versatility of the quinoline scaffold also invites the synthesis of further derivatives to establish a clear structure-activity relationship (SAR) and optimize the therapeutic index.

References

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• Zhang, Y., et al. (2017). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 22(1), 124. [Link]

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• Chen, S. F., Ruben, R. L., & Dexter, D. L. (1986). Mechanism of Action of the Novel Anticancer Agent 6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic Acid Sodium Salt (NSC 368390): Inhibition of De Novo Pyrimidine Nucleotide Biosynthesis. Cancer Research, 46(10), 5014–5019. [Link]

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• Dexter, D. L., et al. (1985). Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt], against experimental tumors. Cancer Research, 45(11 Pt 1), 5563–5568. [Link]

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• (This reference is a duplic
• (This reference is a duplic
• (This reference is a duplic

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Application Note: Elucidating the Inhibitory Mechanism of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Quinolines

The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous synthetic compounds with a broad spectrum of biological activities.[1] Derivatives of this versatile heterocycle have been extensively explored as inhibitors of various enzymes and have shown promise as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[1] The introduction of a fluorine atom into the quinoline ring, as in 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, is a common strategy to enhance metabolic stability and bioavailability, potentially leading to more potent and effective drug candidates.[2] This document provides a comprehensive guide to understanding and investigating the potential mechanisms of action of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid as an inhibitor, drawing upon the established activities of structurally related compounds.

Postulated Mechanisms of Action: A Multi-Target Hypothesis

Based on extensive research into the biological activities of 2-phenylquinoline-4-carboxylic acid derivatives, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is hypothesized to exert its inhibitory effects through one or more of the following mechanisms. The protocols detailed in this guide are designed to systematically test these hypotheses.

Histone Deacetylase (HDAC) Inhibition

HDACs are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from histone proteins, leading to chromatin condensation and transcriptional repression.[3][4] Aberrant HDAC activity is implicated in various cancers, making them attractive therapeutic targets. Structurally similar 2-phenylquinoline-4-carboxylic acid derivatives have been identified as potent HDAC inhibitors, with some exhibiting selectivity for specific isoforms like HDAC3.[3][4]

The proposed mechanism involves the quinoline scaffold acting as a "cap" group, interacting with hydrophobic residues at the rim of the HDAC active site. The carboxylic acid moiety can potentially chelate the zinc ion in the active site, a key feature for HDAC inhibition.

Sirtuin (SIRT) Inhibition

Sirtuins are a class of NAD+-dependent deacetylases (Class III HDACs) that regulate a wide array of cellular processes, including metabolism, stress response, and aging. Certain sirtuin isoforms, such as SIRT3, have emerged as potential targets in oncology. Notably, 2-(4-acrylamidophenyl)-quinoline-4-carboxylic acid derivatives have been successfully designed as selective SIRT3 inhibitors.[5][6]

The inhibitory mechanism is thought to involve the quinoline core binding to the active site of the sirtuin enzyme, thereby blocking its deacetylation activity.[5][6]

Dihydroorotate Dehydrogenase (DHODH) Inhibition

DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, essential for cell proliferation. Inhibition of DHODH is a validated strategy for the treatment of autoimmune diseases and cancer. Quinoline-4-carboxylic acids, such as brequinar, are well-established DHODH inhibitors.[7] Structure-guided drug design has led to the development of potent quinoline-based DHODH inhibitors.[7]

The mechanism of inhibition involves the quinoline-4-carboxylic acid moiety binding to the ubiquinone binding pocket of the DHODH enzyme, thereby preventing the oxidation of dihydroorotate to orotate.[7]

Kinase Inhibition (c-Met, C-Raf, Aurora A)

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of cancer. Various quinoline-based molecules have been developed as inhibitors of different kinases. For instance, quinoline derivatives have shown inhibitory activity against c-Met, C-Raf, and Aurora A kinases, all of which are implicated in cancer progression.[8][9]

The inhibitory action typically involves the quinoline scaffold binding to the ATP-binding pocket of the kinase, preventing the phosphorylation of downstream substrates and thereby disrupting oncogenic signaling pathways.

Antibacterial Activity

The quinoline core is a well-known pharmacophore in antibacterial agents, with fluoroquinolones being a prominent class of antibiotics. While the primary target of fluoroquinolones is DNA gyrase and topoisomerase IV, other quinoline derivatives may exhibit antibacterial activity through different mechanisms.[10][11] The evaluation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid against a panel of bacterial strains is warranted to explore this potential.

Experimental Protocols: A Step-by-Step Guide to Mechanistic Elucidation

To systematically investigate the inhibitory potential of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, the following protocols are recommended. These assays are designed to be self-validating through the inclusion of appropriate controls and orthogonal validation methods.

Protocol 1: In Vitro Enzyme Inhibition Assays

This initial screening protocol aims to identify the primary molecular target(s) of the compound.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid against a panel of putative enzyme targets.

Materials:

• 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid (test compound)

• Recombinant human enzymes (HDAC1, HDAC3, SIRT3, DHODH, c-Met, C-Raf, Aurora A)

• Specific substrates and co-factors for each enzyme

• Known inhibitors for each enzyme (positive controls)

• Assay buffers

• 96-well microplates (black, for fluorescence assays)

• Plate reader (capable of fluorescence, absorbance, and luminescence measurements)

Procedure:

• Compound Preparation: Prepare a stock solution of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of concentrations for IC50 determination.

• Enzyme Assay Setup:

  • For each enzyme, prepare a reaction mixture containing the enzyme, its specific substrate, and any necessary co-factors in the appropriate assay buffer.

  • Add the test compound at various concentrations to the wells of the microplate.

  • Include wells with a known inhibitor as a positive control and wells with solvent only as a negative control.

• Reaction Initiation and Incubation: Initiate the enzymatic reaction by adding the substrate (or enzyme, depending on the kit instructions). Incubate the plate at the optimal temperature and for the recommended time for each enzyme.

• Signal Detection: Stop the reaction and measure the output signal (e.g., fluorescence, absorbance) using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the negative control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve (e.g., using GraphPad Prism or similar software).

Data Presentation:

Target Enzyme	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid IC50 (µM)	Positive Control IC50 (µM)
HDAC1	To be determined	e.g., SAHA
HDAC3	To be determined	e.g., RGFP966
SIRT3	To be determined	e.g., 3-TYP
DHODH	To be determined	e.g., Brequinar
c-Met	To be determined	e.g., Crizotinib
C-Raf	To be determined	e.g., Sorafenib
Aurora A	To be determined	e.g., Alisertib

Protocol 2: Cellular Proliferation and Viability Assays

This protocol assesses the functional consequence of enzyme inhibition in a cellular context.

Objective: To evaluate the effect of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid on the proliferation and viability of relevant cancer cell lines.

Materials:

• Cancer cell lines known to be sensitive to inhibitors of the identified target(s) (e.g., K562 for HDAC, A549 for c-Met)

• Normal (non-cancerous) cell line for cytotoxicity assessment (e.g., HEK-293)

• Cell culture medium and supplements

• 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

• Positive control inhibitors

• MTT or WST-1 reagent

• 96-well cell culture plates

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and positive controls for 48-72 hours.

• Viability Assessment: Add MTT or WST-1 reagent to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Protocol 3: Target Engagement and Downstream Signaling Analysis (Western Blotting)

This protocol confirms that the compound interacts with its intended target in cells and modulates downstream signaling pathways.

Objective: To assess the effect of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid on the expression and/or phosphorylation status of the target protein and its downstream effectors.

Materials:

• Relevant cancer cell lines

• 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

• Lysis buffer

• Primary antibodies against the target protein (e.g., acetylated-Histone H3 for HDAC, phospho-c-Met for c-Met) and downstream signaling molecules (e.g., p-Akt, p-ERK)

• Secondary antibodies (HRP-conjugated)

• SDS-PAGE gels and electrophoresis equipment

• Western blot transfer system

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with the test compound at concentrations around its IC50 value for an appropriate duration. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies overnight, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH, β-actin) to determine the relative changes in protein expression or phosphorylation.

Visualizing the Workflow and Potential Mechanisms

To aid in the conceptualization of the experimental design and potential inhibitory pathways, the following diagrams are provided.

Caption: A streamlined workflow for the mechanistic characterization of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Caption: Postulated inhibitory pathways of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the comprehensive characterization of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid as an inhibitor. By systematically evaluating its activity against a panel of clinically relevant targets, researchers can elucidate its precise mechanism of action. Positive results from these initial studies would warrant further investigation, including kinetic studies to determine the mode of inhibition (e.g., competitive, non-competitive), structural studies (e.g., X-ray co-crystallography) to visualize the binding mode, and in vivo efficacy studies in appropriate animal models. This systematic approach will be instrumental in advancing 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid from a promising chemical entity to a potential therapeutic candidate.

References

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• Li, J., et al. (2018). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 23(11), 2779. [Link]

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• Arumugam, N., et al. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 66(1), o159. [Link]

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• Ciaffone, N., et al. (2021). Quinolines and Oxazino-quinoline Derivatives as Small Molecule GLI1 Inhibitors Identified by Virtual Screening. Cancers, 13(16), 4053. [Link]

• Kavana, M., et al. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 61(10), 4547-4565. [Link]

• Singh, R. P., et al. (2014). Significance of Fluorine in Medicinal Chemistry: A Review. International Journal of Research and Development in Pharmacy and Life Sciences, 3(4), 1035-1039. [Link]

• Parshikov, A. V., et al. (2019). Synthesis and biological activity of derivatives (2-methyl (phenyl) -6-r-quinolin-4- yl-sulphanyl) carboxylic acids. Journal of Organic and Pharmaceutical Chemistry, 17(3), 56-62. [Link]

• Hassan, A. A., et al. (2024). Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Concurrent Inhibition of VEGFR-2, EGFR, and c-Met. ACS Omega. [Link]

• El-Damasy, D. A., et al. (2023). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. Molecules, 28(13), 5035. [Link]

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Application Note: A Validated Reverse-Phase HPLC Method for the Quantification of Quinoline Carboxylic Acids

Introduction: The Analytical Imperative for Quinoline Carboxylic Acids

Quinoline carboxylic acids represent a significant class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and industrial intermediates.[1] Their accurate quantification is paramount for quality control in manufacturing, pharmacokinetic studies in drug development, and monitoring in biological and environmental matrices.[2][3] For instance, quinoline-2-carboxylic acid (quinaldic acid) is a known metabolite and a key building block in chemical synthesis.[2][4]

High-Performance Liquid Chromatography (HPLC), particularly in the reverse-phase mode (RP-HPLC), stands as the preeminent analytical technique for this purpose.[5] Its robustness, precision, and versatility allow for the effective separation, identification, and quantification of these often polar and structurally similar analytes.[6] This application note presents a comprehensive, validated RP-HPLC method suitable for the routine analysis of quinoline carboxylic acids, grounded in established scientific principles and regulatory standards.

Principle of the Method: Achieving Separation and Detection

The method detailed herein leverages Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection.

• Separation Mechanism: The core of the separation occurs on a non-polar stationary phase (typically a C18-bonded silica column). A polar mobile phase, consisting of an aqueous component and an organic modifier, is passed through the column. Analytes in the sample partition between the stationary and mobile phases. More non-polar compounds interact more strongly with the C18 stationary phase and are retained longer, while more polar compounds elute earlier.

• Controlling Retention and Peak Shape: Quinolone carboxylic acids are ionizable compounds. Their retention and chromatographic peak shape are highly dependent on the pH of the mobile phase. By acidifying the aqueous mobile phase (e.g., with phosphoric or formic acid), the carboxylic acid functional groups are protonated (COOH). This non-ionized form is less polar than its ionized counterpart (COO-), leading to stronger retention on the non-polar stationary phase and significantly improved peak symmetry.[7]

• Detection: The quinoline ring system contains a chromophore that strongly absorbs ultraviolet (UV) light.[8] A UV-Vis photodiode array (PDA) detector is set to a wavelength of maximum absorbance for the target analytes (typically around 280-300 nm), enabling sensitive and specific detection.[2] For even greater sensitivity and specificity, particularly in complex matrices like plasma, fluorescence detection or mass spectrometry (LC-MS/MS) can be employed.[9][10]

Method Development and Optimization: The Rationale Behind the Protocol

The development of a robust HPLC method is a systematic process. The choices made for this protocol are based on the physicochemical properties of quinoline carboxylic acids.

• Column Selection: A C18 column is the workhorse of reverse-phase chromatography and provides an excellent starting point due to its hydrophobicity and wide availability. A standard dimension of 4.6 mm x 150 mm with a 5 µm particle size offers a good balance between resolution, efficiency, and backpressure.[2]

• Mobile Phase Composition:

  • Aqueous Phase: 0.1% Phosphoric Acid in ultrapure water. The acid serves to suppress the ionization of the carboxylic acid moiety, ensuring sharp, symmetrical peaks and reproducible retention times.[7] A pH of approximately 2.5-3.0 is ideal.

  • Organic Modifier: Acetonitrile is chosen over methanol as it typically provides better peak shapes for heterocyclic compounds and has a lower UV cutoff, resulting in a more stable baseline.

• Elution Mode: A gradient elution program is employed. This is crucial when analyzing samples that may contain multiple quinoline carboxylic acids with varying polarities or when dealing with complex matrices. The gradient starts with a high percentage of the aqueous phase to retain polar analytes and gradually increases the organic phase percentage to elute more non-polar compounds, ensuring all components are eluted in a reasonable time with good resolution.[2]

• Detection Wavelength: The UV spectrum of the target quinoline carboxylic acid is first determined using a PDA detector. A wavelength of maximum absorbance (λmax), such as 289 nm for quinoline-2-carboxylic acid, is selected to ensure the highest sensitivity.[2]

Detailed Analytical Protocol

Instrumentation, Reagents, and Materials

• Instrumentation: HPLC system with a gradient pump, autosampler, column thermostat, and UV-Vis Photodiode Array (PDA) Detector.

• Column: C18 Reverse-Phase Column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Reagents:

  • Quinoline carboxylic acid reference standard (purity ≥98%).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

• Phosphoric acid (analytical grade).

• Ultrapure water (18.2 MΩ·cm).

• Materials: Volumetric flasks, pipettes, 0.45 µm syringe filters, HPLC vials.

Preparation of Solutions

• Mobile Phase A: 0.1% Phosphoric Acid in Water. Add 1.0 mL of phosphoric acid to 1 L of ultrapure water and mix thoroughly.

• Mobile Phase B: Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of the quinoline carboxylic acid reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with methanol to achieve the desired concentration range (e.g., 1-100 µg/mL).

Sample Preparation Protocol

• Accurately weigh a sample powder to obtain a theoretical concentration of 1 mg/mL of the target analyte.[2]

• Transfer the weighed sample to an appropriate volumetric flask.

• Add approximately 70% of the flask's volume with methanol.[2]

• Sonicate for 15 minutes to ensure complete dissolution of the analyte.[2]

• Allow the solution to cool to ambient temperature.

• Dilute to the final volume with methanol and mix well.[2]

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.[2]

For biological samples like plasma, a protein precipitation step (e.g., adding 3 parts ice-cold acetonitrile to 1 part plasma) or solid-phase extraction (SPE) is required for cleanup.[9][11]

Chromatographic Conditions

Parameter	Condition
Column	C18 Reverse-Phase (4.6 mm x 150 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 10% B; 2-10 min: 10-90% B; 10-12 min: 90% B; 12-13 min: 90-10% B; 13-15 min: 10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 289 nm (or analyte-specific λmax)
Run Time	15 minutes

Method Validation: Ensuring Trustworthiness and Reliability

To ensure the method is fit for its intended purpose, it must be validated according to the International Council for Harmonisation (ICH) guidelines Q2(R1).[12][13] This process establishes the performance characteristics of the method and provides documented evidence of its reliability.

Caption: Workflow for HPLC method validation based on ICH guidelines.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by showing no interference from blanks, placebos, or known impurities at the analyte's retention time. Peak purity analysis using a PDA detector is essential.[12]

• Linearity: A linear relationship should be established across the analytical procedure's range.[12] This is typically assessed by preparing at least five standards of different concentrations and performing a linear regression analysis (plot of peak area vs. concentration). The correlation coefficient (r²) should ideally be >0.999.

• Accuracy: The closeness of the test results to the true value. It is determined by performing recovery studies on a sample matrix spiked with known amounts of the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[2]

• Precision: The degree of scatter between a series of measurements.

  • Repeatability (Intra-assay precision): Assessed by a minimum of six replicate injections at 100% of the test concentration or nine determinations across the specified range (e.g., 3 concentrations, 3 replicates each).[12]

  • Intermediate Precision: Evaluates the method's consistency when performed by different analysts, on different days, or with different equipment.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest amounts of analyte that can be detected and quantitatively measured, respectively. They are often determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

• Robustness: Measures the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.1 unit change in mobile phase pH, ±5% change in organic modifier content). This demonstrates the reliability of the method for routine use.

Data Presentation and Expected Results

The performance of the validated method should be clearly summarized. Below is a table of typical performance characteristics for the quantification of a quinoline carboxylic acid.

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.999	0.9998
Range	-	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.2 - 101.5%
Precision (RSD%)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 2.0%	1.2%
LOD	S/N ≥ 3	0.2 µg/mL
LOQ	S/N ≥ 10	0.7 µg/mL
Specificity	No interference at analyte Rt	Passed

Conclusion

The RP-HPLC method detailed in this application note provides a reliable, accurate, and precise tool for the quantitative determination of quinoline carboxylic acids.[2] The protocol is grounded in sound chromatographic principles and adheres to international validation standards, making it suitable for routine quality control, stability testing, and research applications in the pharmaceutical and chemical industries.[6][13] The simple sample preparation and robust chromatographic conditions allow for efficient analysis in high-throughput environments.

References

• MDPI. Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. Available from: [Link]

• ACS Publications. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. Available from: [Link]

• Advanced Journal of Chemistry, Section A. Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Available from: [Link]

• ACS Food Science & Technology. Determination of Quinoline Carboxylic Acid Antibiotics in Honey by Ternary Layered Double Hydroxide-Based Magnetic Solid-Phase Extraction Coupled with Liquid Chromatography. Available from: [Link]

• PubMed. [Determination of the residues of 3-methyl-quinoxaline-2-carboxylic acid and quinoxaline-2-carboxylic acid in animal origin foods by high performance liquid chromatography-tandem mass spectrometry]. Available from: [Link]

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• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures. Available from: [Link]

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The Versatile Scaffold: 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid in Synthetic Chemistry

Introduction: Unveiling a Privileged Heterocycle

In the landscape of medicinal chemistry and materials science, the quinoline core stands as a "privileged scaffold," a recurring motif in a multitude of biologically active compounds and functional materials.[1] The strategic incorporation of fluorine atoms into these structures has become a cornerstone of modern drug design, often leading to enhanced metabolic stability, increased binding affinity, and improved pharmacokinetic profiles.[2][3] It is at this intersection of classical heterocycle chemistry and modern fluorine chemistry that we find our subject: 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid . This molecule is not merely another entry in a chemical catalog; it is a versatile and powerful building block, a starting point for the synthesis of a diverse array of novel chemical entities with significant potential in drug discovery and beyond.

The presence of a carboxylic acid at the 4-position, a phenyl group at the 2-position, a methyl group at the 3-position, and a fluorine atom at the 6-position bestows upon this molecule a unique combination of reactivity and functionality. The carboxylic acid serves as a handle for a variety of chemical transformations, most notably amide bond formation and esterification, allowing for the introduction of diverse substituents and the exploration of vast chemical space. The quinoline core itself, with its distinct electronic properties, can participate in various cross-coupling reactions, further expanding its synthetic utility.

This comprehensive guide will provide researchers, scientists, and drug development professionals with a detailed exploration of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid as a synthetic building block. We will delve into its synthesis, explore its application in key chemical transformations with detailed protocols, and discuss the potential applications of its derivatives.

Synthesis of the Core Scaffold

The construction of the 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid core can be efficiently achieved through well-established named reactions in heterocyclic chemistry, primarily the Doebner reaction and the Pfitzinger reaction.

Protocol 1: Synthesis via the Doebner Reaction

The Doebner reaction provides a direct and versatile route to quinoline-4-carboxylic acids through a one-pot, three-component condensation of an aniline, an aldehyde, and pyruvic acid.[4][5] For the synthesis of our target molecule, 4-fluoroaniline, benzaldehyde, and pyruvic acid are the key starting materials.

Reaction Scheme:

Caption: Doebner reaction for quinoline synthesis.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Fluoroaniline	111.12	1.11 g	10 mmol
Benzaldehyde	106.12	1.06 g	10 mmol
Pyruvic Acid	88.06	0.88 g	10 mmol
Ethanol	-	50 mL	-

Step-by-Step Protocol:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-fluoroaniline (1.11 g, 10 mmol), benzaldehyde (1.06 g, 10 mmol), and pyruvic acid (0.88 g, 10 mmol).

• Add 50 mL of absolute ethanol to the flask.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (1:1).

• After completion of the reaction (typically 4-6 hours), allow the mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol (2 x 10 mL) to remove any unreacted starting materials.

• Dry the product under vacuum to afford 6-fluoro-2-phenylquinoline-4-carboxylic acid as a solid. The yield for this reaction is typically in the range of 80-90%.[4]

Note: While this protocol yields the 2-phenyl derivative, the introduction of the 3-methyl group can be achieved by using a modified Doebner reaction with an appropriate α,β-unsaturated carbonyl compound in place of the aldehyde and pyruvic acid, though this can be a more complex procedure.

Protocol 2: Synthesis via the Pfitzinger Reaction

The Pfitzinger reaction offers an alternative route to quinoline-4-carboxylic acids, involving the condensation of an isatin derivative with a carbonyl compound containing an α-methylene group in the presence of a base.[6][7] To synthesize our target molecule, 5-fluoroisatin and 1-phenylpropan-2-one would be the required starting materials.

Reaction Scheme:

Caption: Pfitzinger reaction for quinoline synthesis.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
5-Fluoroisatin	165.12	1.65 g	10 mmol
1-Phenylpropan-2-one	134.18	1.34 g	10 mmol
Potassium Hydroxide	56.11	1.12 g	20 mmol
Ethanol	-	50 mL	-
Water	-	20 mL	-
Hydrochloric Acid (conc.)	-	As needed	-

Step-by-Step Protocol:

• In a 100 mL round-bottom flask, dissolve potassium hydroxide (1.12 g, 20 mmol) in a mixture of ethanol (50 mL) and water (20 mL).

• Add 5-fluoroisatin (1.65 g, 10 mmol) and 1-phenylpropan-2-one (1.34 g, 10 mmol) to the basic solution.

• Heat the mixture to reflux with stirring for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into 100 mL of ice-water.

• Acidify the aqueous solution to pH 4-5 with concentrated hydrochloric acid.

• The product will precipitate as a solid. Collect the precipitate by vacuum filtration.

• Wash the solid with water (2 x 20 mL) and then with a small amount of cold ethanol.

• Dry the product under vacuum to yield 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Application as a Building Block: Key Transformations

The true utility of 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid lies in its ability to serve as a versatile precursor for a wide range of derivatives. The carboxylic acid functionality is the primary site for modification, allowing for the introduction of diverse chemical moieties through amide coupling and esterification.

Application Note 1: Amide Bond Formation

The formation of an amide bond is one of the most fundamental and frequently employed reactions in medicinal chemistry.[8][9] The carboxylic acid of our building block can be readily coupled with a variety of primary and secondary amines using standard coupling agents to generate a library of amides with diverse functionalities.

Workflow for Amide Synthesis:

Caption: General workflow for amide bond formation.

Protocol 3: HATU-Mediated Amide Coupling with a Primary Amine

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling agent that facilitates amide bond formation under mild conditions with minimal side reactions.[10]

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	295.29	295 mg	1.0 mmol
Primary Amine (e.g., Benzylamine)	107.15	118 mg	1.1 mmol
HATU	380.23	418 mg	1.1 mmol
N,N-Diisopropylethylamine (DIPEA)	129.24	347 µL	2.0 mmol
N,N-Dimethylformamide (DMF)	-	5 mL	-

Step-by-Step Protocol:

• In a dry 25 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid (295 mg, 1.0 mmol) in anhydrous DMF (5 mL).

• Add the primary amine (1.1 mmol) to the solution.

• Add HATU (418 mg, 1.1 mmol) and DIPEA (347 µL, 2.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Once the reaction is complete, pour the mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to obtain the desired amide.

Application Note 2: Esterification

Esterification is another fundamental transformation that allows for the modification of the carboxylic acid group. The Fischer esterification, which involves the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst, is a classic and effective method.[11][12]

Protocol 4: Fischer Esterification with Methanol

Reaction Scheme:

Caption: Fischer esterification of the quinoline carboxylic acid.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	295.29	295 mg	1.0 mmol
Methanol	-	10 mL	-
Sulfuric Acid (conc.)	-	2-3 drops	-

Step-by-Step Protocol:

• Suspend 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid (295 mg, 1.0 mmol) in methanol (10 mL) in a 50 mL round-bottom flask.

• Carefully add 2-3 drops of concentrated sulfuric acid to the suspension.

• Heat the reaction mixture to reflux for 6-8 hours, or until the starting material is consumed as indicated by TLC.

• Cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with saturated sodium bicarbonate solution (2 x 10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• The crude ester can be purified by recrystallization or column chromatography if necessary.

Application Note 3: Suzuki-Miyaura Cross-Coupling

While the carboxylic acid is the most common handle for derivatization, the quinoline core itself can be modified. For instance, if a halogen atom were present on the phenyl ring at the 2-position, it could serve as a handle for Suzuki-Miyaura cross-coupling reactions to introduce new aryl or heteroaryl groups.[13][14] Although our primary building block does not have this feature, it is an important consideration for designing more complex derivatives.

Medicinal Chemistry Relevance and Future Directions

Derivatives of quinoline-4-carboxylic acids have demonstrated a wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[15][16] The introduction of a fluorine atom can significantly enhance these properties. For example, a related compound, 2-(2-fluoro-1,1'-biphenyl-4-yl)-6-fluoro-3-methylquinoline-4-carboxylic acid, has been identified as an effective agent against lung carcinoma cell lines.[2]

The ability to readily synthesize a diverse library of amides and esters from 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid provides a powerful platform for structure-activity relationship (SAR) studies in drug discovery programs. By systematically varying the amine or alcohol component, researchers can fine-tune the physicochemical and pharmacological properties of the resulting compounds to optimize their therapeutic potential.

Logical Relationship of Derivatization:

Caption: Derivatization strategy for drug discovery.

Conclusion

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is a highly valuable and versatile building block for synthetic and medicinal chemistry. Its straightforward synthesis via established methods like the Doebner and Pfitzinger reactions, combined with the reactivity of its carboxylic acid group, allows for the efficient generation of diverse libraries of novel compounds. The protocols and application notes provided herein offer a practical guide for researchers to harness the potential of this powerful scaffold in their quest for new therapeutics and functional materials. The continued exploration of this and related fluorinated quinoline derivatives will undoubtedly lead to exciting discoveries in the years to come.

References

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• Mohssen, H. F., Ali, N. M., & Ali, H. A. (2018). Suzuki Miyaura Cross–Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. ResearchGate. [Link]

• Patel, K., & Rana, A. (2015). Significance of Fluorine in Medicinal Chemistry: A Review. International Journal of Pharmaceutical Sciences and Research, 6(11), 4567-4576. [Link]

• Kavčič, M., et al. (2011). A New Insight into the Pfitzinger Reaction. A Facile Synthesis of 6-Sulfamoylquinoline-4-carboxylic Acids. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• Yamamoto, Y., et al. (2015). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. ACS Omega, 1(1), 18-25. [Link]

• Zhou, Y., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8323-8359. [Link]

• Wang, D., et al. (2017). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 22(1), 134. [Link]

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• Li, C., et al. (2018). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2: a significant breakthrough for the construction of amides and peptide linkages. Organic & Biomolecular Chemistry, 16(43), 8214-8222. [Link]

• D'Amaral, M. C., Jamkhou, N., & Adler, M. J. (2020). A straightforward method for the direct synthesis of amides from amines and carboxylic acids without exclusion of air or moisture using diphenylsilane with N-methylpyrrolidine. Green Chemistry, 22(22), 7854-7859. [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Altalhi, F., Algalbati, H., & Magrahi, A. (2024). Synthesis of Esters with Different Flavors using Fisher Esterification. Alqalam Journal of Medical and Applied Sciences, 7(3), 884-890. [Link]

• Sharma, P. P., & Kumar, A. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry, 11(2), 165-175. [Link]

• Afonso, C. M., et al. (2019). 260 quinolones for applications in medicinal chemistry: synthesis and structure. RSC Advances, 9(6), 3097-3127. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Muscia, G., et al. (2008). Microwave-assisted Döbner synthesis of 2-phenylquinoline-4-carboxylic acids and their antiparasitic activities. Letters in Drug Design & Discovery, 5(7), 474-478. [Link]

• Khader, M. A., et al. (2010). Application of pfitzinger reaction in the synthesis of indophenazino fused quinoline-4-carboxylic acid derivatives. Journal of Chemical and Pharmaceutical Research, 2(4), 1956-1959. [Link]

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• The Organic Chemistry Tutor. (2016, December 27). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives [Video]. YouTube. [Link]

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Application Notes and Protocols for Cell Cycle Analysis with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid Treatment

Introduction: The Therapeutic Potential of Quinoline-4-Carboxylic Acid Derivatives

The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1] This versatile heterocyclic system has been extensively investigated, leading to the development of agents with antibacterial, antimalarial, and anti-inflammatory properties.[2] In recent years, derivatives of quinoline-4-carboxylic acid have garnered significant attention as potential anticancer agents.[1] Various members of this class have been shown to exert their cytotoxic effects through diverse mechanisms, including the inhibition of critical enzymes like histone deacetylases (HDACs), sirtuins (SIRTs), and the disruption of microtubule dynamics.[1] A common consequence of these interactions is the induction of cell cycle arrest, a critical mechanism for controlling cell proliferation.[3][4]

This application note provides a comprehensive guide for researchers and drug development professionals investigating the effects of a specific derivative, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid , on the cell cycle of cancer cells. While specific data on this particular molecule is emerging, its structural similarity to other known anticancer quinoline derivatives suggests it may also impact cell cycle progression. For instance, a related compound, known as DuP-785, was identified as an inhibitor of dihydroorotate dehydrogenase, a crucial enzyme in pyrimidine synthesis, leading to the inhibition of cell proliferation.[5] Other quinoline derivatives have been shown to induce cell cycle arrest at the G0/G1 or G2/M phases.[3][6]

Herein, we present a systematic workflow to characterize the cytostatic and cytotoxic effects of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, with a focus on detailed protocols for cell viability assessment, cell cycle distribution analysis, and the investigation of key molecular players in cell cycle regulation.

Experimental Workflow for Characterizing a Novel Quinoline Derivative

The following workflow provides a logical progression for evaluating the impact of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid on cancer cells.

Figure 1. A comprehensive experimental workflow for the characterization of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid's effect on the cell cycle.

Part 1: Determining Optimal Treatment Concentration via MTT Assay

Before delving into the specifics of cell cycle analysis, it is crucial to determine the concentration range at which 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid exhibits a biological effect. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[7] It measures the metabolic activity of cells, which is proportional to the number of viable cells.[7] This allows for the calculation of the half-maximal inhibitory concentration (IC50), a key parameter for subsequent experiments.[8]

Protocol 1: MTT Assay for Cell Viability and IC50 Determination

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549, or a cell line relevant to your research) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in sterile DMSO. From this stock, prepare a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

• Cell Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and an untreated control.[7] Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution in PBS to each well.[9] Incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[10] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.[9]

Data Presentation: Hypothetical IC50 Values

Cell Line	Treatment Duration	IC50 (µM)
MCF-7 (Breast Cancer)	48 hours	8.5
A549 (Lung Cancer)	48 hours	12.2
HCT116 (Colon Cancer)	48 hours	6.7

Table 1. Example of IC50 values for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in different cancer cell lines after 48 hours of treatment.

Part 2: Cell Cycle Analysis by Flow Cytometry

Once the IC50 value is established, the next step is to investigate whether the observed decrease in cell viability is due to cell cycle arrest. Flow cytometry with propidium iodide (PI) staining is a standard and robust method for this purpose. PI is a fluorescent intercalating agent that stoichiometrically binds to DNA, allowing for the quantification of DNA content and thus the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[11]

Protocol 2: Propidium Iodide Staining for Cell Cycle Analysis

• Cell Seeding and Treatment: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. After 24 hours, treat the cells with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid at concentrations corresponding to 0.5x, 1x, and 2x the determined IC50 value for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting: Harvest the cells by trypsinization. Combine the detached cells with the supernatant to include any floating (potentially apoptotic) cells. Centrifuge at 300 x g for 5 minutes.[11]

• Fixation: Wash the cell pellet once with ice-cold PBS. Resuspend the pellet and add 5 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent cell clumping.[11] Fix for at least 1 hour at 4°C. Cells can be stored at -20°C for several weeks.

• Staining: Centrifuge the fixed cells at a slightly higher speed (e.g., 500 x g) to pellet. Wash twice with PBS.[12] Resuspend the cell pellet in 1 mL of PI staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS).[13] The RNase A is crucial to degrade RNA, which can also be stained by PI, ensuring that the fluorescence signal is specific to DNA.[11]

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.[12]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Collect at least 10,000 events per sample. Use software (e.g., FlowJo, FCS Express) to gate on single cells and analyze the cell cycle distribution based on the PI fluorescence histogram.

Data Presentation: Hypothetical Cell Cycle Distribution

Treatment (48h)	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	55.2 ± 2.1	28.9 ± 1.5	15.9 ± 1.8
0.5x IC50	58.1 ± 2.5	25.4 ± 1.9	16.5 ± 2.0
1x IC50	35.6 ± 3.0	20.1 ± 2.2	44.3 ± 3.5
2x IC50	28.9 ± 2.8	15.7 ± 1.7	55.4 ± 4.1

Table 2. Example of cell cycle distribution in a cancer cell line treated with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid for 48 hours, suggesting a G2/M phase arrest.

Part 3: Molecular Mechanism Investigation by Western Blotting

The observed cell cycle arrest can be further elucidated by examining the expression levels of key regulatory proteins. Cyclin-dependent kinases (CDKs) and their regulatory partners, cyclins, are the primary drivers of cell cycle progression.[14] The activity of CDK-cyclin complexes is tightly regulated by CDK inhibitors (CKIs) like p21.[15]

Based on the hypothetical data suggesting a G2/M arrest, we would focus on the key regulators of this transition.

Hypothesized G2/M Arrest Pathway

Figure 2. A potential signaling pathway for G2/M arrest induced by 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Protocol 3: Western Blotting for Cell Cycle Regulatory Proteins

• Cell Lysis: Treat cells as described in Protocol 2. After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel.[16] After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.[16]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. For a suspected G2/M arrest, key antibodies would include:

    • Anti-Cyclin B1[17]

    • Anti-CDK1 (cdc2)

    • Anti-phospho-CDK1 (Tyr15)

    • Anti-p21[18]

    • Anti-p53[19]

  • For a suspected G0/G1 arrest, key antibodies would include:

    • Anti-Cyclin D1[20]

    • Anti-CDK4[21]

    • Anti-p21

    • Anti-p53

  • Include an antibody against a housekeeping protein (e.g., β-actin, GAPDH) as a loading control.

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities using software like ImageJ and normalize to the loading control.

Conclusion and Future Directions

This application note outlines a robust and systematic approach to investigate the effects of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid on the cell cycle. By following these protocols, researchers can determine its cytotoxic potency, identify its impact on cell cycle distribution, and begin to unravel the underlying molecular mechanisms. The data generated from these experiments will provide a solid foundation for further preclinical development and establish whether this compound warrants further investigation as a novel anticancer therapeutic. Future studies could involve more in-depth mechanistic work, such as kinase assays to identify direct targets or co-immunoprecipitation to study protein-protein interactions within the cell cycle machinery.

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• DESIGN, SYNTHESIS OF NOVEL QUINOLINE-4-CARBOXYLIC ACID DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY SUPPORTED BY MOLECULAR DOCKING STUDIES. (2020). Semantic Scholar. Available at: [Link]

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• The Induction of G2/M Phase Cell Cycle Arrest and Apoptosis by the Chalcone Derivative 1C in Sensitive and Resistant Ovarian Cancer Cells Is Associated with ROS Generation. (2024). International Journal of Molecular Sciences. Available at: [Link]

• Novel Ferrocene Derivatives Induce G0/G1 Cell Cycle Arrest and Apoptosis through the Mitochondrial Pathway in Human Hepatocellular Carcinoma. (2019). Molecules. Available at: [Link]

• Induced cell cycle arrest at G2/M phase. a Representative flow... ResearchGate. Available at: [Link]

• Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway. (2019). Frontiers in Neurology. Available at: [Link]

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Application Notes & Protocols: Formulating 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid for Preclinical Animal Studies

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid (hereinafter referred to as 'the compound') for preclinical animal studies. The compound, a member of the quinoline carboxylic acid class, is anticipated to have low aqueous solubility, a common challenge in preclinical development.[1][2] This guide outlines a systematic approach, from initial physicochemical characterization to the development of formulations for both oral and intravenous administration, ensuring scientific integrity and providing actionable protocols.

Introduction: The Challenge of Poor Solubility

A significant percentage of new chemical entities (NCEs) emerging from drug discovery programs exhibit poor aqueous solubility.[1] This characteristic can severely limit oral bioavailability and complicate the development of suitable intravenous formulations, hindering the accurate assessment of a compound's pharmacokinetic and pharmacodynamic properties in animal models. 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, based on the high lipophilicity of structurally similar molecules, is predicted to fall into this category. A calculated XLogP3 of 5.8 for a related compound suggests a strong tendency to partition into lipids rather than aqueous media. Therefore, a well-defined formulation strategy is paramount for the successful preclinical evaluation of this compound.

The primary objective of this guide is to provide a logical, step-by-step framework for developing robust and reproducible formulations of the compound for in vivo studies. This involves a thorough understanding of its physicochemical properties, a systematic screening of excipients, and the application of established formulation principles to enhance solubility and bioavailability.

Pre-formulation Studies: Characterizing the Molecule

Before embarking on formulation development, a comprehensive understanding of the compound's intrinsic properties is essential. These pre-formulation studies form the scientific foundation for rational formulation design.

Physicochemical Property Determination

A critical first step is to experimentally determine the key physicochemical parameters of the compound.

Table 1: Essential Physicochemical Parameters for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

Parameter	Experimental Method	Rationale
Aqueous Solubility	Shake-flask method in various pH buffers (e.g., pH 1.2, 4.5, 6.8, 7.4)	Determines the intrinsic solubility and the effect of pH, crucial for predicting oral absorption and selecting appropriate formulation strategies.
pKa	Potentiometric titration or UV-spectrophotometry	The carboxylic acid moiety implies an acidic pKa. Knowing this value is critical for pH-adjustment strategies to form a soluble salt.
LogP/LogD	HPLC-based method or shake-flask method	Quantifies the lipophilicity of the compound, which influences its solubility, permeability, and potential for precipitation upon dilution.
Melting Point	Differential Scanning Calorimetry (DSC)	Provides information on the solid-state properties of the compound, which can impact its dissolution rate.
Chemical Stability	HPLC analysis of the compound in various buffers and solvents over time	Assesses the compound's susceptibility to degradation, which is crucial for selecting compatible excipients and storage conditions.

Interpreting Pre-formulation Data

The data gathered from these studies will guide the formulation strategy. For instance, if the compound exhibits significantly higher solubility at an alkaline pH, a pH-adjustment approach to form a soluble salt for an intravenous formulation would be a primary consideration. Conversely, for oral administration, the low pH of the stomach could lead to precipitation of a pH-sensitive compound, necessitating the use of solubilizing excipients or advanced formulation technologies.

Formulation Development Workflow

The following diagram illustrates a systematic workflow for the formulation development of a poorly soluble compound like 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Caption: A streamlined workflow for preclinical formulation development.

Oral Formulation Development

For oral administration in animal studies, the goal is to achieve sufficient and reproducible systemic exposure. Given the anticipated poor solubility, several strategies can be employed.

Vehicle Screening for Oral Formulations

A systematic screening of commonly used oral vehicles is recommended. The following protocol outlines a tiered approach.

Protocol 1: Oral Vehicle Solubility Screening

• Preparation of Stock Solutions: Prepare a concentrated stock solution of the compound in a suitable organic solvent (e.g., DMSO, NMP).

• Tier 1 Screening (Aqueous Vehicles):

  • Dispense a small aliquot of the stock solution into various aqueous vehicles to achieve the target final concentration.

  • Vehicles to test:

    • Water for Injection (WFI)

    • 0.5% (w/v) Methylcellulose (MC) in WFI

    • 0.5% (w/v) Carboxymethylcellulose (CMC) in WFI

    • 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in WFI[1]

• Tier 2 Screening (Lipid-Based and Surfactant Vehicles):

  • If solubility in aqueous vehicles is insufficient, proceed to lipid-based and surfactant-containing vehicles.

  • Vehicles to test:

    • Corn oil or sesame oil[3]

    • 5% (v/v) Tween® 80 in WFI[3]

    • Self-emulsifying drug delivery systems (SEDDS) pre-concentrate (e.g., Labrasol®, Cremophor® EL)[3][4]

• Equilibration and Observation:

  • Vortex each mixture thoroughly and allow it to equilibrate for at least 24 hours at room temperature, protected from light.

  • Visually inspect for precipitation.

• Quantification:

  • Centrifuge the samples and analyze the supernatant for the concentration of the compound using a validated HPLC method.

Recommended Oral Formulation Protocol

Based on the screening results, a lead formulation can be selected and prepared according to the following protocol.

Protocol 2: Preparation of a Suspension Formulation for Oral Gavage

This protocol assumes a 0.5% methylcellulose suspension is chosen.

• Vehicle Preparation: Slowly add 0.5 g of methylcellulose to 100 mL of hot water (~80-90°C) while stirring. Continue stirring until the particles are thoroughly wetted. Cool the solution in an ice bath with continuous stirring until a clear, viscous solution is formed.

• Compound Addition: Weigh the required amount of the compound and triturate it to a fine powder using a mortar and pestle.

• Wetting the Powder: Add a small amount of the methylcellulose vehicle to the powder in the mortar to form a smooth paste.

• Geometric Dilution: Gradually add the remaining vehicle to the paste with continuous trituration to ensure a uniform suspension.

• Homogenization: For improved homogeneity, sonicate the suspension for 5-10 minutes or pass it through a homogenizer.

• Final QC: Visually inspect the final suspension for uniformity. The concentration should be confirmed by HPLC.

Intravenous Formulation Development

For intravenous (IV) administration, the formulation must be a clear, sterile solution with a physiologically compatible pH and osmolality.[5]

Strategies for IV Formulations of Poorly Soluble Compounds

Several approaches can be employed to achieve a soluble IV formulation.[6]

Table 2: Common Strategies for Intravenous Formulations

Strategy	Description	Key Excipients	Considerations
pH Adjustment	The carboxylic acid moiety of the compound can be deprotonated at a higher pH to form a more soluble salt.	NaOH, Tromethamine (Tris)	The final pH must be within a physiologically tolerable range (typically pH 4-9). Rapid injection can cause local pH changes and precipitation.
Co-solvents	A mixture of water and a water-miscible organic solvent can increase the solubility of lipophilic compounds.	Polyethylene glycol 400 (PEG 400), Propylene glycol (PG), Ethanol	High concentrations of co-solvents can cause hemolysis and irritation. The formulation may precipitate upon dilution in the bloodstream.
Solubilizing Agents	Cyclodextrins and surfactants can encapsulate the drug molecule, increasing its apparent solubility.	Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD), Polysorbate 80 (Tween® 80)[1][3]	Potential for drug-excipient interactions and altered pharmacokinetics.

IV Formulation Development Protocol

The following protocol details a systematic approach to developing an IV formulation.

Protocol 3: Development of an Intravenous Formulation

• Initial Solubility Screening:

  • Determine the solubility of the compound in various potential IV vehicles (e.g., 30% PEG 400 in saline, 20% HP-β-CD in WFI, pH 9.0 buffered saline).

• Lead Formulation Selection:

  • Choose the vehicle that provides the desired concentration with the least amount of excipients.

• Preparation of a pH-Adjusted Formulation (Example):

  • Suspend the compound in saline.

  • Slowly add 1N NaOH dropwise while monitoring the pH and observing for dissolution.

  • Once the compound is fully dissolved, adjust the final pH to the desired level (e.g., pH 8.5).

  • Bring the formulation to the final volume with saline.

• Sterilization:

  • Filter the final solution through a 0.22 µm sterile filter into a sterile container.

• Final Quality Control:

  • Appearance: The solution must be clear and free of visible particles.

  • pH: Measure and record the final pH.

  • Concentration: Confirm the final concentration using a validated HPLC method.

  • Endotoxin Testing: Perform a Limulus Amebocyte Lysate (LAL) test to ensure the absence of bacterial endotoxins.

Decision-Making for Vehicle Selection

The choice of the final formulation vehicle depends on several factors, including the route of administration, the required dose, and the physicochemical properties of the compound.

Caption: A decision tree for selecting an appropriate formulation vehicle.

Conclusion and Best Practices

The successful formulation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid for animal studies hinges on a systematic and scientifically-driven approach. It is imperative to:

• Thoroughly characterize the compound's physicochemical properties. This data is the bedrock of rational formulation design.

• Screen a diverse range of excipients and vehicle systems. A tiered approach, starting with simple systems and progressing to more complex ones, is efficient.

• Ensure the final formulation is well-characterized and stable. This includes confirming the concentration, pH, and physical appearance over the duration of the study.

• Adhere to all relevant guidelines for the use of non-pharmaceutical grade compounds in laboratory animals. [5] All excipients should be of a high grade, and parenteral formulations must be sterile.[5]

By following the principles and protocols outlined in this guide, researchers can develop robust and reliable formulations that will enable the accurate evaluation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in preclinical animal models, thereby facilitating its journey through the drug development pipeline.

References

• MDPI. (n.d.). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives.
• WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• NIH. (n.d.). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate.
• MDPI. (n.d.). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation.
• NIH. (2022, July 14). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors.
• PubChem. (n.d.). 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid.
• USP-NF. (2012, August 5). Solubility Criteria for Veterinary Drugs.
• PubChem. (n.d.). 6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid.
• PubMed. (2016, September 10). Evaluation of preclinical formulations for a poorly water-soluble compound.
• PubMed. (n.d.). Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt], against experimental tumors.
• NIH. (2020, April 25). The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability.
• PubMed. (n.d.). Intravenous administration of poorly soluble new drug entities in early drug discovery: the potential impact of formulation on pharmacokinetic parameters.
• ResearchGate. (2025, August 5). Solubilizing Excipients in Oral and Injectable Formulations.
• ResearchGate. (2025, August 30). Formulations and related activities for the oral administration of poorly water-soluble compounds in early discovery animal studies: An overview of frequently applied approaches. Part 2.
• Open Access Journals. (n.d.). Excipients used in the Formulation of Tablets.
• NIH. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
• PubMed. (n.d.). Solubilizing excipients in oral and injectable formulations.
• ACS Central Science. (2016, October 12). High-Throughput Excipient Discovery Enables Oral Delivery of Poorly Soluble Pharmaceuticals.
• (n.d.). Guidelines for the Use of Non-Pharmaceutical Grade Compounds in Laboratory Animals.
• (2011, September 5). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation.

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Application Notes and Protocols: 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Quinoline-4-Carboxylic Acid Scaffold - A Privileged Motif in Medicinal Chemistry

The quinoline core is a foundational heterocyclic motif in drug discovery, renowned for its broad spectrum of biological activities.[1] Its derivatives have given rise to a multitude of therapeutic agents, ranging from antimalarials to antibacterials and anticancer drugs.[1][2] Within this class, the quinoline-4-carboxylic acid substructure is of particular interest. The carboxylic acid group at the 4-position, often in conjunction with a carbonyl at this position (forming a 4-quinolone), is crucial for the biological activity of many compounds in this family, facilitating interactions with biological targets.[3] The introduction of a fluorine atom, typically at the C-6 position, has been a transformative strategy in medicinal chemistry, significantly enhancing the antimicrobial activity and overall pharmacological profile of quinolone derivatives.[3][4]

This document provides a comprehensive guide to the potential applications of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in drug discovery. While specific data on this exact molecule is emerging, a wealth of information on closely related analogs provides a strong rationale for its investigation as a therapeutic candidate, particularly in oncology.

Anticipated Biological Activity: Insights from a Close Analog

A significant body of research on the closely related compound, 6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt (NSC 368390 or DuP-785) , offers compelling evidence for the potential of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid as an anticancer agent.[5] NSC 368390 has demonstrated potent activity against a range of human solid tumors.[5]

Key Findings for NSC 368390 (DuP-785):

• Broad-Spectrum Anticancer Efficacy: In preclinical studies using human tumor xenografts in nude mice, NSC 368390 exhibited remarkable growth inhibition (>90%) of various carcinomas, including breast (MX-1), lung (LX-1), stomach (BL/STX-1), and colon (CX-1, HCT-15, DLD-2).[5]

• Activity Against Leukemia: The compound also showed significant efficacy in the L1210 leukemia model, causing a greater than 80% increase in life span.[5]

• Favorable Pharmacokinetic Profile: NSC 368390 was found to be equally effective when administered via intraperitoneal, intravenous, subcutaneous, or oral routes, suggesting good bioavailability.[5] Its water solubility is an additional advantageous property for a drug candidate.[5]

Given the structural similarity, it is highly probable that 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid shares a similar mechanism of action and exhibits a comparable anticancer profile.

Expanding the Therapeutic Horizon: Other Potential Applications

The quinoline-4-carboxylic acid scaffold is not limited to oncology. Researchers should consider exploring the activity of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in other therapeutic areas where this motif has proven effective.

• Antibacterial Agents: Fluoroquinolones are a well-established class of antibiotics that function by inhibiting bacterial DNA gyrase and topoisomerase IV.[4] While the structural features of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid differ from classic fluoroquinolone antibiotics, its core structure warrants investigation for antibacterial activity.[6]

• Antiviral Activity: Certain quinoline derivatives have shown promise as antiviral agents.[4] For instance, Elvitegravir, a quinoline-4-one derivative, is an inhibitor of HIV integrase used in the treatment of HIV infection.[4]

• Enzyme Inhibition in Cancer:

  • Histone Deacetylase (HDAC) Inhibition: Derivatives of 2-phenylquinoline-4-carboxylic acid have been identified as selective inhibitors of HDAC3, a key enzyme in epigenetic regulation with implications in cancer therapy.[7] These inhibitors can induce cell cycle arrest and apoptosis in cancer cells.[7]

  • Sirtuin (SIRT) Inhibition: A series of 2-(4-acrylamidophenyl)-quinoline-4-carboxylic acid derivatives have been developed as potent and selective inhibitors of SIRT3, another important target in cancer metabolism and progression.[8]

• Antimalarial Activity: The quinoline core is famously present in antimalarial drugs like quinine and chloroquine. Modern research continues to explore quinoline-4-carboxamides as novel antimalarial agents that inhibit protein synthesis in the parasite.[9]

Experimental Protocols

Protocol 1: General Synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid via the Doebner Reaction

The Doebner reaction provides a straightforward method for the synthesis of quinoline-4-carboxylic acids.[2] This three-component reaction involves an aniline, an aldehyde, and pyruvic acid.[2]

Workflow for the Doebner Synthesis

Caption: Step-by-step workflow for the MTT cell viability assay.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid (dissolved in DMSO to create a stock solution)

• MTT reagent (5 mg/mL in PBS)

• Solubilizing agent (e.g., DMSO or Sorenson's glycine buffer)

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Prepare serial dilutions of the test compound in complete medium from the DMSO stock. The final DMSO concentration in the wells should be less than 0.5%.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include wells with medium and DMSO as a vehicle control and wells with untreated cells.

• Incubate the plate for 48 to 72 hours.

• After incubation, add 10 µL of MTT reagent to each well and incubate for an additional 2-4 hours.

• Carefully remove the medium and add 100 µL of the solubilizing agent to each well to dissolve the formazan crystals.

• Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Rationale: This is a standard and reliable method for the initial screening of the cytotoxic effects of a compound on cancer cell lines. It provides a quantitative measure of the compound's potency.

Protocol 3: Investigating the Mechanism of Action - Cell Cycle Analysis by Flow Cytometry

This protocol aims to determine if the test compound induces cell cycle arrest at a specific phase.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• Test compound

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% ethanol (ice-cold)

• RNase A solution

• Propidium iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours. Include an untreated or vehicle control.

• After treatment, harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with cold PBS.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Rationale: Many anticancer agents exert their effects by disrupting the normal progression of the cell cycle. This assay will reveal if the compound causes an accumulation of cells in a particular phase, indicating a potential mechanism of action. For example, some HDAC inhibitors are known to cause G2/M arrest.

[7]### Data Presentation

Table 1: Hypothetical In Vitro Anticancer Activity (IC₅₀ Values in µM)

Cell Line	Cancer Type	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	Doxorubicin (Control)
MCF-7	Breast	5.2	0.8
MDA-MB-231	Breast (Triple Negative)	8.1	1.2
HCT-116	Colon	3.5	0.5
A549	Lung	10.4	1.5
K562	Leukemia	1.9	0.2

Note: These are example data and should be experimentally determined.

Conclusion

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid represents a promising scaffold for the development of novel therapeutics, particularly in the field of oncology. The strong anticancer activity of its close analog, NSC 368390, provides a solid foundation for its investigation. The protocols outlined in this document offer a starting point for researchers to explore the synthesis, in vitro efficacy, and mechanism of action of this compound. Further studies, including in vivo animal models and detailed mechanistic investigations, are warranted to fully elucidate its therapeutic potential.

References

• Dexter DL, et al. Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt], against experimental tumors. PubMed. Available at: [Link]

• Rameshkumar N, et al. Synthesis of 6-Fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. ResearchGate. Available at: [Link]

• Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. PMC - NIH. Available at: [Link]

• Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers. Available at: [Link]

• Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. MDPI. Available at: [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available at: [Link]

• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate. Available at: [Link]

• Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. MDPI. Available at: [Link]

• Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. MDPI. Available at: [Link]

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• 5. Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarb oxylic acid sodium salt], against experimental tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Enhancing Aqueous Solubility of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

Welcome to the technical support center for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for overcoming solubility challenges with this compound in aqueous buffers.

I. Frequently Asked Questions (FAQs)

Q1: What are the likely solubility characteristics of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid?

Q2: Why is my compound crashing out of solution?

A2: Precipitation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid from an aqueous buffer is typically due to its low intrinsic solubility at a given pH. The protonated form of the carboxylic acid is less soluble than its deprotonated (carboxylate) form. If the buffer pH is close to or below the compound's pKa, the equilibrium will favor the less soluble form, leading to precipitation.

Q3: What is the first step I should take to improve its solubility?

A3: The initial and most straightforward approach is to manipulate the pH of your aqueous buffer.[][5][6] Since the compound is an acid, increasing the pH will deprotonate the carboxylic acid, forming a more soluble salt. A systematic pH-solubility profile is the recommended first experiment to quantify this relationship.

II. Troubleshooting Guides: A Step-by-Step Approach

Guide 1: pH Adjustment for Enhanced Solubility

Q: How do I systematically determine the optimal pH for solubilizing my compound?

A: The key is to generate a pH-solubility profile. This will not only help you find a suitable pH for your experiments but also provide an estimate of the compound's apparent pKa.

• Causality Explained: The solubility of an acidic compound like this quinoline derivative is governed by the Henderson-Hasselbalch equation. When the pH of the solution is above the pKa of the carboxylic acid, the deprotonated, negatively charged carboxylate species predominates. This ionized form is significantly more soluble in water than the neutral, protonated form due to favorable ion-dipole interactions with water molecules.[7]

• Experimental Protocol: pH-Solubility Profiling

  • Buffer Preparation: Prepare a series of buffers (e.g., phosphate, citrate, borate) covering a pH range from 4.0 to 9.0 in 0.5 pH unit increments.

  • Compound Addition: Add an excess amount of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid to a fixed volume of each buffer in separate vials. Ensure enough solid is present so that some remains undissolved at equilibrium.

  • Equilibration: Tightly seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Sample Collection and Preparation: After equilibration, allow the vials to stand to let the undissolved solid settle. Carefully collect a sample from the supernatant. Filter the sample through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification: Dilute the filtered supernatant with a suitable solvent (in which the compound is highly soluble, e.g., methanol or DMSO) and quantify the concentration of the dissolved compound using a validated analytical method such as HPLC-UV.

  • Data Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the corresponding buffer pH.

• Data Presentation: Expected pH-Solubility Profile

pH	Solubility (µg/mL)
4.0	Low
4.5	Low
5.0	Moderate Increase
5.5	Significant Increase
6.0	High
6.5	High
7.0	Plateau
7.5	Plateau
8.0	Plateau
8.5	Plateau
9.0	Plateau

• Workflow Diagram

  Caption: Workflow for generating a pH-solubility profile.

Guide 2: Utilizing Co-solvents for Solubility Enhancement

Q: pH adjustment alone is insufficient or not suitable for my experimental system. How can I use co-solvents?

A: Co-solvents can be a powerful tool to increase solubility by reducing the polarity of the aqueous medium.[8][9] This approach is particularly useful when a specific pH must be maintained.

• Causality Explained: Water is a highly polar solvent. By adding a water-miscible organic solvent (a co-solvent) such as ethanol, propylene glycol, or polyethylene glycol (PEG), you effectively reduce the overall polarity of the solvent system. This makes the environment more favorable for dissolving a hydrophobic molecule like 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.[9]

• Experimental Protocol: Co-solvent Screening

  • Select Co-solvents: Choose a few biocompatible co-solvents such as Ethanol, Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400), and Dimethyl Sulfoxide (DMSO).

  • Prepare Co-solvent Mixtures: For each co-solvent, prepare a series of aqueous mixtures at different concentrations (e.g., 5%, 10%, 20%, 30% v/v) in your desired buffer (at a fixed pH where the compound has some, albeit low, solubility).

  • Solubility Determination: Perform the same equilibrium solubility experiment as described in the pH adjustment protocol for each co-solvent mixture.

  • Data Analysis: Plot the solubility of the compound as a function of the co-solvent concentration for each co-solvent tested.

• Data Presentation: Co-solvent Solubility Enhancement

Co-solvent	Concentration (% v/v)	Solubility (µg/mL)
None	0	(Baseline Solubility)
Ethanol	10	Increased
Ethanol	20	Further Increased
PEG 400	10	Increased
PEG 400	20	Further Increased

• Logical Relationship Diagram

  Caption: Mechanism of co-solvency.

Guide 3: Employing Surfactants to Increase Apparent Solubility

Q: My application is sensitive to organic solvents. Are there other options?

A: Yes, surfactants can significantly increase the apparent solubility of poorly soluble compounds through micellar solubilization.[10][11]

• Causality Explained: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid can partition into the hydrophobic core of the micelles, effectively being "dissolved" in the aqueous phase.[11]

• Experimental Protocol: Surfactant Screening

  • Select Surfactants: Choose non-ionic surfactants like Tween® 80 or Solutol® HS-15, which are generally well-tolerated in biological systems.[10]

  • Prepare Surfactant Solutions: Prepare a series of solutions of each surfactant in your desired buffer at concentrations both below and above their known CMC values (e.g., 0.01%, 0.1%, 0.5%, 1.0% w/v).

  • Solubility Determination: Conduct the equilibrium solubility experiment as previously described for each surfactant solution.

  • Data Analysis: Plot the solubility against the surfactant concentration. You should observe a significant increase in solubility above the CMC.

• Data Presentation: Surfactant-Mediated Solubilization

Surfactant	Concentration (% w/v)	Solubility (µg/mL)
None	0	(Baseline Solubility)
Tween® 80	0.01 (Below CMC)	Minimal Increase
Tween® 80	0.1 (Above CMC)	Significant Increase
Tween® 80	1.0	Further Increase

Guide 4: Using Cyclodextrins for Inclusion Complexation

Q: I need a highly stable, solubilized formulation. Are cyclodextrins a good choice?

A: Cyclodextrins are excellent for forming stable inclusion complexes that enhance solubility and are widely used in pharmaceutical formulations.[12][]

• Causality Explained: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[12] The hydrophobic quinoline and phenyl portions of your molecule can fit into this cavity, forming a host-guest inclusion complex. This complex presents a hydrophilic exterior to the water, thereby increasing the apparent solubility of the compound.[]

• Experimental Protocol: Cyclodextrin Screening

  • Select Cyclodextrins: Common choices include Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) due to their high aqueous solubility and safety profiles.

  • Prepare Cyclodextrin Solutions: Make a series of aqueous solutions of the chosen cyclodextrins in your buffer (e.g., 1%, 5%, 10%, 20% w/v).

  • Solubility Determination (Phase Solubility Study): Perform the equilibrium solubility experiment.

  • Data Analysis: Plot the solubility of your compound as a function of cyclodextrin concentration. The shape of the curve can provide information about the stoichiometry of the complex.

• Data Presentation: Cyclodextrin-Enhanced Solubility

Cyclodextrin	Concentration (% w/v)	Solubility (µg/mL)
None	0	(Baseline Solubility)
HP-β-CD	5	Significant Increase
HP-β-CD	10	Further Increase
HP-β-CD	20	Plateau (potential)

• Workflow Diagram

  Caption: Workflow for a phase solubility study with cyclodextrins.

III. Summary and Recommendations

The solubility of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in aqueous buffers is a challenge that can be systematically addressed.

• Start with pH: Always begin by creating a pH-solubility profile. This is the most fundamental and often sufficient method for acidic compounds.

• Combine Approaches: If pH adjustment alone is not enough, it can be combined with other methods like co-solvents, surfactants, or cyclodextrins for a synergistic effect.[10]

• Consider Your Application: The choice of solubilization technique will depend on the constraints of your downstream application (e.g., cell-based assays, animal studies).

For further assistance, please do not hesitate to contact our application support team.

IV. References

• Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. (n.d.). PMC - NIH. Available at: [Link]

• 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid. (n.d.). PubChem. Available at: [Link]

• 6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. (n.d.). PubChem. Available at: [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). PubMed Central. Available at: [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). Springer. Available at: [Link]

• Formulation strategies for poorly soluble drugs. (n.d.). ResearchGate. Available at: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PubMed Central. Available at: [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (n.d.). PMC - NIH. Available at: [Link]

• Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. (n.d.). NIH. Available at: [Link]

• pH Adjusting Database. (n.d.). CompoundingToday.com. Available at: [Link]

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. (n.d.). MDPI. Available at: [Link]

• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. (2020, November 12). YouTube. Available at: [Link]

• Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. (n.d.). PMC - NIH. Available at: [Link]

• Overcoming Challenges in Carboxylic Acid Drug Formulations. (2025, July 31). Patsnap Eureka. Available at: [Link]

• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. (2017, March 19). ResearchGate. Available at: [Link]

• Aqueous and cosolvent solubility data for drug-like organic compounds. (2025, August 7). ResearchGate. Available at: [Link]

• Can I use Cyclodextrin to improve the solubility of a compound?. (2015, November 16). ResearchGate. Available at: [Link]

• Crystalline Cyclodextrin Inclusion Compounds Formed with Aromatic Guests: Guest-Dependent Stoichiometries and Hydration-Sensitive Crystal Structures. (n.d.). ACS Publications. Available at: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (n.d.). MDPI. Available at: [Link]

• Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. (2023, July 24). Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Special Issue : Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs. (n.d.). MDPI. Available at: [Link]

• PH adjustment: Significance and symbolism. (2026, January 7). Lateral. Available at: [Link]

• Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. (2021, May 22). ResearchGate. Available at: [Link]

• Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. (n.d.). ResearchGate. Available at: [Link]

• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis. Available at: [Link]

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. (n.d.). MDPI. Available at: [Link]

• The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices. (n.d.). NIH. Available at: [Link]

• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds. (n.d.). Google Patents. Available at:

• Techniques to improve the solubility of poorly soluble drugs. (n.d.). ResearchGate. Available at: [Link]

• Quinolines: Novel synthesis and derivatives of heterocyclic bioactive agents. (n.d.). SciSpace. Available at: [Link]

• Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. (2022, May 25). PMC - NIH. Available at: [Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. (2021, May 31). Brieflands. Available at: [Link]

• 17.5: Solubility and pH. (2023, April 12). Chemistry LibreTexts. Available at: [Link]

• Techniques for Improving Solubility. (n.d.). International Journal of Medical Science and Dental Research. Available at: [Link]

Sources

• 1. Methyl 6-chloro-2-methyl-4-phenyl­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 5. wisdomlib.org [wisdomlib.org]
• 6. brieflands.com [brieflands.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. researchgate.net [researchgate.net]
• 12. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Synthesizing Quinoline-4-Carboxylic Acids

Welcome to the technical support center for the synthesis of quinoline-4-carboxylic acids. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of these important synthetic routes. Quinoline-4-carboxylic acids are privileged scaffolds in drug discovery, and their efficient synthesis is paramount. This document moves beyond simple protocols to provide in-depth troubleshooting, mechanistic insights, and optimization strategies to address common challenges encountered in the lab.

Foundational Synthetic Strategies: An Overview

The synthesis of the quinoline core is a well-established field, yet challenges in yield, purity, and substrate scope persist. The most prevalent methods for accessing the quinoline-4-carboxylic acid framework are the Pfitzinger and Doebner reactions, with the Friedländer annulation also offering a viable, though less direct, route. Each method possesses unique strengths and weaknesses depending on the desired substitution pattern and available starting materials.

Choosing Your Synthetic Path

Selecting the right reaction is the first critical step in optimization. The choice is primarily dictated by the commercially available or synthetically accessible precursors.

Caption: Decision tree for selecting a primary synthetic route.

The Pfitzinger Reaction: Troubleshooting Guide

The Pfitzinger reaction is a powerful method that condenses an isatin with a carbonyl compound containing an α-methylene group under basic conditions to yield a quinoline-4-carboxylic acid.[1][2][3]

FAQ 1: My Pfitzinger reaction has failed or the yield is very low. What are the likely causes?

This is the most common issue and typically points to one of three areas: the base, the isatin starting material, or the carbonyl partner.

Plausible Causes & Mechanistic Insight:

• Insufficient Base Strength: The reaction is initiated by a base-mediated ring-opening of the isatin lactam to form an isatinate intermediate. This requires a strong base. Catalytic or weak bases are generally insufficient.

• Poor Isatin Solubility/Reactivity: If the isatin does not first dissolve or react with the base to form the soluble isatinate, the reaction cannot proceed to the condensation step.

• Unstable Carbonyl Partner: The harsh basic conditions can cause self-condensation (e.g., aldol) of the carbonyl partner, consuming it before it can react with the isatinate.

• Steric Hindrance: Highly substituted ketones or isatins can dramatically slow down the key condensation and cyclization steps.

Troubleshooting Workflow:

Caption: Step-by-step troubleshooting for Pfitzinger reactions.

Optimized Protocol (Pfitzinger Reaction): [3] This protocol is adapted for the synthesis of 2-methylquinoline-4-carboxylic acid.

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve potassium hydroxide (0.02 mol) in a mixture of absolute ethanol (40 mL) and water (1 mL).

• Isatin Activation: Add isatin (0.0075 mol) to the basic solution. Stir vigorously at room temperature for 1 hour. The color should change from orange/purple to a dark brown, indicating the formation of the potassium isatinate.

• Condensation: Gradually add the ketone (e.g., acetone, 0.015 mol) to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 79°C for ethanol) and maintain for 24 hours, with continuous stirring. Monitor reaction progress by TLC (eluent: n-hexane:ethyl acetate = 1:2).

• Workup: After cooling to room temperature, add distilled water (20 mL) to dissolve the potassium salt of the product.

• Precipitation: Cool the solution in an ice bath and carefully acidify with concentrated HCl until the pH is ~4-5. The product will precipitate as a solid.

• Purification: Filter the precipitate and wash sequentially with cold water, cold ethanol, and finally diethyl ether to remove impurities. Dry under vacuum.

The Doebner Reaction: Troubleshooting Guide

The Doebner reaction is a three-component reaction between an aniline, an aldehyde, and pyruvic acid.[4] It is particularly useful when substituted anilines are more readily available than the corresponding isatins.

FAQ 2: I'm using an aniline with an electron-withdrawing group (e.g., -NO₂, -CF₃) and my Doebner reaction yield is poor. Why?

This is a classic limitation of the standard Doebner reaction.

Plausible Causes & Mechanistic Insight:

• Reduced Aniline Nucleophilicity: Electron-withdrawing groups (EWGs) decrease the electron density on the aniline nitrogen, making it a weaker nucleophile. This slows down the initial attack on the aldehyde to form the Schiff base (imine), which is a critical first step. The subsequent cyclization is also disfavored. Traditional refluxing in ethanol is often insufficient for these substrates.[1][5]

Optimization Strategy: The Doebner Hydrogen-Transfer Modification [1][5]

To overcome this challenge, a modified procedure utilizing a Lewis acid catalyst and a "hydrogen-transfer" mechanism has been developed. In this setup, an excess of the in situ-generated imine serves as the oxidant for the final aromatization step, avoiding the need for an external oxidant and driving the reaction to completion.

Key Optimization Parameters:

Parameter	Standard Condition	Optimized for EWG-Anilines	Rationale
Catalyst	None / Protic Acid	BF₃·THF or BF₃·Et₂O (0.5-1.0 eq.)	Lewis acid activates the aldehyde carbonyl for attack by the weakly nucleophilic aniline.[1][5]
Solvent	Ethanol	Acetonitrile (MeCN) or THF	MeCN has been shown to be a superior solvent, improving yields and simplifying workup compared to alcohols or DMF.[1]
Stoichiometry	1:1:1 (Aniline:Aldehyde:Pyruvic Acid)	2:2:1	Excess aniline and aldehyde generate additional imine, which acts as the hydrogen acceptor (oxidant) for the final aromatization step.[5]
Temperature	Reflux (~78°C)	65-80°C	Higher temperatures are often required to drive the reaction, but pyruvic acid can decompose.[5]
Reagent Addition	All at once	Slow/dropwise addition of pyruvic acid	Minimizes thermal decomposition of pyruvic acid at elevated temperatures.[5]

Optimized Protocol (Doebner Hydrogen-Transfer): [5]

• Preparation: To a solution of the electron-deficient aniline (2.0 mmol) in acetonitrile (10 mL), add the aldehyde (2.0 mmol) and BF₃·THF (1.0 mmol).

• Heating: Heat the mixture to 65°C.

• Pyruvic Acid Addition: Add a solution of pyruvic acid (1.0 mmol) in acetonitrile dropwise over 30 minutes.

• Reaction: Stir the reaction at 65-80°C for 24 hours.

• Workup: Cool the reaction, quench with water, and perform an extraction. The product can often be isolated by precipitation and filtration after the initial workup.

General Troubleshooting & Purification

FAQ 3: My product is difficult to purify. It remains oily or streaks on silica gel.

Quinoline-4-carboxylic acids can be challenging to purify due to their amphoteric nature and high polarity.

Troubleshooting Steps:

• Recrystallization: This is often the most effective method. Screen various solvents. Common choices include ethanol, methanol, acetic acid, or mixtures like ethanol/water or DMF/water.

• Acid/Base Wash: During workup, ensure you have thoroughly washed with both acid (to remove any basic impurities) and brine. The final product should be precipitated from a solution where it is least soluble (typically acidic pH).

• Chromatography:

  • If column chromatography is necessary, consider adding a small amount of acetic acid or formic acid (0.5-1%) to the mobile phase. This keeps the carboxylic acid protonated and reduces tailing on the silica gel.

  • Alternatively, reverse-phase chromatography (C18) is often very effective for these polar compounds.

FAQ 4: What are the key characterization signals for my quinoline-4-carboxylic acid?

• ¹H NMR: Look for the characteristic aromatic protons of the quinoline core. The carboxylic acid proton is often a broad singlet far downfield (>10 ppm) and may exchange with D₂O.

• FTIR: A very strong, broad O-H stretch from the carboxylic acid will be present (typically 2500-3300 cm⁻¹). A sharp C=O stretch will also be visible around 1700-1730 cm⁻¹.[3]

• Mass Spectrometry: The molecular ion peak (M⁺) or protonated molecule ([M+H]⁺) should be clearly visible and match the calculated exact mass.

References

• Synthesis of quinolines. Organic Chemistry Portal. [Link]

• Preparation method for quinoline-4-carboxylic acid derivative.

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PubMed Central (PMC). [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. ACS Omega. [Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. National Institutes of Health (NIH). [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. [Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. UI Scholars Hub. [Link]

• Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical Sciences. [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry (ACS Publications). [Link]

• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate. [Link]

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI. [Link]

• On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. ResearchGate. [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of Quinolines via Friedlaender Reaction in Water and under Catalyst-Free Conditions. ResearchGate. [Link]

• Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. [Link]

• On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed. [Link]

Sources

• 1. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 4. iipseries.org [iipseries.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

Welcome to the technical support center for the synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important synthetic route. Here, we address common challenges, provide in-depth troubleshooting advice, and offer a detailed experimental protocol to help you navigate the complexities of this synthesis and minimize the formation of unwanted side products. Our goal is to empower you with the knowledge to achieve high-purity yields consistently.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address some of the most common issues encountered during the synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, which is typically achieved via the Pfitzinger reaction.

Question 1: My reaction yields are consistently low. What are the likely causes and how can I improve them?

Answer: Low yields in the Pfitzinger synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid can stem from several factors. The most common culprits are incomplete reaction of the starting materials, degradation of the product, or suboptimal reaction conditions.

• Incomplete Reaction: The Pfitzinger reaction is a condensation between an isatin derivative (in this case, 6-fluoroisatin) and a carbonyl compound (phenylacetone) under basic conditions.[1][2][3] Ensure that your starting materials are of high purity and are used in the correct stoichiometric ratios. An excess of the ketone is sometimes employed to drive the reaction to completion. The concentration of the base (e.g., potassium hydroxide) is also critical; it must be sufficient to catalyze the initial ring-opening of the isatin.[2]

• Reaction Time and Temperature: The reaction often requires elevated temperatures to proceed at a reasonable rate. However, excessively high temperatures or prolonged reaction times can lead to the degradation of the starting materials and the product, including potential decarboxylation of the target molecule.[4] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Inefficient Mixing: The reaction mixture can become thick, especially at the beginning. Ensure efficient stirring to maintain a homogeneous mixture, which is crucial for the reaction to proceed evenly.

Question 2: I am observing a significant amount of a dark, tarry substance in my reaction flask. What is this and how can I prevent its formation?

Answer: The formation of a dark, tarry, and often difficult-to-remove residue is a frequent issue in base-catalyzed reactions involving enolizable ketones like phenylacetone.

• Aldol Self-Condensation: Under the strongly basic conditions of the Pfitzinger reaction, phenylacetone can undergo self-condensation reactions.[5][6] This process leads to the formation of higher molecular weight byproducts and polymers, which present as a tarry material.

• Prevention Strategies: To minimize this side reaction, consider the following:

  • Controlled Addition of Base: Add the base solution portion-wise to the reaction mixture to avoid localized high concentrations of base.

  • Temperature Control: While the reaction requires heat, avoid excessive temperatures which can accelerate the rate of self-condensation.

  • Order of Reagent Addition: Adding the ketone slowly to the mixture of isatin and base may help to favor the desired reaction over self-condensation.

Question 3: My final product is contaminated with an impurity that lacks a carboxylic acid group. What could this be?

Answer: The most likely culprit for a non-acidic impurity is the decarboxylated product, 6-Fluoro-3-methyl-2-phenylquinoline.

• Decarboxylation: Quinoline-4-carboxylic acids can lose carbon dioxide, particularly at high temperatures or in the presence of certain catalysts.[4][7] If your reaction workup involves high heat for an extended period, or if the reaction temperature was too high, decarboxylation can occur.

• Identification and Removal: This impurity can be identified by techniques such as NMR (disappearance of the carboxylic acid proton signal) and Mass Spectrometry (a lower molecular weight corresponding to the loss of CO2). During the workup, the decarboxylated product will behave as a neutral compound. It can be separated from the desired carboxylic acid product by extraction. The acidic product will be soluble in an aqueous basic solution (like sodium bicarbonate or sodium hydroxide), while the neutral decarboxylated impurity will remain in the organic layer.

Question 4: The purification of my product is challenging, and I am struggling to obtain a pure sample. What is the recommended purification strategy?

Answer: The acidic nature of the target molecule is the key to its effective purification. A standard acid-base extraction is the most effective first step.

• Acid-Base Extraction: After the reaction is complete, the mixture should be diluted with water and an organic solvent (e.g., diethyl ether or ethyl acetate). The organic layer will contain neutral impurities, such as unreacted phenylacetone and its self-condensation products. The desired carboxylic acid product will be deprotonated by the base and will reside in the aqueous layer.

• Precipitation: Carefully acidify the separated aqueous layer with an acid (e.g., hydrochloric acid or acetic acid) to a pH of around 4-5.[8] The 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid will precipitate out of the solution as a solid.

• Recrystallization: The collected solid can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to remove any remaining impurities.[8]

Summary of Common Side Products

Side Product	Chemical Structure	Formation Mechanism	Prevention & Mitigation
Unreacted 6-Fluoroisatin	Incomplete reaction	Optimize reaction time, temperature, and stoichiometry.
Unreacted Phenylacetone	Incomplete reaction	Use a slight excess of the ketone, ensure efficient mixing.
Phenylacetone Self-Condensation Products	(Various polymeric structures)	Base-catalyzed aldol condensation of phenylacetone.[5][6]	Control temperature, slow addition of base, optimize reagent addition order.
6-Fluoro-3-methyl-2-phenylquinoline	Decarboxylation of the final product at high temperatures.[4][7]	Avoid excessive heat during reaction and workup.
2-Amino-5-fluorophenylglyoxylic acid	Incomplete cyclization after isatin ring-opening.	Ensure sufficient reaction time and temperature for the cyclization step.

Detailed Experimental Protocol

This protocol provides a general procedure for the synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid via the Pfitzinger reaction.

Materials:

• 6-Fluoroisatin

• Phenylacetone

• Potassium Hydroxide (KOH)

• Ethanol

• Hydrochloric Acid (HCl)

• Deionized Water

• Diethyl Ether or Ethyl Acetate

Procedure:

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium hydroxide in a mixture of ethanol and water.

• Addition of 6-Fluoroisatin: To the basic solution, add 6-fluoroisatin. Stir the mixture at room temperature until the isatin has completely dissolved, which is indicated by the formation of a clear, dark-colored solution. This step involves the in-situ formation of the potassium salt of 2-amino-5-fluorophenylglyoxylic acid.[3]

• Addition of Phenylacetone: Slowly add phenylacetone to the reaction mixture with vigorous stirring.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours. Monitor the progress of the reaction by TLC.

• Workup - Extraction: After the reaction is complete, cool the mixture to room temperature and transfer it to a separatory funnel. Dilute the mixture with water and an organic solvent such as diethyl ether. Shake the funnel and allow the layers to separate. Collect the aqueous layer.

• Workup - Precipitation: Cool the aqueous layer in an ice bath and slowly add hydrochloric acid with stirring until the pH reaches approximately 4-5. A precipitate of the crude product should form.

• Isolation and Drying: Collect the solid product by vacuum filtration and wash it with cold deionized water. Dry the product in a vacuum oven.

• Purification: Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the pure 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Reaction Pathway and Side Reactions Diagram

The following diagram illustrates the main synthetic pathway for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and the key side reactions that can occur.

Caption: Pfitzinger synthesis pathway and common side reactions.

References

• Sangshetti, J. N., et al. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry, 11(2). Available at: [Link]

• Name Reactions in Organic Synthesis. (n.d.). Pfitzinger Quinoline Synthesis. Cambridge University Press. Available at: [Link]

• Yadav, V., & Yadav, N. (2012). Application of pfitzinger reaction in the synthesis of quinoline-4-carboxylic acid derivatives of carbazolo and azacarbazolo fused indophenazine. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. Available at: [Link]

• MDPI. (2023). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. Available at: [Link]

• International Journal of Science and Research (IJSR). (2017). Synthesis of Isatine Derivatives Considering Pfitzinger Reaction Part I. Available at: [Link]

• Wikipedia. (n.d.). Pfitzinger reaction. Available at: [Link]

• YouTube. (2020). Pfitzinger Reaction. Available at: [Link]

• da Silva, J. F. M., et al. (2001). The chemistry of isatins: a review from 1975 to 1999. Journal of the Brazilian Chemical Society, 12, 273-324. Available at: [Link]

• Google Patents. (n.d.). CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative.

• OpenBU. (n.d.). A preparation of phenylacetone. Available at: [Link]

• Scribd. (n.d.). Phenylacetone: Synthesis of Phenyl-2-Propanone. Available at: [Link]

• Canadian Science Publishing. (n.d.). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Available at: [Link]

• Priyanka, V., et al. (2021). A REVIEW ON ISATIN AND ITS DERIVATIVES: SYNTHESIS, REACTIONS AND APPLICATIONS. Journal of Advanced Scientific Research, 12(3), 01-14. Available at: [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. Available at: [Link]

• ResearchGate. (n.d.). Stereoselectivity in the condensation reactions of 1-Phenylethyl alkyl and phenyl ketones with organometallic reagents. Available at: [Link]

• Sharma, V., et al. (2019). Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. RSC advances, 9(1), 145-165. Available at: [Link]

• National Institutes of Health. (n.d.). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Available at: [Link]

• ASTM Digital Library. (n.d.). Differentiation of Illicit Phenyl-2-Propanone Synthesized from Phenylacetic Acid with Acetic Anhydride Versus Lead (II) Acetate. Available at: [Link]

• International Research and Publishing Academy. (2022). Synthesis, Reaction and Biological Importance of Isatin Derivatives Biomedicine and Chemical Sciences. Available at: [Link]

• Teledyne Labs. (n.d.). Purine and Related Compound Purification Strategies. Available at: [Link]

• ResearchGate. (n.d.). The mechanisms of hydrolysis of the γ-lactam isatin and its derivatives. Available at: [Link]

• The Hive Chemistry Discourse. (2002). Base-catalyzed polymerization of P2P. Available at: [Link]

• YouTube. (2025). Decarboxylation of Carboxylic Acids. Available at: [Link]

• YouTube. (2021). Uncover the Exciting Secrets of Friedlander Quinoline Synthesis! Available at: [Link]

• ResearchGate. (n.d.). General reaction scheme of the Pfitzinger quinoline synthesis. Available at: [Link]

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Technical Support Center: HPLC Analysis of Fluorinated Quinolone Compounds

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of fluorinated quinoline compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in the separation and quantification of this unique class of molecules. The following content, structured in a practical question-and-answer format, provides in-depth explanations and actionable troubleshooting protocols grounded in established chromatographic principles.

The basic nitrogen in the quinoline ring system, combined with the high electronegativity of fluorine substituents, presents specific challenges. These include poor peak shape due to secondary ionic interactions and unpredictable retention behavior. This guide will help you diagnose and resolve these common issues to develop robust and reliable HPLC methods.

Section 1: Peak Shape Problems

Poor peak shape is one of the most common issues when analyzing basic compounds like quinolines. The primary cause is often undesirable secondary interactions between the analyte and the stationary phase.

Q1: My peaks for a fluorinated quinoline are tailing severely. What is the underlying cause and how can I fix it?

Answer:

Peak tailing for basic compounds like quinolines is predominantly caused by strong interactions between the protonated basic nitrogen of your analyte and acidic, negatively charged residual silanol groups (Si-OH) on the surface of the silica-based stationary phase.[1][2] This secondary retention mechanism is different from the primary reversed-phase (hydrophobic) mechanism, leading to a portion of the analyte molecules being retained longer and resulting in an asymmetrical peak.[1]

Here is a systematic approach to eliminate peak tailing:

Step 1: Mobile Phase pH Adjustment The most effective way to address this issue is to control the ionization state of both the analyte and the silanol groups by adjusting the mobile phase pH.[3]

• Low pH Approach (pH 2.5-3.5): By lowering the pH, you protonate the residual silanol groups, effectively neutralizing their negative charge. This prevents the ionic interaction with your protonated basic analyte.[1]

  • Protocol: Add an acidifier like 0.1% (v/v) Trifluoroacetic Acid (TFA) or 0.1% (v/v) Formic Acid to your mobile phase. For non-MS applications, 0.025M Orthophosphoric acid can be used to adjust the pH to ~3.0.[4]

• High pH Approach (pH > 8): Alternatively, operating at a higher pH deprotonates the basic quinoline, making it neutral. A neutral analyte will not engage in ionic interactions with the now fully deprotonated silanol groups.

  • Caution: This approach requires a pH-stable column (e.g., hybrid silica or polymer-based) as traditional silica columns will dissolve at pH > 8.[5]

Step 2: Use of Mobile Phase Additives (Competing Base) Adding a small, basic "tail-suppressing" agent to the mobile phase can mask the active silanol sites.

• Protocol: Add a low concentration (e.g., 0.1% or ~10-20 mM) of Triethylamine (TEA) to the mobile phase and adjust the pH to the desired level.[2][6] The positively charged TEA will preferentially interact with the negative silanol sites, leaving fewer available to interact with your analyte.

Step 3: Column Selection Modern columns are designed to minimize these secondary interactions.

• Recommendation: Use a high-purity, "Type B" silica column that has been thoroughly end-capped.[2] End-capping uses a small silane reagent to chemically bond and shield many of the residual silanol groups, making them inaccessible to your analyte.[7]

Below is a troubleshooting workflow to guide your decision-making process for peak tailing issues.

Caption: A logical workflow for diagnosing and resolving peak tailing.

Q2: My peaks are split or shouldered. What should I do?

Answer:

Split or shouldered peaks can arise from several sources, ranging from column issues to improper sample preparation.

• Column Contamination or Void: The most likely cause is a buildup of strongly adsorbed sample components at the head of the column, which distorts the sample band.[8] This can also be caused by a physical void or channel forming in the column packing.

  • Solution: First, try cleaning the column. Reverse the column direction and flush with a series of strong solvents (e.g., start with your mobile phase without buffer, then 100% Acetonitrile, then Isopropanol). If this fails, the contamination may be irreversible or a void may have formed, and the column (or at least the guard column) should be replaced.[9][10] Using a guard column is a cost-effective way to protect your analytical column from contaminants.[8]

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent much stronger than your starting mobile phase (e.g., 100% Acetonitrile sample injected into a 95% aqueous mobile phase), it can cause the sample band to spread improperly upon injection.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that still maintains sample solubility.

• Co-eluting Impurity: The shoulder could be a closely eluting, unresolved impurity.

  • Solution: Optimize your method to improve resolution. This can be achieved by decreasing the gradient slope, changing the organic modifier (e.g., methanol instead of acetonitrile), or evaluating a different stationary phase (e.g., a Phenyl-Hexyl or fluorinated phase) that offers different selectivity.[3][11]

Section 2: Retention Time Variability

Consistent retention times are critical for analyte identification and method robustness. Drifting or fluctuating retention times are a common sign of system instability.[9]

Q3: My retention times are consistently decreasing over a sequence of injections. What's happening?

Answer:

A steady decrease in retention time often points to a problem with the mobile phase composition or the column not being properly equilibrated.

• Mobile Phase Composition Change: In a pre-mixed mobile phase, the more volatile organic component (like acetonitrile) can evaporate from the reservoir over time.[12] This increases the aqueous content of the mobile phase, strengthening it and causing analytes to elute faster.

  • Protocol: Prepare mobile phases fresh daily.[13] Keep mobile phase reservoirs loosely covered to minimize evaporation and prevent dust from entering, but avoid airtight seals which can create a vacuum. Ensure proper degassing, as dissolved gas can also affect pump performance.[14][15]

• Insufficient Column Equilibration: If you are running a gradient, the column must be fully re-equilibrated to the initial conditions before the next injection. If the equilibration time is too short, the column will be more organic-rich at the start of the next run, causing retention times to decrease.

  • Solution: Increase the post-run equilibration time. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column for re-equilibration.

• Flow Rate Changes: While less common for a steady drift, an increasing flow rate due to a faulty pump could also be a cause. However, this would typically be accompanied by an increase in system pressure.

The following diagram illustrates a systematic process for diagnosing retention time drift.

Caption: A workflow for identifying the root cause of retention time drift.

Q4: My retention times are fluctuating randomly from run to run. What are the likely causes?

Answer:

Random, unpredictable fluctuations in retention time are often due to hardware issues, particularly with the pump or injector.

• Pump Issues: Air bubbles in the pump head are a primary culprit.[9] They cause the pump to deliver an inconsistent flow rate, leading to variable retention times. This is often accompanied by fluctuating pressure readings.

  • Solution: Purge the pump thoroughly to remove any trapped air bubbles.[14] Ensure your mobile phase is properly degassed, using an in-line degasser or helium sparging.[8][14] Worn pump seals can also cause leaks and inconsistent flow.[9]

• Injector Problems: A partially blocked or leaking injector can lead to variable injection volumes and inconsistent start times for the chromatographic run.

  • Solution: Clean the injector and sample loop according to the manufacturer's instructions.[10][16] Check for leaks around the injector rotor seal.

• Inconsistent Mobile Phase Proportioning: If you are using a gradient with a low-pressure or high-pressure mixing system, a malfunctioning proportioning valve can deliver an inconsistent mobile phase composition for each run.

  • Solution: Run a gradient proportioning test to verify the accuracy of your pump's mixing performance.

Section 3: Mobile Phase and Column Chemistry FAQs

The unique properties of fluorinated quinolines require careful consideration of the mobile phase and stationary phase chemistry.

Q5: What is a good starting point for a mobile phase when analyzing fluorinated quinolines with LC-MS?

Answer:

For LC-MS compatibility, all mobile phase components must be volatile.[17] Non-volatile buffers like phosphate will precipitate in the MS source and cause significant contamination and signal suppression.

A robust starting point for reversed-phase LC-MS analysis of fluorinated quinolines is:

Component	Recommendation	Purpose
Solvent A (Aqueous)	0.1% Formic Acid in Water	Provides protons for positive mode electrospray ionization and lowers pH to improve peak shape for basic compounds.[18]
Solvent B (Organic)	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common, effective organic modifier with low viscosity and good UV transparency.
Alternative Buffer	5-10 mM Ammonium Formate or Ammonium Acetate	Can be used if additional buffering capacity is needed closer to neutral pH.[17]

Starting Gradient:

• Column: C18, 2.1 or 3.0 mm i.d., < 3 µm particle size

• Flow Rate: 0.3-0.5 mL/min

• Gradient: 5% B to 95% B over 10-15 minutes.

This provides a good general-purpose screening gradient that can be optimized based on initial results.

Q6: Do fluorinated stationary phases (like PFP or F5) offer any advantages for these compounds?

Answer:

Yes, fluorinated stationary phases can offer unique and complementary selectivity compared to traditional C18 phases.[11] Pentafluorophenyl (PFP) phases, for example, provide multiple retention mechanisms:

• Hydrophobic interactions: Similar to C18.

• π-π interactions: Between the electron-rich PFP ring and the aromatic quinoline ring.

• Dipole-dipole interactions: Due to the highly polar C-F bonds.

• Shape selectivity: The rigid structure of the phase can distinguish between isomers.

These alternative interactions can be highly effective for separating structurally similar fluorinated quinolines or resolving them from complex matrix components where a C18 column may fail.[11][19] They are an excellent tool to try when method development on a C18 phase has stalled.

References

• Labcompare.com. (2025, February 28). Troubleshooting Common HPLC Issues. Available from: [Link]

• SIELC Technologies. Separation of Quinoline on Newcrom R1 HPLC column. Available from: [Link]

• Rhenium Group. Review on Common Observed HPLC Troubleshooting Problems. Available from: [Link]

• Conquer Scientific. (2023, June 12). 4 Reasons Your HPLC Isn't Working Properly. Available from: [Link]

• HPLC Troubleshooting Guide. Available from: [Link]

• Grindrod, P., et al. (n.d.). Rapid HPLC assay of fluoroquinolones in clinical specimens. PubMed. Available from: [Link]

• Hawach. (2025, October 15). Troubleshooting HPLC Column Retention Time Drift. Available from: [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024, June 5). Available from: [Link]

• Troubleshooting in HPLC: A Review. (n.d.). IJSDR. Available from: [Link]

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. Available from: [Link]

• YouTube. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. Available from: [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Available from: [Link]

• Medikamenter Quality Services. (2025, July 25). Common Issues in HPLC Analysis. Available from: [Link]

• ResearchGate. HPLC Method for the Simultaneous Analysis of Fluoroquinolones and Oxazolidinones in Plasma. Available from: [Link]

• Chromatography Online. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Available from: [Link]

• Element Lab Solutions. Causes of Retention Time Drift in HPLC. Available from: [Link]

• PMC. (2016, December 23). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. Available from: [Link]

• PubMed. [Development of Measurement of New Quinolones in Body Fluids by HPLC Using Column Switching and Their Application to Drug Interaction]. Available from: [Link]

• Journal of the American Chemical Society. (2023, September 11). Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes: Selective C–H Fluorination of Quinolines. Available from: [Link]

• Optimization Strategy for Isocratic Separation of Halogenated Phenols by Reversed Phase Liquid Chromatography with Methanol-Water Mobile. Available from: [Link]

• ResearchGate. (2025, August 6). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. Available from: [Link]

• Phenomenex. LC Technical Tip. Available from: [Link]

• Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. (2015, June 4). Available from: [Link]

• Chemical Science (RSC Publishing). (2019, November 18). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Available from: [Link]

• ResearchGate. (2026, January 10). Common Reasons for HPLC Retention Time Drift, Variation or Change. Available from: [Link]

• LCGC International. (2016, April 1). Retention Time Drift—A Case Study. Available from: [Link]

• Chromatography Forum. (2015, May 7). HPLC separation of related halogenated aromatic, any one??. Available from: [Link]

• Element Lab Solutions. Peak Tailing in HPLC. Available from: [Link]

• PMC - PubMed Central. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Available from: [Link]

• Simultaneous Quantitative Determination of Eight Fluoro- quinolones by High-Performance Liquid Chromatography with UV Detection. Available from: [Link]

• Shimadzu. Mobile phases compatible for LC/MS. Available from: [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Available from: [Link]

• Determination of Fluoroquinolones in Milk by High-Performance Liquid Chromatography Using Mixed-Templates Imprinted Polymer Extraction. Available from: [Link]

• The Importance of Understanding Secondary Interactions When Analysing Peptides. (2018, November 28). Available from: [Link]

• YouTube. (2018, January 3). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Available from: [Link]

• Fluorine in drug discovery: Role, design and case studies. Available from: [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Available from: [Link]

• LCGC International - Chromatography Online. A Simple Approach to Performance Optimization in HPLC and Its Application in Ultrafast Separation Development. Available from: [Link]

• Chromatography Forum. (2002, December 19). HPLC conditions for basic compound?. Available from: [Link]

• Journal of Applied Pharmaceutical Science. High Performance Liquid Chromatography (HPLC) Method Development and Validation Indicating Assay for Ciprofloxacin Hydrochloride. Available from: [Link]

• MDPI. Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. Available from: [Link]

• University of Lincoln. Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. Available from: [Link]

• Labster. Type of interaction in HPLC column. Available from: [Link]

• PMC - NIH. (2019, June 20). The Dark Side of Fluorine. Available from: [Link]

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• 19. researchgate.net [researchgate.net]

Reducing cytotoxicity of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in normal cells

Technical Support Center: Mitigating Cytotoxicity of Novel Quinoline-Based Therapeutics

This guide is intended for researchers, scientists, and drug development professionals working with novel quinoline-based compounds, exemplified here by the investigational molecule 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid (hereafter referred to as "Q-FPA"). While Q-FPA shows promise as an anti-proliferative agent, a common challenge with this class of molecules is managing off-target cytotoxicity in normal, healthy cells. This document provides a structured approach to understanding, quantifying, and mitigating these undesirable effects.

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of action for Q-FPA and similar quinoline derivatives?

A1: Quinoline-based compounds are a versatile class of heterocyclic molecules known to exhibit a wide range of biological activities, including anticancer properties.[1][2][3] Their mechanisms often involve the inhibition of critical cellular processes such as DNA replication and repair (through topoisomerase inhibition), tubulin polymerization, or the modulation of key signaling pathways involving protein kinases like Aurora A.[3][4] The 2-phenylquinoline-4-carboxylic acid scaffold, in particular, has been explored for the development of inhibitors for enzymes like histone deacetylases (HDACs).[5]

Q2: Why is Q-FPA exhibiting cytotoxicity in my normal cell lines?

A2: Off-target cytotoxicity arises when a compound affects not only the intended cancer-related targets but also essential processes in healthy cells. For quinoline derivatives, this can be due to several factors:

• Mitochondrial Disruption: Many cytotoxic agents interfere with mitochondrial function, leading to a drop in mitochondrial membrane potential (ΔΨm), increased production of reactive oxygen species (ROS), and the release of pro-apoptotic factors like cytochrome c.[6][7]

• Broad Kinase Inhibition: If Q-FPA is a kinase inhibitor, it may lack perfect selectivity for its cancer-specific target (e.g., Aurora A) and inhibit other kinases essential for normal cell survival.[4]

• Drug Efflux Imbalance: Normal cells may have less efficient drug efflux mechanisms (like P-glycoprotein) compared to resistant cancer cells, leading to higher intracellular accumulation and toxicity.[8]

Q3: What are the primary strategies to reduce this off-target cytotoxicity?

A3: The three main pillars for mitigating cytotoxicity are:

• Co-administration of Protective Agents: Using cytoprotective agents that selectively shield normal cells from toxic effects, for instance, by reducing oxidative stress.

• Targeted Drug Delivery: Encapsulating the drug in a nanoformulation to enhance its accumulation in tumor tissue while minimizing exposure to healthy tissue.[9][10][11]

• Structural Modification: Altering the chemical structure of the compound to improve its therapeutic index—the ratio of its toxic dose to its therapeutic dose.[1]

Troubleshooting Guide 1: Baseline Assessment of Q-FPA Cytotoxicity

Before attempting to reduce cytotoxicity, you must first accurately quantify it. This involves determining the half-maximal inhibitory concentration (IC50) across a panel of both cancerous and normal cell lines.

Experimental Protocol: Determining IC50 Values via MTT Assay

This protocol provides a reliable method for assessing cell viability and calculating IC50 values.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The amount of purple formazan is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate your selected normal (e.g., primary fibroblasts, HEK293) and cancer (e.g., MCF-7, A549) cell lines in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well). Allow cells to adhere and grow for 24 hours.

• Compound Preparation: Prepare a 2X stock concentration series of Q-FPA in the appropriate cell culture medium. A typical range might be from 0.01 µM to 100 µM.

• Treatment: Remove the old medium from the cells and add 100 µL of the Q-FPA dilutions to the respective wells. Include "vehicle control" (e.g., DMSO) and "no treatment" wells.

• Incubation: Incubate the plates for a period relevant to the cell doubling time, typically 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control. Plot the percentage of cell viability against the logarithm of the Q-FPA concentration and use non-linear regression (log(inhibitor) vs. response) to calculate the IC50 value.

Data Presentation: Example IC50 Values for Q-FPA

Cell Line	Type	IC50 (µM)	Therapeutic Index (vs. MCF-7)
MCF-7	Breast Cancer	1.5	1.0
A549	Lung Cancer	2.1	0.71
HCT116	Colon Cancer	1.8	0.83
HFF-1	Normal Fibroblast	4.5	3.0
MCF-10A	Normal Breast Epithelial	6.2	4.13

A higher therapeutic index is desirable, indicating greater selectivity for cancer cells.

Troubleshooting Guide 2: Investigating Mechanistic Pathways of Cytotoxicity

Understanding why Q-FPA is toxic to normal cells is crucial for designing a mitigation strategy. A primary suspect for quinoline-induced cytotoxicity is mitochondrial dysfunction.

Visualizing the Mitochondrial Apoptosis Pathway

The following diagram illustrates the central role of mitochondria in initiating apoptosis, a common mechanism of cytotoxicity.

Caption: Mitochondrial pathway of apoptosis induced by a cytotoxic agent.

Experimental Protocol: Assessing Mitochondrial Membrane Potential (ΔΨm)

Principle: A reduction in ΔΨm is a key indicator of mitochondrial dysfunction and an early event in apoptosis. This can be measured using fluorescent dyes like JC-1 or TMRM. The JC-1 dye exhibits potential-dependent accumulation in mitochondria. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains in its monomeric form and fluoresces green.

Step-by-Step Methodology:

• Cell Culture: Seed normal and cancer cells in 6-well plates or glass-bottom dishes suitable for fluorescence microscopy.

• Treatment: Treat cells with Q-FPA at concentrations around the IC50 for various time points (e.g., 6, 12, 24 hours). Include a positive control (e.g., CCCP, a protonophore that collapses ΔΨm) and a vehicle control.

• Staining: Wash the cells with warm PBS and incubate with JC-1 staining solution (typically 2-10 µM) for 15-30 minutes at 37°C.

• Washing: Wash cells again with PBS or an assay buffer to remove excess dye.

• Analysis: Analyze the cells immediately using a fluorescence microscope or a flow cytometer.

  • Microscopy: Healthy cells will show red fluorescent mitochondria. Apoptotic cells will show a shift to green fluorescence.

  • Flow Cytometry: Quantify the shift from the red (FL2 channel) to the green (FL1 channel) fluorescence population.

• Interpretation: A significant increase in the green-to-red fluorescence ratio in Q-FPA-treated normal cells compared to cancer cells suggests that differential mitochondrial toxicity is a key mechanism.

Troubleshooting Guide 3: Practical Strategies for Cytotoxicity Mitigation

Based on your mechanistic findings, you can now pursue targeted strategies to improve the safety profile of Q-FPA.

Strategy A: Co-administration of Protective Agents

If mitochondrial dysfunction and oxidative stress are confirmed, co-administration with a mitochondrial-targeted antioxidant may protect normal cells.

Recommended Agent: MitoTEMPO. It is a superoxide dismutase mimetic that specifically accumulates in mitochondria and can scavenge ROS at the source.

Experimental Approach:

• Pre-treat normal cell lines with a low, non-toxic concentration of MitoTEMPO (e.g., 1-10 µM) for 1-2 hours.

• Add the Q-FPA concentration series as performed in the IC50 assay.

• Perform the MTT assay after 48-72 hours.

• Expected Outcome: A rightward shift in the dose-response curve and a higher IC50 value for Q-FPA in the presence of MitoTEMPO would indicate successful cytoprotection.

Strategy B: Advanced Drug Delivery via Nanoformulations

Encapsulating Q-FPA within nanoparticles can exploit the Enhanced Permeability and Retention (EPR) effect, leading to passive accumulation in tumor tissues while reducing systemic exposure.[9][11] This is one of the most effective strategies for reducing off-target toxicity.[10][12]

Workflow for Developing a Q-FPA Nanoformulation

Caption: Experimental workflow for Q-FPA nanoparticle formulation and testing.

Protocol: Basic PLGA Nanoparticle Formulation via Nanoprecipitation

Principle: This method involves dissolving the drug and a polymer (PLGA) in an organic solvent and then adding this solution to an aqueous phase under stirring. The rapid diffusion of the solvent causes the polymer to precipitate, encapsulating the drug into nanoparticles.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• Q-FPA

• Acetone (organic solvent)

• Polyvinyl alcohol (PVA) solution (e.g., 1% w/v in water, as a stabilizer)

• Deionized water

Step-by-Step Methodology:

• Organic Phase: Dissolve a specific amount of PLGA and Q-FPA in acetone.

• Aqueous Phase: Prepare an aqueous solution of PVA.

• Nanoprecipitation: Add the organic phase dropwise into the aqueous phase while stirring vigorously with a magnetic stirrer. A milky suspension should form instantly.

• Solvent Evaporation: Continue stirring for several hours (e.g., 4-6 hours) in a fume hood to allow the acetone to evaporate completely.

• Purification: Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm for 20 min). Discard the supernatant and wash the nanoparticle pellet by resuspending it in deionized water. Repeat this washing step twice to remove unencapsulated drug and excess PVA.

• Lyophilization: Resuspend the final pellet in a small amount of water containing a cryoprotectant (e.g., trehalose) and freeze-dry to obtain a powder that can be stored and reconstituted for experiments.

• Characterization: Before biological testing, characterize the nanoparticles for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Strategy C: Medicinal Chemistry & Structure-Activity Relationship (SAR)

This is a long-term strategy involving the synthesis of new Q-FPA analogs. The goal is to identify functional groups or structural modifications that decrease toxicity while maintaining or enhancing anti-cancer activity.[1]

Conceptual Approach:

• Analyze SAR from Screening: Systematically evaluate how different functional groups on the quinoline scaffold affect the therapeutic index.

• Modify Lipophilicity: Highly lipophilic compounds can sometimes exhibit higher off-target toxicity due to non-specific membrane interactions. Synthesize analogs with slightly increased hydrophilicity.

• Introduce Shielding Groups: Add bulky groups that might hinder interaction with off-target proteins in normal cells but still allow binding to the more accommodating active site of the cancer target.

Data Presentation: Conceptual SAR Table

Position of Substitution	Functional Group	Hypothesized Effect on Normal Cell Cytotoxicity	Rationale
Phenyl Ring (Position 2)	Add -OH, -COOH	Decrease	Increases hydrophilicity, potentially reducing non-specific membrane binding.
Quinoline Ring (Position 7)	Add bulky group	Decrease	May create steric hindrance that prevents binding to off-targets.
Methyl Group (Position 3)	Replace with -H	Variable	May alter the conformation and binding affinity for both on- and off-targets. Needs empirical testing.

By systematically applying these troubleshooting guides, researchers can develop a comprehensive understanding of their compound's cytotoxic profile and implement rational strategies to enhance its therapeutic potential for clinical development.

References

• Al-Ostoot, F.H., et al. (2022). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. MDPI. Available from: [Link]

• Fun, H.K., et al. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. PMC - NIH. Available from: [Link]

• Dexter, D.L., et al. (1985). Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt], against experimental tumors. PubMed. Available from: [Link]

• PubChem. 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid. PubChem. Available from: [Link]

• Dong, D., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. PMC - NIH. Available from: [Link]

• Zhang, S., et al. (2003). Modulation of P-glycoprotein-mediated anticancer drug accumulation, cytotoxicity, and ATPase activity by flavonoid interactions. PubMed. Available from: [Link]

• Deng, H., et al. (2022). Soft and Condensed Nanoparticles and Nanoformulations for Cancer Drug Delivery and Repurpose. PMC - PubMed Central. Available from: [Link]

• Ma, D., et al. (2015). The translocator protein (TSPO) ligand PK11195 induces apoptosis and cell cycle arrest and sensitizes to chemotherapy treatment in pre-clinical models of neuroblastoma. PubMed Central. Available from: [Link]

• Zhang, Y.L., et al. (2021). The TSPO-specific Ligand PK11195 Protects Against LPS-Induced Cognitive Dysfunction by Inhibiting Cellular Autophagy. Frontiers. Available from: [Link]

• L معين, A.S., & Waheed, A. (2000). P-glycoprotein as a drug target in the treatment of multidrug resistant cancer. PubMed. Available from: [Link]

• Hami, Z., & Zibaseresht, R. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands. Available from: [Link]

• Vaughn, G. (2024). Surface-Modified Nanoparticles for Improved Drug Targeting and Reduced Toxicity. Research and Reviews. Available from: [Link]

• Rameshkumar, N., et al. (2003). Synthesis of 6-Fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. ResearchGate. Available from: [Link]

• Al-Obaid, A.M., et al. (2019). Exploration of quinolone and quinoline derivatives as potential anticancer agents. NIH. Available from: [Link]

• Thomas, H. (n.d.). Decreasing Drug Resistance Through Modulation/Inhibition of the P-Glycoprotein. Available from: [Link]

• Li, Y., et al. (2007). Peripheral benzodiazepine receptor ligand, PK11195 induces mitochondria cytochrome c release and dissipation of mitochondria potential via induction of mitochondria penneability transition. ResearchGate. Available from: [Link]

• Weisinger, G., et al. (2021). The Effect of the Classical TSPO Ligand PK 11195 on In Vitro Cobalt Chloride Model of Hypoxia-like Condition in Lung and Brain Cell Lines. PubMed Central. Available from: [Link]

• MDPI. (n.d.). Special Issue : Nanotechnology to Counter the Off-Target Toxicity of Therapeutics. MDPI. Available from: [Link]

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• Mondal, A., et al. (2016). Natural Products as Alternative Choices for P-Glycoprotein (P-gp) Inhibition. PMC. Available from: [Link]

• Wang, Y.C., et al. (2022). Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives. MDPI. Available from: [Link]

• Aldakkak, M., et al. (2019). PK11195 Protects From Cell Death Only When Applied During Reperfusion: Succinate-Mediated Mechanism of Action. Frontiers. Available from: [Link]

• Nde, C.W., et al. (2024). Medicinal Plants for Overcoming Drug Resistance in Cervical Cancer. MDPI. Available from: [Link]

• Gbadamosi, O., et al. (2023). Nanoformulated Phytochemicals Against Pancreatic Cancer: Emerging Advancements and Future Opportunities. IJN. Available from: [Link]

• American Association for the Advancement of Science. (2016). Nanoparticle reduces targeted cancer drug's toxicity. ScienceDaily. Available from: [Link]

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Technical Support Center: Strategies for Enhancing Oral Bioavailability of Quinoline Carboxylic Acid Derivatives

Welcome to the technical support center dedicated to addressing the challenges associated with the oral bioavailability of quinoline carboxylic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals actively working with this important class of compounds. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of formulation and preclinical development. Our aim is to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your experimental design.

Section 1: Understanding the Core Challenge: Why is the Bioavailability of Quinoline Carboxylic Acid Derivatives Often Poor?

This section addresses the fundamental reasons behind the limited oral bioavailability frequently observed with this class of molecules.

Q1: What are the primary physicochemical properties of quinoline carboxylic acid derivatives that hinder their oral absorption?

A1: The poor oral bioavailability of many quinoline carboxylic acid derivatives is often rooted in two key physicochemical properties: low aqueous solubility and pH-dependent solubility.[1][2] Like other carboxylic acid-containing drugs, these molecules are weak acids.[3] Their solubility is highly dependent on the pH of the surrounding environment. In the acidic environment of the stomach (pH 1.2-3.5), the carboxylic acid group remains largely protonated (non-ionized), leading to poor solubility. As the compound transitions to the more neutral to slightly alkaline pH of the small intestine (pH 6.0-7.5), where most drug absorption occurs, the carboxylic acid group becomes ionized. While this ionization improves solubility, the resulting charged molecule may exhibit reduced permeability across the lipophilic intestinal membrane. This delicate balance between solubility and permeability is a critical hurdle to overcome.[4][5] These compounds often fall into the Biopharmaceutical Classification System (BCS) Class II (low solubility, high permeability) or Class IV (low solubility, low permeability), making their formulation for effective oral delivery a significant challenge.[4][5][6][7]

Q2: Beyond solubility, what other biological barriers can limit the bioavailability of these compounds?

A2: Several biological barriers can further impede the systemic absorption of quinoline carboxylic acid derivatives:

• First-Pass Metabolism: After absorption from the gastrointestinal tract, the drug enters the portal circulation and passes through the liver before reaching systemic circulation. Extensive metabolism in the liver (first-pass effect) can significantly reduce the amount of active drug that reaches the bloodstream.[4]

• Efflux Transporters: P-glycoprotein (P-gp) is a prominent efflux transporter in the intestinal epithelium that actively pumps drugs back into the gut lumen, thereby reducing their net absorption.[8] Several quinoline derivatives have been identified as P-gp substrates, which can severely limit their bioavailability.[8][9][10]

• Gastrointestinal Instability: The chemical stability of the compound in the varying pH environments and enzymatic activity within the gastrointestinal tract can also impact its bioavailability.

Section 2: Troubleshooting and Strategic Solutions

This section provides a problem-oriented approach to overcoming common experimental hurdles.

Issue: Low and pH-Dependent Aqueous Solubility

Q3: My quinoline carboxylic acid derivative shows very low solubility in simulated gastric fluid. What initial steps can I take to address this?

A3: The initial focus should be on strategies that can enhance the dissolution rate and maintain a supersaturated state in the gastrointestinal tract. Two primary approaches to consider are chemical modification and formulation strategies.

• Chemical Modification (Prodrugs): A highly effective strategy is to transiently mask the carboxylic acid group by converting it into an ester or an amide. This prodrug approach increases the lipophilicity of the molecule, which can improve its solubility in the acidic gastric environment and enhance its permeability across the intestinal membrane.[11][12] Once absorbed, endogenous enzymes (e.g., esterases) cleave the promoiety, releasing the active parent drug into systemic circulation.[13]

• Formulation Strategies (Solid Dispersions): Solid dispersions are a powerful technique to improve the dissolution of poorly soluble drugs.[1][2] By dispersing the drug in a hydrophilic polymer matrix at a molecular level, the drug exists in an amorphous state, which has a higher apparent solubility and faster dissolution rate compared to its crystalline form.[1]

Q4: I'm considering a solid dispersion approach. How do I choose the right polymer and preparation method?

A4: The choice of polymer and preparation method is critical for the success of a solid dispersion and depends on the physicochemical properties of your specific quinoline derivative.

• Polymer Selection: Commonly used hydrophilic polymers for solid dispersions include polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and polyethylene glycol (PEG). The ideal polymer should be able to form a stable amorphous solid solution with your compound. Miscibility and the potential for hydrogen bonding between the drug and the polymer are key factors to consider for preventing recrystallization during storage.

• Preparation Methods:

  • Solvent Evaporation: This method involves dissolving both the drug and the polymer in a common solvent, followed by evaporation of the solvent. It is suitable for thermolabile compounds.

  • Melt Extrusion: In this technique, the drug and polymer are mixed and heated to form a melt, which is then extruded. This method is solvent-free but requires the drug to be thermally stable at the processing temperature.

  • Spray Drying: A solution of the drug and polymer is sprayed into a hot air stream, leading to rapid solvent evaporation and formation of the solid dispersion.

Data Summary: Impact of Solid Dispersion on Quinoline Carboxylic Acid Derivatives

Derivative	Polymer Carrier	Preparation Method	Solubility Enhancement	Bioavailability Improvement (AUC Fold Increase)	Reference
Example 1	PVP K30	Solvent Evaporation	15-fold in water	3.5-fold in rats	Fictionalized Data for Illustration
Example 2	HPMC	Melt Extrusion	22-fold in SGF	5.2-fold in rats	Fictionalized Data for Illustration
Example 3	Soluplus®	Spray Drying	30-fold in FaSSIF	7.1-fold in dogs	Fictionalized Data for Illustration

SGF: Simulated Gastric Fluid; FaSSIF: Fasted State Simulated Intestinal Fluid

Issue: Poor Membrane Permeability

Q5: My compound has adequate solubility in simulated intestinal fluid, but Caco-2 permeability is low. What could be the issue and how can I address it?

A5: Low Caco-2 permeability despite good solubility often points towards two main culprits: inherent low passive permeability or active efflux.

• Assessing Efflux: To determine if your compound is a substrate for efflux pumps like P-gp, you can perform the Caco-2 permeability assay in the presence and absence of a known P-gp inhibitor, such as verapamil or elacridar.[8] A significant increase in the apparent permeability coefficient (Papp) from the apical to basolateral direction in the presence of the inhibitor suggests that efflux is a major contributor to low permeability. An efflux ratio (Papp B-A / Papp A-B) greater than 2 is generally indicative of active efflux.[14]

• Strategies to Overcome Efflux:

  • Prodrug Approach: As mentioned earlier, masking the carboxylic acid group can alter the molecule's interaction with efflux transporters.

  • Formulation with Excipients: Certain excipients, such as some surfactants (e.g., Tween 80, Cremophor EL), can inhibit P-gp function, thereby increasing the intestinal absorption of P-gp substrates.

  • Nanotechnology-based Formulations: Nanoemulsions and nanoparticles can potentially bypass P-gp mediated efflux by being taken up through alternative absorption pathways, such as lymphatic transport.[15]

Q6: I am interested in nanoemulsions. What is a good starting point for formulation development?

A6: Nanoemulsions are thermodynamically stable, isotropic systems of oil, water, surfactant, and co-surfactant.[15] They can significantly enhance the oral bioavailability of lipophilic drugs by increasing their solubility and promoting lymphatic absorption.

• Component Selection:

  • Oil Phase: Medium-chain triglycerides (e.g., Capryol 90) are often a good starting point.

  • Surfactant: Non-ionic surfactants with a high hydrophilic-lipophilic balance (HLB) value, such as Tween 80 or Cremophor EL, are commonly used.

  • Co-surfactant: Short to medium-chain alcohols or glycols, like Transcutol P or PEG 400, are often employed to reduce interfacial tension.

• Preparation: A common method is the spontaneous emulsification or titration method. The drug is dissolved in the oil phase, and then the surfactant and co-surfactant are added. This oil/surfactant mixture is then slowly titrated with the aqueous phase under gentle stirring.

Section 3: Methodologies and Experimental Protocols

This section provides detailed, step-by-step protocols for key in vitro and in vivo assays.

In Vitro Assays

Objective: To determine the kinetic solubility of a quinoline carboxylic acid derivative in a buffered aqueous solution.

Materials:

• Test compound

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microtiter plates (UV-transparent)

• Plate shaker

• UV-Vis microplate reader

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of the test compound in DMSO.

• Serial Dilution: Serially dilute the stock solution in DMSO to obtain a range of concentrations (e.g., 5 mM, 2.5 mM, 1.25 mM, etc.).

• Assay Plate Preparation: Add 2 µL of each DMSO concentration to triplicate wells of a 96-well plate. Include DMSO-only wells as a blank.

• Addition of Buffer: Add 198 µL of PBS (pH 7.4) to each well. The final DMSO concentration should be 1%.

• Incubation: Seal the plate and shake at room temperature for 2 hours.

• Measurement: Measure the absorbance at the λmax of the compound using a UV-Vis microplate reader.

• Data Analysis: The highest concentration that does not show precipitation (as indicated by a linear increase in absorbance with concentration) is considered the kinetic solubility.

Objective: To assess the intestinal permeability of a quinoline carboxylic acid derivative using the Caco-2 cell monolayer model.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 12-well or 24-well)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin)

• Hanks' Balanced Salt Solution (HBSS), pH 7.4 and pH 6.5

• Test compound and analytical standards

• Lucifer yellow (paracellular integrity marker)

• LC-MS/MS system for quantification

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto Transwell inserts at an appropriate density. Culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) of the monolayers. Only use monolayers with TEER values within the laboratory's established range.

• Transport Buffer Preparation: Prepare transport buffers (HBSS) at pH 7.4 (basolateral) and pH 6.5 (apical, to mimic the small intestine).

• Dosing Solution Preparation: Prepare a dosing solution of the test compound in the apical transport buffer at a non-toxic concentration (typically 1-10 µM).

• Permeability Measurement (Apical to Basolateral - A to B):

  • Wash the monolayers with pre-warmed transport buffer.

  • Add fresh transport buffer to the basolateral chamber.

  • Add the dosing solution to the apical chamber.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber and replace with fresh buffer.

  • At the end of the experiment, take a sample from the apical chamber.

• Permeability Measurement (Basolateral to Apical - B to A) for Efflux Assessment:

  • Follow a similar procedure but add the dosing solution to the basolateral chamber and sample from the apical chamber.

• Lucifer Yellow Assay: After the transport experiment, assess monolayer integrity by measuring the permeability of Lucifer yellow.

• Sample Analysis: Quantify the concentration of the test compound in all samples using a validated LC-MS/MS method.[16]

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial drug concentration in the donor chamber. Calculate the efflux ratio (ER) = Papp (B to A) / Papp (A to B).

In Vivo Assay

Objective: To determine the pharmacokinetic profile and oral bioavailability of a quinoline carboxylic acid derivative formulation in rats.

Materials:

• Sprague-Dawley or Wistar rats (male, 200-250 g)

• Test formulation (e.g., solution, suspension, solid dispersion)

• Vehicle for control group

• Intravenous formulation for bioavailability calculation

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system for plasma sample analysis

Procedure:

• Animal Acclimatization and Fasting: Acclimatize the rats for at least 3 days. Fast the animals overnight (12-18 hours) before dosing, with free access to water.[17]

• Dosing:

  • Oral Group: Administer the test formulation by oral gavage at a predetermined dose.

  • Intravenous (IV) Group: Administer the IV formulation via the tail vein to a separate group of rats for absolute bioavailability determination.

• Blood Sampling: Collect blood samples (approximately 100-200 µL) from the tail vein or another appropriate site at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Immediately transfer the blood samples into EDTA-coated tubes, and centrifuge to separate the plasma. Store the plasma samples at -80°C until analysis.

• Sample Analysis: Develop and validate a sensitive and selective LC-MS/MS method for the quantification of the quinoline carboxylic acid derivative in rat plasma.[12][18]

• Pharmacokinetic Analysis: Use non-compartmental analysis to determine key pharmacokinetic parameters, including:

  • Maximum plasma concentration (Cmax)

  • Time to reach Cmax (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Half-life (t1/2)

  • Clearance (CL)

  • Volume of distribution (Vd)

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F%) using the following formula: F (%) = (AUCoral / AUCIV) * (DoseIV / Doseoral) * 100

Section 4: Visualizing Experimental Workflows and Concepts

Diagram 1: Decision Tree for Addressing Poor Bioavailability

Caption: A decision-making workflow for troubleshooting poor oral bioavailability.

Diagram 2: Workflow for Solid Dispersion Formulation and Evaluation

Caption: A streamlined process for developing and testing solid dispersions.

Section 5: References

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Preventing degradation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid during storage

Welcome to the technical support center for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical research compound. Proper storage and handling are paramount to obtaining reliable and reproducible experimental results. This document provides in-depth answers to common questions and troubleshooting guidance based on the compound's specific chemical properties.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid during storage?

A: The degradation of this compound is primarily driven by three environmental factors: light, oxygen, and high temperatures . The quinoline core, particularly with its fluoro-substitution, shares characteristics with fluoroquinolone antibiotics, which are known to be susceptible to photodegradation.[1][2] Oxidation and thermal decomposition are also significant risks for complex aromatic structures.

The Science Behind It: The core structure is a quinoline-4-carboxylic acid, a class of N-heteroaromatic compounds.[3] The extended π-electron system of the quinoline ring makes it an efficient absorber of UV radiation. This absorbed energy can initiate photochemical reactions, leading to the formation of reactive intermediates and subsequent degradation products.[4][5] Furthermore, the quinoline nitrogen and the electron-rich aromatic system can be susceptible to oxidation, while the carboxylic acid group may undergo decarboxylation under thermal stress.[6][7] The fluorine substituent generally enhances the chemical resistance of the aromatic ring, but the overall molecule remains vulnerable to these specific degradation pathways.[8]

Q2: My solid sample has developed a slight yellow or brownish tint over time. What does this indicate and is the material still usable?

A: A color change from white/off-white to yellow or brown is a strong visual indicator of degradation. This is most commonly caused by oxidation or photodegradation . The formation of colored byproducts, often resulting from the creation of new chromophores via oxidation or ring-opening, suggests that the purity of the sample has been compromised.[9]

The Science Behind It: Oxidative degradation can introduce hydroxyl groups onto the quinoline ring, similar to metabolic pathways seen in quinoline biodegradation, or form N-oxides.[6][10] These new functional groups can alter the electronic structure of the molecule, causing it to absorb visible light and appear colored. Photodegradation can also generate a complex mixture of colored products.[1]

Recommendation: If a color change is observed, it is crucial to re-analyze the compound's purity by a reliable analytical method, such as HPLC or LC-MS, before use. Do not assume the material is suitable for your experiment, as even minor impurities can significantly alter biological or chemical activity.

Q3: What are the ideal long-term storage conditions to maximize the shelf-life of this compound?

A: To ensure maximum stability, the compound should be stored under a combination of protective conditions that mitigate all primary degradation risks.

The Science Behind It: Lowering the temperature slows down the kinetics of all chemical reactions, including oxidation and thermal decomposition.[11] Storing under an inert gas like argon or nitrogen displaces oxygen, directly preventing oxidative degradation.[12] Protecting from light is critical to prevent the initiation of photochemical reactions, a known vulnerability for this class of compounds.[2] Finally, because moisture can facilitate certain degradation pathways, a dry environment is essential.[13][14]

Recommended Storage Conditions Summary

Parameter	Recommended (Long-Term > 6 months)	Acceptable (Short-Term < 6 months)	Rationale
Temperature	2-8°C (Refrigerated)	≤ 25°C (Room Temperature)	Slows reaction kinetics.[11]
Atmosphere	Inert Gas (Argon or Nitrogen)	Standard Air	Prevents oxidation.[12]
Light	Protected from Light (Amber Vial/Dark)	Protected from Light (Amber Vial/Dark)	Prevents photodegradation.[1][2]
Moisture	Dry/Desiccated	Dry Environment	Prevents moisture-facilitated reactions.[13]

Troubleshooting Guide

If you suspect your sample of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid has degraded, follow this logical troubleshooting workflow.

Caption: Troubleshooting workflow for suspected degradation.

Potential Degradation Pathways

Understanding the likely chemical transformations can aid in the identification of impurities during analytical testing.

Caption: Major potential degradation pathways.

Experimental Protocols

Protocol 1: Routine Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of your compound. The exact conditions may need to be optimized for your specific HPLC system.

Objective: To quantify the purity of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and detect the presence of degradation products.

Materials:

• Sample of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (or Trifluoroacetic Acid, TFA)

• Volumetric flasks and pipettes

• HPLC system with UV detector

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Degas both mobile phases prior to use.

• Standard Preparation:

  • Accurately weigh approximately 5 mg of a trusted reference standard of the compound.

  • Dissolve in a 50:50 mixture of ACN/Water to a final concentration of 100 µg/mL. This is your stock standard.

  • Prepare a working standard of ~10 µg/mL by diluting the stock standard.

• Sample Preparation:

  • Prepare a sample solution at the same concentration as the working standard (10 µg/mL) using the same diluent.

• HPLC Conditions:

  • Column: C18 Reverse-Phase Column

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: ~254 nm (or optimal wavelength determined by UV scan)

  • Column Temperature: 30°C

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: Return to 30% B

    • 18.1-22 min: Equilibrate at 30% B

• Analysis:

  • Inject the working standard to determine the retention time of the main peak.

  • Inject the sample solution.

  • Integrate all peaks in the chromatogram. Calculate the purity by the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Interpretation: Compare the % Purity to the initial specification. New peaks, particularly those eluting earlier (more polar), may indicate oxidative or hydrolytic degradation products.

References

• Sun, J., He, F., Tian, J., & Li, G. (2022). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. National Institutes of Health (NIH). Available at: [Link]

• MDPI. (n.d.). Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. MDPI.
• Tu, J., et al. (2000). Pathway proposed for the degradation of quinoline: (1) 2-oxo-1,2-dihydroquinoline.
• Crash Course. (2021). Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31. YouTube.
• Protheragen. (2025).
• ResearchGate. (n.d.). Microbial degradation of quinoline and methylquinolines.
• Oreate AI Blog. (2026). Unraveling the Hydrolysis of Carboxylic Acids: A Deep Dive.
• PubChem. (n.d.). 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid. PubChem.
• Arabian Journal of Chemistry. (n.d.). Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo 2 S 4 /gC 3 N 4 particles. Arabian Journal of Chemistry.
• PubMed. (n.d.). Microbial metabolism of quinoline and related compounds. XI. Degradation of quinoline-4-carboxylic acid by Microbacterium sp. H2, Agrobacterium sp. 1B and Pimelobacter simplex 4B and 5B. PubMed.
• ACS Publications. (2015). Accelerating Quinoline Biodegradation and Oxidation with Endogenous Electron Donors.
• Chemistry LibreTexts. (2024). 21.
• University of St Andrews. (n.d.).
• Oxford Academic. (n.d.). Degradation of quinoline-4-carboxylic acid by Microbacterium sp. Oxford Academic.
• Semantic Scholar. (n.d.). Rapid Determination of Quinoline and 2-Hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy. Semantic Scholar.
• Oxford Academic. (n.d.).
• ACS Omega. (n.d.). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings.
• ResearchGate. (n.d.). Synthetic route of 2-phenyl-quinoline-4-carboxylic acid derivatives.
• ResearchGate. (2016). Is it safe for Aromatic azo compounds to be kept below 8 degree C for long time?.
• PubMed. (n.d.). Degradation of quinoline-4-carboxylic acid by Microbacterium sp. PubMed.
• MDPI. (n.d.). Understanding the Role of Complexation of Fluoroquinolone and β-Lactam Antibiotics with Iron (III) on the Photodegradation under Solar Light and UVC Light. MDPI.
• OnePetro. (2017). Degradation of Carboxylic Acids and the Associated Impact on Feed Prep and Overhead Corrosion. OnePetro.
• National Institutes of Health (NIH). (n.d.). New Findings on the Structure-Phototoxicity Relationship and Photostability of Fluoroquinolones with Various Substituents at Position 1.
• University of Minnesota. (n.d.). Synthesis of Carboxylic Acids.
• MDPI. (n.d.).
• Synblock. (n.d.). 6-Fluoro-2-(3-(trifluoromethyl)phenyl)quinoline-4-carboxylic acid. Synblock.
• YouTube. (2011). Fluoroquinolones: Mechanisms of Action and Resistance. YouTube.
• YouTube. (2023). How do fluoroquinolone antibiotics work?. YouTube.
• MDPI. (n.d.). 2-(3-Bromophenyl)
• BLDpharm. (n.d.). 897561-78-3|6-Fluoro-2-(3-(trifluoromethyl)phenyl)quinoline-4-carboxylic acid. BLDpharm.

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Technical Support Center: Method Refinement for Consistent Results in Biological Assays

Welcome to the Technical Support Center dedicated to helping researchers, scientists, and drug development professionals achieve consistent and reliable results in their biological assays. Inconsistency in experimental outcomes can lead to wasted resources, time, and ultimately, a lack of confidence in your data. This guide provides a structured approach to troubleshooting and refining your methods, moving from foundational principles to specific assay-related issues. Our philosophy is that a well-understood and controlled experimental system is a self-validating one.

Section 1: Foundational Pillars of Assay Consistency

Before delving into specific troubleshooting scenarios, it's crucial to understand the primary sources of variability. Most issues can be traced back to three core areas: the biological system itself, the reagents and materials used, and the equipment and execution of the protocol.

The Biological System: Cell Health and Handling

Consistent cell health is the bedrock of reproducible cell-based assays. Variations in cell culture conditions can introduce significant, yet often overlooked, variability.

FAQ: My assay results are inconsistent from one experiment to the next, even with the same cell line. What should I check first?

Answer: The first and most critical aspect to verify is the health and consistency of your cell culture. Ensure the following:

• Consistent Passaging: Avoid letting cells become over-confluent before passaging, as this can alter their physiology and response to stimuli.[1] It's also advisable not to continuously passage cells for extended periods.[1]

• Mycoplasma Contamination: Regularly test your cell lines for mycoplasma. This common contaminant can significantly impact cellular processes without causing visible signs of contamination.

• Cell Viability: Always perform a viability count before seeding cells for an experiment to ensure you are starting with a healthy population.[1]

• Environmental Control: Maintain and monitor pH, temperature, and gas composition in your incubator to support healthy cell growth.[2]

Troubleshooting Guide: Inconsistent Cell Seeding

Symptom	Potential Cause	Recommended Action
High variability between replicate wells	Uneven cell distribution during seeding	After adding cells to the plate, gently swirl in a figure-eight pattern to ensure even distribution. Avoid vigorous shaking which can cause cells to clump in the center.
"Edge effect" - different results in outer wells	Increased evaporation in perimeter wells[3][4]	1. Fill the outer wells with sterile PBS or media to create a humidity barrier.[4] 2. Use specialized microplates with moats designed to be filled with liquid to reduce evaporation.[5] 3. Seal plates with breathable sterile tape for cell-based assays or foil/clear tape for biochemical assays.[3][6]

Reagents and Consumables: Quality and Handling

The quality, storage, and handling of your reagents are paramount. Even minor deviations can lead to significant assay drift.

FAQ: I'm seeing high background or weak signal in my immunoassay. Could my reagents be the problem?

Answer: Absolutely. Reagent integrity is a common culprit for poor immunoassay performance. Consider the following:

• Reagent Stability: Ensure all reagents are stored at the recommended temperatures and are within their expiration dates.[7][8][9] Improper storage can lead to rapid degradation.[7] Reagent stability is assay-specific, even if the reagent is shared between multiple assays.[10]

• Buffer Quality: Use high-quality water for all buffer preparations. Poor water quality can introduce contaminants that interfere with the assay.[11][12]

• Antibody Dilutions: Optimize the concentration of your primary and secondary antibodies. Suboptimal concentrations can lead to weak signals or high background.[13][14] A dot blot is a quick method to determine optimal antibody concentrations.[13][14]

• Substrate Integrity: Ensure your substrate has not deteriorated. For colorimetric assays, the substrate solution should be colorless before addition to the plate.[11]

Experimental Protocol: Optimizing Primary Antibody Concentration for Western Blotting

This protocol provides a streamlined method for determining the optimal primary antibody dilution to maximize signal-to-noise ratio.

• Prepare a Dilution Series: Based on the manufacturer's recommendation (e.g., 1:1000), prepare a two-fold dilution series.[15] For a 1:1000 recommendation, you might test 1:250, 1:500, 1:1000, 1:2000, and 1:4000.[15][16][17]

• Dot Blot Application:

  • Cut a nitrocellulose or PVDF membrane into small strips.

  • Apply a consistent amount of your protein lysate to each strip.

  • Allow the strips to dry completely.

• Blocking: Block the membranes in a suitable blocking buffer (e.g., 5% non-fat milk or 3% BSA in TBST) for 1-2 hours at room temperature with gentle agitation.[13]

• Primary Antibody Incubation: Incubate each strip in a different primary antibody dilution for 1 hour at room temperature or overnight at 4°C.[15]

• Washing: Wash the strips thoroughly with wash buffer (e.g., TBST).

• Secondary Antibody Incubation: Incubate all strips with the same concentration of the appropriate secondary antibody.

• Detection: Develop the signal using your chosen detection method.

• Analysis: The optimal primary antibody dilution will be the one that provides a strong signal with minimal background.

Equipment and Protocol Execution: Precision and Calibration

The precision of your equipment and the consistency of your technique are critical for reproducible results.

FAQ: My replicate data shows high variability. What technical aspects of my protocol should I review?

Answer: High replicate variability often points to inconsistencies in liquid handling or instrument performance.

• Pipetting Technique: Ensure you are using calibrated pipettes and proper pipetting technique to minimize errors.

• Instrument Calibration: Regularly calibrate and maintain your microplate readers, washers, and dispensers according to the manufacturer's recommendations.[18][19][20][21] This includes checking wavelength accuracy, plate positioning, and dispenser volume accuracy.

• Washing Steps: Insufficient washing is a common cause of high background in assays like ELISA.[11][22] Ensure the washer is dispensing and aspirating correctly and that all ports are functioning properly.[11]

• Incubation Times and Temperatures: Precisely control incubation times and temperatures, as even small variations can affect reaction kinetics. For temperature-sensitive assays, verify the temperature uniformity across the microplate.[18]

Workflow Diagram: Systematic Troubleshooting of Assay Variability

Caption: A logical workflow for diagnosing sources of assay variability.

Section 2: Assay-Specific Troubleshooting

While the foundational principles apply broadly, different assay types have their own unique challenges.

ELISA (Enzyme-Linked Immunosorbent Assay)

Troubleshooting Guide: Common ELISA Problems

Symptom	Potential Cause	Recommended Action
High Background	Insufficient washing[11][22]	Increase the number of wash steps and ensure complete aspiration of wash buffer.[11]
Substrate has deteriorated[11]	Use fresh, colorless substrate.[11]
Blocking is inadequate[22]	Increase the concentration of the blocking agent (e.g., from 1% to 2% BSA) or extend the blocking incubation time.[22]
Weak or No Signal	Reagents not at room temperature	Allow all reagents to equilibrate to room temperature before use.[23]
Incorrect reagent preparation or addition	Double-check all dilutions and the order of reagent addition as per the protocol.[23]
Expired reagents	Verify the expiration dates of all kit components.[23]
Poor Replicate Data	Pipetting inconsistency	Review and practice proper pipetting technique. Ensure pipettes are calibrated.
Inconsistent washing	Ensure the plate washer is functioning correctly and delivering a consistent volume to all wells.
Bubbles in wells[7]	Inspect wells for bubbles and carefully remove them before reading the plate.[7]

Cell-Based Assays and Microplate Reading

FAQ: My fluorescence-based cell assay has high background. What can I do?

Answer: High background in fluorescence assays can be due to several factors:

• Autofluorescence: Cellular components and media containing phenol red can cause autofluorescence.[24] It is highly recommended to use phenol red-free media for fluorescent applications to reduce background.[24]

• Incorrect Plate Choice: For fluorescence assays, use black microplates to minimize background signal.[25]

• Reader Settings: Optimize the gain settings on your plate reader. High gain is used for dim signals, while low gain is for bright signals.[24] If your signal varies greatly, an improper gain setting can make results unusable.[24]

• Uneven Cell Distribution: An uneven distribution of adherent cells can lead to distorted readings.[25] Consider using a well-scanning feature on your plate reader to obtain a more reliable signal from the entire well surface.[25]

Data Presentation: Impact of Plate Choice on Signal-to-Background Ratio

Plate Type	Assay Type	Typical Signal	Typical Background	Signal-to-Background Ratio
Transparent	Absorbance	High	Low	High
Black	Fluorescence	High	Very Low	Very High
White	Luminescence	Very High	Low	Very High
This table illustrates the importance of selecting the correct microplate type for your assay to optimize the signal-to-background ratio.[25]

Section 3: Assay Validation and Statistical Analysis

A robust assay is not only consistent but also validated for its intended purpose.

FAQ: How do I know if my assay is performing acceptably?

Answer: Assay validation is the process of demonstrating that an assay is suitable for its intended purpose.[26] This involves assessing several performance characteristics:

• Accuracy: How close the measured value is to the true value.

• Precision (Repeatability and Intermediate Precision): The closeness of agreement between independent test results obtained under stipulated conditions.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[27]

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

Statistical analysis is a key component of interpreting assay results. It is important to use appropriate statistical models to characterize the dose-response relationship and estimate parameters like relative potency.[28] The 95% confidence interval is typically used in biological assays to express the precision of the estimated potency.[29]

Diagram: The Assay Validation Process

Caption: The lifecycle of a biological assay from development through validation and routine use.

References

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• Bitesize Bio. (2024, October 2). The Ultimate Guide to Troubleshooting Microplate Assays. Retrieved from [Link]

• Sino Biological. (n.d.). ELISA Troubleshooting: High Background. Retrieved from [Link]

• Promega Corporation. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. Retrieved from [Link]

• Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Retrieved from [Link]

• ILAR Journal. (n.d.). Control of Variability. Oxford Academic. Retrieved from [Link]

• Wisconsin DNR. (n.d.). BOD troubleshooting. Retrieved from [Link]

• ARP American Research Products, Inc. (n.d.). Elisa troubleshooting tips – High background. Retrieved from [Link]

• BioProcess International. (n.d.). Biological Assay Development and Validation. Retrieved from [Link]

• Bio-Rad Laboratories. (2022, January 5). Quick Tips: How to Optimize Primary Antibody Concentration and Incubation for Western Blots. Retrieved from [Link]

• Quantics Biostatistics. (n.d.). Bioassay Statistics. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ligand Binding Assay Critical Reagents and Their Stability: Recommendations and Best Practices from the Global Bioanalysis Consortium Harmonization Team. Retrieved from [Link]

• University of New Brunswick. (n.d.). Statistical Analysis of Bioassay Data With Dependent Replicates. Retrieved from [Link]

• WellPlate.com. (2014, March 25). Three Ways To Reduce Microplate Edge Effect. Retrieved from [Link]

• (2025, September 26). Maintaining and Calibrating Microplate Instruments: A Guide for Optimal Performance.

• EDRA Services. (n.d.). A Practical Approach to Biological Assay Validation. Retrieved from [Link]

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• (2018, October 20). Certain Approaches to Understanding Sources of Bioassay Variability.

• Boster Bio. (n.d.). Western Blotting Antibody Concentration Optimization. Retrieved from [Link]

• Wako Automation. (2023, December 16). The edge effect in microplate assays. Retrieved from [Link]

• Thai Pharmacopoeia. (n.d.). STATISTICAL ANALYSIS OF RESULTS OF BIOLOGICAL ASSAYS AND TESTS. Retrieved from [Link]

• (n.d.). Specimen Handling.

• PubMed Central. (2021, January 4). Biological variation: Understanding why it is so important?. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

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• (n.d.). Biochemistry Reagents in Molecular Diagnostics.

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• (n.d.). Statistical Considerations for Assessment of Bioanalytical Incurred Sample Reproducibility.

• Promega Connections. (2011, December 5). Considerations for Successful Cell-Based Assays I: Choosing Your Cells. Retrieved from [Link]

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• Quantics Biostatistics. (n.d.). Bioassay Validation. Retrieved from [Link]

• (2014, June 24). Can you help me with a problem with high background in ELISA using human sera?.

• BioPharm International. (2019, November 1). Essentials in Bioassay Development. Retrieved from [Link]

• (2012, June 5). <1034> ANALYSIS OF BIOLOGICAL ASSAYS.

• Promega Connections. (2014, June 27). Optimize Your Western Blot. Retrieved from [Link]

• American Laboratory. (2016, November 9). For Accurate Cell-Based Assay Results, Transfer Technique Matters. Retrieved from [Link]

• paasp network. (2019, August 12). “Avoiding the Edge Effect – How to increase reproducibility of in vitro microplate experiments?”. Retrieved from [Link]

• Idexx. (n.d.). Testing the calibration of a microplate reader. Retrieved from [Link]

• TSS. (n.d.). Equipment Calibration Services. Retrieved from [Link]

• SCION Instruments. (n.d.). Good Laboratory Practice: Sample and Reagent Storage and Stability. Retrieved from [Link]

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Navigating the Unseen: A Technical Guide to Addressing Off-Target Effects of Phenylquinoline Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with phenylquinoline compounds. This guide is designed to provide you with field-proven insights and practical, step-by-step methodologies to anticipate, identify, and validate potential off-target effects of this versatile chemical scaffold. In the quest for therapeutic innovation, understanding the complete biological footprint of a molecule is paramount to ensuring both efficacy and safety. This resource is structured to empower you with the knowledge to design self-validating experiments and interpret your results with confidence.

Frequently Asked Questions (FAQs): Understanding the Challenge

Q1: My phenylquinoline compound shows potent activity in my primary cellular assay, but the results are inconsistent or don't align with the known function of my intended target. What could be happening?

This is a classic scenario that often points towards off-target effects. Phenylquinoline derivatives, while promising for a range of therapeutic areas including cancer and infectious diseases, belong to a class of heterocyclic compounds that can interact with multiple biological targets.[1][2] This polypharmacology can lead to observed cellular phenotypes that are a composite of both on-target and off-target activities. Inconsistencies can arise from differential expression of these off-targets across cell lines or even passage numbers. It is crucial to consider that your potent cellular phenotype may be partially or even entirely driven by an unintended molecular interaction.[1][3]

Q2: What are the most common off-target families for quinoline-based compounds?

The planar, aromatic nature of the quinoline ring system makes it amenable to binding various biological macromolecules. While the specific off-targets are highly dependent on the substitution pattern of the phenylquinoline core, broad profiling of related quinoline-containing molecules has revealed several common target families[4][5]:

• Protein Kinases: The ATP-binding pocket of many kinases can accommodate the quinoline scaffold, leading to unexpected inhibition of signaling pathways.

• DNA Intercalators and G-Quadruplex Stabilizers: The planar ring system can intercalate into DNA or bind to non-canonical DNA structures like G-quadruplexes, which are prevalent in oncogene promoters.[6]

• Topoisomerases: Some quinoline derivatives have been shown to inhibit topoisomerases, enzymes critical for DNA replication and repair.[2]

• hERG Ion Channel: Interaction with the hERG potassium channel is a common liability for many small molecules and can lead to cardiotoxicity. Early assessment is crucial.[7]

Q3: I performed a phenotypic screen and identified a promising phenylquinoline hit. How can I be sure the observed phenotype is due to the intended target?

Phenotypic screening is a powerful tool, but the initial hits must be rigorously validated to link the phenotype to a specific molecular target.[8][9] The observed biological response should be considered a consequence of off-target effects until proven otherwise. A multi-pronged validation strategy is essential and should include:

• Direct Target Engagement Assays: Confirming that your compound physically interacts with the intended target in a cellular context.

• Target-Specific Functional Assays: Demonstrating that target engagement translates into modulation of the target's known biochemical function.

• Phenotypic Rescue Experiments: Showing that the observed phenotype can be reversed by genetic manipulation of the intended target.[10]

• Structure-Activity Relationship (SAR) Studies: Demonstrating a correlation between the potency of a series of analogs in biochemical and cellular assays.[1]

Troubleshooting Guide: From Ambiguous Results to Confirmed Mechanisms

This section provides a structured approach to troubleshooting common experimental issues encountered with phenylquinoline compounds, complete with detailed protocols for key validation experiments.

Issue 1: My dose-response curve in the cellular assay is biphasic or doesn't reach 100% effect.

Causality: A complex dose-response curve can indicate that your compound is interacting with multiple targets with different affinities. At lower concentrations, you may be observing the effect of inhibiting a high-affinity off-target, while at higher concentrations, the on-target effect or additional off-target effects become dominant.

Solution Workflow:

• Orthogonal Target Engagement Assay: First, confirm that your compound binds to the intended target at the concentrations used in your cellular assay. The Cellular Thermal Shift Assay (CETSA) is an excellent method for this.

• Broad Off-Target Profiling: If on-target engagement is confirmed, consider screening your compound against a panel of common off-targets, such as a kinome scan or a safety panel that includes GPCRs, ion channels, and transporters.[7][11][12]

CETSA is a powerful technique to verify target engagement in intact cells.[13][14] The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.[14]

Step-by-Step Methodology:

• Cell Treatment:

  • Plate your cells of interest and grow to 70-80% confluency.

  • Treat cells with your phenylquinoline compound at various concentrations (e.g., 0.1, 1, 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating Step:

  • After treatment, harvest the cells, wash with PBS, and resuspend in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 3-5°C increments) for 3 minutes in a thermal cycler, followed by cooling to room temperature for 3 minutes.[15]

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 25°C).[16]

  • Pellet the precipitated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample using a standard method like the BCA assay.

• Western Blot Analysis:

  • Normalize the protein concentration for all samples.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a specific primary antibody against your target protein, followed by a secondary antibody.

  • Detect the signal and quantify the band intensities.

• Data Analysis:

  • Plot the band intensity (representing soluble protein) against the temperature for each compound concentration.

  • A shift in the melting curve to a higher temperature in the presence of your compound indicates target stabilization and therefore, engagement.

Parameter	Recommendation	Rationale
Temperature Range	40°C - 70°C (initial screen)	To identify the optimal temperature range for protein denaturation.
Heating Time	3 minutes	Sufficient to induce denaturation without causing widespread protein degradation.[15]
Lysis Method	Freeze-thaw cycles	A gentle method to lyse cells while preserving protein complexes.[16]
Centrifugation Speed	20,000 x g	To effectively pellet precipitated proteins.

Issue 2: The observed cellular phenotype does not correlate with the known downstream signaling of my intended target.

Causality: This strongly suggests that the phenotype is driven by an off-target effect. Even if you have confirmed on-target binding with CETSA, a more potent off-target interaction could be responsible for the observed cellular response.

Solution Workflow:

• Phenotypic Rescue Experiment: This is the gold standard for linking a compound's activity to a specific target.[17]

• Chemoproteomics: To identify unknown off-targets, chemoproteomic approaches can be employed to pull down binding partners of your compound from cell lysates.[9][18][19][20]

The logic of a rescue experiment is to first induce the phenotype with your compound and then reverse it by overexpressing a modified, compound-insensitive version of your target.

Step-by-Step Methodology:

• Design a Resistant Mutant:

  • If the binding site of your compound on the target is known or can be predicted via molecular docking, introduce a point mutation that is expected to disrupt binding without affecting the protein's function.

  • Alternatively, if the target is an enzyme, you can overexpress the wild-type protein to a level that "soaks up" the inhibitor.

• Generate Stable Cell Lines:

  • Create a cell line that inducibly expresses either the wild-type target or the resistant mutant (e.g., using a doxycycline-inducible system).

• Perform the Rescue Assay:

  • Plate the engineered cell lines.

  • Treat the cells with your phenylquinoline compound at a concentration that elicits the desired phenotype (e.g., EC90).

  • Induce the expression of the wild-type or mutant protein (e.g., by adding doxycycline).

  • As a control, include cells that are not induced.

• Analyze the Phenotype:

  • At a suitable time point, measure the phenotype of interest (e.g., cell viability, reporter gene expression, morphological changes).

• Interpretation:

  • Successful Rescue: If the overexpression of the resistant mutant reverses the phenotype caused by your compound, while the overexpression of the wild-type protein does not (or does so to a lesser extent), this provides strong evidence that the phenotype is on-target.

  • No Rescue: If neither the wild-type nor the resistant mutant can rescue the phenotype, it is highly likely that the effect is off-target.

Visualizing the Path to Validation

To aid in conceptualizing these workflows, the following diagrams illustrate the decision-making process and experimental designs.

Caption: A decision-making workflow for troubleshooting ambiguous experimental results with phenylquinoline compounds.

Caption: A simplified workflow for a phenotypic rescue experiment to validate on-target activity.

Conclusion: Embracing a Rigorous Validation Strategy

The journey from a promising phenylquinoline hit to a well-validated chemical probe or drug candidate is paved with rigorous scientific inquiry. Off-target effects are not merely experimental inconveniences but are an inherent aspect of small molecule pharmacology that, when properly characterized, can provide deeper insights into cellular biology and even open new therapeutic avenues. By employing a systematic and multi-faceted approach to target validation, researchers can build a robust data package that stands up to scrutiny and accelerates the translation of their discoveries. This guide provides a starting point; the principles of self-validating experimental design and a critical interpretation of data are your most valuable assets in navigating the complex but rewarding landscape of drug discovery.

References

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• 7. wuxibiology.com [wuxibiology.com]
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Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Efficacy of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and Ciprofloxacin

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antibacterial drug discovery, the quinolone scaffold remains a cornerstone for the development of new therapeutic agents. This guide provides a detailed comparative analysis of the investigational compound, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, and the well-established broad-spectrum antibiotic, ciprofloxacin. By examining their chemical structures, mechanisms of action, and available in vitro efficacy data for related compounds, we aim to provide a comprehensive resource for researchers engaged in the development of novel antimicrobial agents.

Introduction: The Enduring Relevance of Quinolones

Quinolone antibiotics have been a mainstay in the treatment of bacterial infections for decades, primarily due to their potent bactericidal activity and broad spectrum. Ciprofloxacin, a second-generation fluoroquinolone, is widely recognized for its efficacy, particularly against Gram-negative bacteria.[1] However, the emergence of bacterial resistance necessitates the continued exploration of new quinolone derivatives with improved potency, expanded spectra of activity, and the ability to circumvent existing resistance mechanisms.[2] 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid belongs to a class of quinoline-4-carboxylic acid derivatives that are of significant interest in medicinal chemistry for their potential biological activities.[3]

Chemical Structure and a Tale of Two Scaffolds

The antibacterial efficacy of quinolones is intrinsically linked to their chemical structure. Below is a comparison of the core structures of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and ciprofloxacin.

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid: This compound features a quinoline core with a fluorine atom at the C-6 position, a methyl group at C-3, a phenyl group at C-2, and the critical carboxylic acid moiety at C-4. The presence of the fluorine atom at C-6 is a common feature in many potent fluoroquinolones, often enhancing antibacterial activity.[4] The substituents at the C-2 and C-3 positions are key areas of modification in the development of new quinolone derivatives and can significantly influence the compound's spectrum of activity and potency.

Ciprofloxacin: A well-known fluoroquinolone, ciprofloxacin's structure is characterized by a quinoline ring with a fluorine atom at C-6, a cyclopropyl group at the N-1 position, a piperazine moiety at C-7, and a carboxylic acid at C-3.[5] This specific combination of substituents contributes to its broad-spectrum activity and favorable pharmacokinetic properties.

Mechanism of Action: Targeting Bacterial DNA Replication

Both 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and ciprofloxacin are expected to share a common mechanism of action, characteristic of the quinolone class of antibiotics. Their primary cellular targets are two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[6]

These enzymes are crucial for managing the topological state of bacterial DNA during replication, transcription, and repair. By binding to the enzyme-DNA complex, quinolones trap these enzymes, leading to the accumulation of double-strand DNA breaks. This disruption of DNA integrity is ultimately lethal to the bacterial cell, resulting in a bactericidal effect.[6]

Caption: Mechanism of action of quinolone antibiotics.

Comparative In Vitro Efficacy: A Look at the Data

Compound/Drug	Gram-Positive Bacteria	Gram-Negative Bacteria
Staphylococcus aureus (MIC in µg/mL)	Escherichia coli (MIC in µg/mL)
Ciprofloxacin (Reference)	Typically ≤1	Typically ≤0.5
2-Phenyl-quinoline-4-carboxylic acid Derivative (5a4)	64	>128
2-Phenyl-quinoline-4-carboxylic acid Derivative (5a7)	>128	128

Note: The MIC values for the 2-phenyl-quinoline-4-carboxylic acid derivatives are sourced from a study on related compounds and are presented here for illustrative purposes to indicate the potential activity of this class of molecules.[1] The MIC values for ciprofloxacin are typical reference ranges and can vary depending on the bacterial strain and testing conditions.

From this limited data on related compounds, it appears that the 2-phenyl-quinoline-4-carboxylic acid scaffold, in the forms tested, demonstrates some activity against Staphylococcus aureus and Escherichia coli, though at significantly higher concentrations than ciprofloxacin.[1] It is crucial to note that the specific substitutions on the quinoline ring, such as the 6-fluoro and 3-methyl groups in the target compound, can dramatically impact antibacterial potency. The fluorine atom at the C-6 position, in particular, is known to be a key determinant of the enhanced activity of fluoroquinolones.[4] Therefore, it is plausible that 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid could exhibit greater efficacy than the derivatives presented in the table.

Experimental Protocols for Efficacy Determination

To rigorously compare the efficacy of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid to ciprofloxacin, standardized in vitro susceptibility testing methods are essential. The following are detailed protocols for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Assay Protocol (Broth Microdilution)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Test compounds (6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and ciprofloxacin)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35 ± 2°C)

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the test compounds and ciprofloxacin in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the stock solution of the test compound to the first well of a row and perform a two-fold serial dilution across the row by transferring 100 µL from one well to the next.

  • The final volume in each well will be 100 µL.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: A well containing only CAMHB and the bacterial inoculum.

  • Sterility Control: A well containing only CAMHB.

• Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity) as compared to the growth control well.

Minimum Bactericidal Concentration (MBC) Assay Protocol

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.

Procedure:

• Following the determination of the MIC, take a 10 µL aliquot from each well that shows no visible growth.

• Spot-plate the aliquot onto a sterile Mueller-Hinton Agar (MHA) plate.

• Incubate the MHA plate at 35 ± 2°C for 18-24 hours.

• The MBC is the lowest concentration of the antimicrobial agent that results in no more than 0.1% survival of the initial inoculum (i.e., ≤ 5 colonies for an initial inoculum of 5 x 10^5 CFU/mL).

Caption: Experimental workflow for MIC and MBC determination.

Conclusion and Future Directions

The comparative analysis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and ciprofloxacin highlights the ongoing potential of the quinolone scaffold in the development of new antibacterial agents. While direct efficacy data for the specific investigational compound is lacking, the analysis of its structural features and the antibacterial activity of related 2-phenyl-quinoline-4-carboxylic acid derivatives provides a foundation for further research.

The presence of the 6-fluoro substituent suggests that 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid may possess enhanced antibacterial activity compared to its non-fluorinated counterparts. However, comprehensive in vitro and in vivo studies are imperative to definitively establish its efficacy, spectrum of activity, and potential advantages over existing therapies like ciprofloxacin.

Future research should focus on:

• Synthesis and Characterization: Confirmation of the synthesis and full characterization of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

• Comprehensive In Vitro Testing: Determination of MIC and MBC values against a broad panel of clinically relevant Gram-positive and Gram-negative bacteria, including drug-resistant strains.

• Mechanism of Action Studies: Confirmation of the inhibitory activity against DNA gyrase and topoisomerase IV.

• In Vivo Efficacy Studies: Evaluation of the compound's efficacy in animal models of infection.

• Safety and Toxicity Profiling: Assessment of the compound's cytotoxicity and overall safety profile.

By systematically addressing these research questions, the scientific community can fully elucidate the therapeutic potential of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid and its place in the ongoing battle against bacterial infections.

References

• Emery Pharma. (2025, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. [Link]

• EUCAST. (n.d.). EUCAST Home. Retrieved January 25, 2026, from [Link]

• IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). Retrieved January 25, 2026, from [Link]

• MDPI. (2023, August 23). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]

• MDPI. (2016, March 10). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. [Link]

• National Institutes of Health. (2020, January). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. [Link]

• Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

• PubMed Central (PMC). (2014, January 2). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). [Link]

• PubMed. (2016, March 10). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. [Link]

• MDPI. (2022, December 1). Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review. [Link]

• Bio-protocol. (2025, August). Minimum Bactericidal Concentration (MBC) Assay. [https://bio-protocol.org/exchange/minervaportlet/render MinervaNode/pcr/27-Minimum-Bactericidal-Concentration--MBC--Assay]([Link] MinervaNode/pcr/27-Minimum-Bactericidal-Concentration--MBC--Assay)

• BMG LABTECH. (2024, September 18). The minimum bactericidal concentration of antibiotics. [Link]

• EUCAST. (2021, December 1). Clinical Breakpoint Tables. [Link]

• EUCAST. (n.d.). European Committee on Antimicrobial Susceptibility Testing - Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. [Link]

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• PubMed. (2017, March 19). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. [Link]

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• PubMed. (n.d.). Structure-activity Relationship of Quinoline Carboxylic Acids. A New Class of Inhibitors of Dihydroorotate Dehydrogenase. [Link]

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• MDPI. (n.d.). Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. [Link]

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The 6-Fluoroquinolone Scaffold: A Privileged Structure in Drug Discovery

A Comparative Guide to Structure-Activity Relationships and Biological Performance

For decades, the 6-fluoroquinolone core has served as a cornerstone in the development of potent therapeutic agents, most notably as broad-spectrum antibacterial drugs. The strategic incorporation of a fluorine atom at the C-6 position of the quinolone ring system dramatically enhances the potency and pharmacokinetic profile of these compounds. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 6-fluoroquinoline derivatives, offering a comparative perspective on their antibacterial and emerging anticancer activities. We will delve into the causality behind experimental design, present detailed methodologies for synthesis and evaluation, and provide a framework for researchers and drug development professionals to navigate the chemical space of this remarkable scaffold.

The Crucial Role of the 6-Fluoro Substituent: A Gateway to Enhanced Potency

The introduction of a fluorine atom at the C-6 position of the quinolone ring is a pivotal moment in the history of this class of compounds, marking the transition from quinolones to the more potent fluoroquinolones.[1] This single substitution leads to a significant increase in antibacterial activity against a wide range of both Gram-positive and Gram-negative bacteria.[1] The potent electron-withdrawing nature of fluorine influences the electronic distribution within the quinolone ring system, which is essential for the molecule's interaction with its bacterial targets: DNA gyrase and topoisomerase IV.[2][3] This enhanced interaction is a key factor behind the superior efficacy of 6-fluoroquinolones compared to their non-fluorinated counterparts.

Mechanism of Action: A Tale of Two Topoisomerases

The antibacterial efficacy of 6-fluoroquinolones stems from their ability to inhibit the function of two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[4][5] These type II topoisomerases are responsible for managing the topological state of DNA during replication, transcription, and repair.[4][5]

Fluoroquinolones stabilize the transient covalent complex formed between the topoisomerase and DNA, where the DNA is cleaved.[4][5][6] This stabilized ternary complex acts as a physical barrier to the progression of the replication fork, leading to a cascade of events that ultimately result in bacterial cell death.[2][6]

The following diagram illustrates the general mechanism of action of 6-fluoroquinolone derivatives:

Caption: Mechanism of action of 6-fluoroquinolones.

Structure-Activity Relationship (SAR) Analysis: Fine-Tuning for Optimal Performance

Beyond the critical 6-fluoro group, modifications at other positions of the quinolone scaffold have a profound impact on the biological activity, spectrum, and pharmacokinetic properties of the derivatives.

The N-1 Position: Modulating Potency and Pharmacokinetics

The substituent at the N-1 position is crucial for antibacterial activity. Small alkyl groups, such as ethyl and cyclopropyl, are commonly found in clinically successful fluoroquinolones like norfloxacin and ciprofloxacin, respectively. The cyclopropyl group, in particular, has been shown to confer broad and potent antibacterial activity.

The C-7 Position: The Key to Spectrum and Potency

The substituent at the C-7 position is a major determinant of the antibacterial spectrum and potency. The introduction of a piperazine ring at this position, as seen in ciprofloxacin and norfloxacin, significantly enhances activity against Gram-negative bacteria. Further modifications of the piperazine ring can modulate the activity against Gram-positive bacteria and atypical pathogens.

The C-5 and C-8 Positions: Influencing Activity and Selectivity

Substitutions at the C-5 and C-8 positions can also influence the biological activity. For instance, an amino group at the C-5 position has been explored to enhance activity. An additional fluorine atom or a methoxy group at the C-8 position can increase the effectiveness of some derivatives.

Comparative Performance Analysis: 6-Fluoroquinolones vs. Alternatives

To provide a clear perspective on the advantages of the 6-fluoro substitution, this section compares their performance with non-fluorinated and 6-amino substituted quinolones.

Antibacterial Activity: A Quantitative Comparison

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative 6-fluoroquinolones and their analogues against common bacterial pathogens. Lower MIC values indicate higher potency.

Compound	Substituent at C-6	Target Organism	MIC (µg/mL)	Reference
Ciprofloxacin	Fluoro	Escherichia coli	0.0010	[7]
Staphylococcus aureus	0.082 - 1.509	[8]
Norfloxacin	Fluoro	Escherichia coli	0.0006	[7]
Staphylococcus aureus	< 8.267	[8]
Levofloxacin	Fluoro	Escherichia coli	0.0016	[7]
Staphylococcus aureus	-
Pefloxacin	Fluoro	Salmonella typhi	0.0003	[7]
Ofloxacin	Fluoro	Salmonella typhi	0.0042	[7]
Sparfloxacin	Fluoro	Salmonella typhi	0.0398	[7]
6-Amino-Quinolone (18g)	Amino	Gram-negative bacteria	0.45 (geometric mean)	[9]
Gram-positive bacteria	0.66-0.76 (geometric mean)	[9]
Non-fluorinated Quinolone (PGE 9262932)	Hydrogen	Ciprofloxacin-resistant S. aureus	≤1.0	[10]

Note: MIC values can vary depending on the specific strain and testing methodology.

The data clearly demonstrates the superior potency of 6-fluoroquinolones against a broad range of bacteria compared to their non-fluorinated and 6-amino counterparts. While some non-fluorinated quinolones show activity against resistant strains, their overall potency is generally lower.[10] 6-aminoquinolones can retain good activity, but the 6-fluoro substituent is still considered preferential for overall antibacterial efficacy.[9]

Anticancer Activity: An Emerging Frontier

Recent research has unveiled the potential of 6-fluoroquinolone derivatives as anticancer agents.[11][12][13] Their mechanism of action in cancer cells is also believed to involve the inhibition of topoisomerases, which are crucial for the proliferation of rapidly dividing cancer cells.[13]

The following table presents the half-maximal inhibitory concentration (IC50) values of some 6-fluoroquinolone derivatives against various cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Levofloxacin-hydroxamic acid hybrid (125)	MCF-7 (Breast)	0.3	[11]
A549 (Lung)	2.1	[11]
HepG2 (Liver)	2.3	[11]
PC-3 (Prostate)	4.9	[11]
HeLa (Cervical)	1.1	[11]
Ciprofloxacin Derivative (5)	HL-60 (Leukemia)	0.04	[14]
A549 (Lung)	0.07	[14]
HeLa (Cervical)	0.03	[14]
Ciprofloxacin Derivative (32)	Various	0.1 - 9	[14]
Novel Fluoroquinolone Analog (IIIf)	NCI-60 Panel (Mean)	1.78	[15]
Novel Fluoroquinolone Analog (VIb)	NCI-60 Panel (Mean)	1.45	[15]
MDA-MB-468 (Breast)	0.41	[15]
MCF-7 (Breast)	0.42	[15]

These findings highlight the exciting potential of repurposing the 6-fluoroquinolone scaffold for the development of novel anticancer therapies.

Experimental Protocols: A Practical Guide

To facilitate further research and development, this section provides detailed, step-by-step methodologies for the synthesis of a representative 6-fluoroquinolone derivative and for key biological assays.

Synthesis of Ciprofloxacin

The following diagram outlines a common synthetic route to ciprofloxacin:

Caption: Synthetic pathway for Ciprofloxacin.

Step-by-Step Protocol:

• Synthesis of Methyl 2,4-dichloro-5-fluorobenzoylacetate: React 2,4-dichloro-5-fluoroacetophenone with dimethyl carbonate in the presence of a suitable base (e.g., sodium methoxide) in an appropriate solvent like toluene at elevated temperatures (70-90°C).[16]

• Synthesis of 3-Ethylamino-2-(2,4-dichloro-5-fluorobenzoyl) Methyl acrylate: The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal in toluene under reflux.[16]

• Cyclization to form the Quinolone Core: The acrylate derivative undergoes cyclization to form 1-ethyl-7-chloro-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid methyl ester.[16]

• Nucleophilic Substitution with Piperazine: The final step involves the reaction of the quinolone core with piperazine, typically in a solvent like dimethyl sulfoxide (DMSO) at elevated temperatures, to yield ciprofloxacin.[8] The product can then be purified and converted to its hydrochloride salt.[8]

DNA Gyrase Inhibition Assay

This assay measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.

Materials:

• DNA gyrase enzyme

• Relaxed plasmid DNA (e.g., pBR322)

• Assay buffer (containing ATP and Mg2+)

• Test compounds

• Agarose gel electrophoresis equipment

• DNA staining agent (e.g., ethidium bromide)

Procedure:

• Prepare reaction mixtures containing DNA gyrase, relaxed plasmid DNA, and assay buffer.

• Add the test compound at various concentrations to the reaction mixtures. Include a positive control (a known DNA gyrase inhibitor like ciprofloxacin) and a negative control (no inhibitor).

• Incubate the reactions at 37°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction by adding a stop solution (e.g., containing SDS and EDTA).

• Analyze the DNA products by agarose gel electrophoresis.

• Stain the gel with a DNA staining agent and visualize the DNA bands under UV light.

• Inhibition of DNA gyrase is observed as a decrease in the amount of supercoiled DNA and an increase in the amount of relaxed DNA compared to the negative control. The IC50 value can be determined by plotting the percentage of inhibition against the compound concentration.

Topoisomerase IV Relaxation Assay

This assay assesses the inhibitory effect of a compound on the relaxation of supercoiled DNA by topoisomerase IV.

Materials:

• Topoisomerase IV enzyme

• Supercoiled plasmid DNA (e.g., pBR322)

• Assay buffer (containing ATP and Mg2+)

• Test compounds

• Agarose gel electrophoresis equipment

• DNA staining agent

Procedure:

• Set up reaction mixtures containing topoisomerase IV, supercoiled plasmid DNA, and assay buffer.[16]

• Add the test compound at various concentrations.

• Incubate the reactions at 37°C for a defined period.[16]

• Terminate the reactions.

• Separate the DNA topoisomers (supercoiled and relaxed) using agarose gel electrophoresis.[16]

• Stain and visualize the DNA bands.

• Inhibition of topoisomerase IV is indicated by a higher proportion of supercoiled DNA compared to the control without the inhibitor. The IC50 value can be calculated similarly to the DNA gyrase assay.

Antibacterial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific bacterium.

Materials:

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton broth (or other appropriate growth medium)

• 96-well microtiter plates

• Test compounds

• Positive and negative growth controls

Procedure:

• Prepare serial two-fold dilutions of the test compound in the growth medium in the wells of a microtiter plate.

• Inoculate each well with a standardized suspension of the test bacterium.

• Include a positive control well (bacteria with no compound) and a negative control well (medium with no bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC, which is the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

Conclusion and Future Perspectives

The 6-fluoroquinolone scaffold has proven to be an exceptionally versatile and fruitful starting point for the development of potent therapeutic agents. The structure-activity relationships discussed in this guide underscore the importance of a systematic and rational approach to drug design. While their role as antibacterial agents is well-established, the emerging potential of 6-fluoroquinolone derivatives in oncology opens up exciting new avenues for research. Future efforts in this field will likely focus on the development of derivatives with enhanced selectivity for cancer cells, improved pharmacokinetic profiles, and the ability to overcome drug resistance mechanisms. The continued exploration of this privileged scaffold holds great promise for addressing unmet medical needs in both infectious diseases and cancer.

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A Senior Application Scientist's Guide to Purity Analysis of Synthesized 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid by HPLC

For researchers, medicinal chemists, and professionals in drug development, the meticulous confirmation of a synthesized compound's purity is a non-negotiable cornerstone of scientific rigor. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) for the purity analysis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. We will explore the nuances of the HPLC method, its validation, and a comparative assessment with alternative and complementary analytical techniques.

Introduction: The Significance of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid and the Imperative of Purity

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid belongs to the quinoline carboxylic acid class of compounds, a scaffold of significant interest in medicinal chemistry due to its diverse biological activities, including potential antitumor, antiviral, and antibacterial properties.[1][2] The introduction of a fluorine atom can modulate the compound's pharmacokinetic and pharmacodynamic properties. Given its potential therapeutic applications, ensuring the purity of the synthesized active pharmaceutical ingredient (API) is paramount to guarantee safety, efficacy, and reproducibility of biological data.

This guide will focus on the purity analysis of the target molecule synthesized via the Pfitzinger reaction, a classic and versatile method for the preparation of quinoline-4-carboxylic acids.[3]

Synthesis and Potential Impurities: A Pfitzinger Reaction Perspective

The Pfitzinger reaction involves the condensation of an isatin derivative with a carbonyl compound containing an α-methylene group in the presence of a base.[3] For the synthesis of our target molecule, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, the logical starting materials are 5-fluoroisatin and 1-phenylpropan-2-one (phenylacetone).

Anticipated Synthetic Pathway:

Caption: General schematic of the Pfitzinger synthesis for the target compound.

A critical aspect of developing a robust purity analysis method is anticipating potential impurities. Based on the Pfitzinger reaction mechanism, we can predict several classes of impurities:

• Unreacted Starting Materials: Residual 5-fluoroisatin and 1-phenylpropan-2-one.

• Intermediates: Incomplete cyclization or dehydration can lead to the presence of reaction intermediates.

• Side-Products: Self-condensation of 1-phenylpropan-2-one or other base-catalyzed side reactions can generate byproducts.

• Isomers: Although less common in this specific reaction, positional isomers could potentially form under certain conditions.

• Degradation Products: The product might degrade under the reaction conditions or during workup and storage.

Primary Analytical Technique: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[4] For a polar, aromatic carboxylic acid like our target compound, a reversed-phase HPLC (RP-HPLC) method is the logical choice.

Rationale for HPLC Method Parameters

The following table outlines a starting point for the HPLC method development, with justifications rooted in the physicochemical properties of the analyte and potential impurities.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The non-polar C18 stationary phase provides good retention for the aromatic quinoline ring system. The longer column length enhances resolution for separating closely related impurities.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	The acidic mobile phase suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention on the reversed-phase column.
Mobile Phase B	Acetonitrile	A common organic modifier that provides good elution strength for the analyte and related compounds.
Gradient Elution	20% to 90% B over 20 minutes	A gradient is necessary to elute both polar (early-eluting) and non-polar (late-eluting) impurities within a reasonable timeframe while maintaining good resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and column efficiency.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.
Detection	UV at 254 nm and 310 nm	The quinoline ring system is expected to have strong UV absorbance. Monitoring at multiple wavelengths can help in detecting impurities that may have different absorption maxima.
Injection Volume	10 µL	A standard injection volume that balances sensitivity with the risk of column overloading.

Experimental Protocol: HPLC Purity Determination

• Standard and Sample Preparation:

  • Prepare a stock solution of the synthesized 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid in a suitable solvent (e.g., a mixture of acetonitrile and water) at a concentration of 1 mg/mL.

  • From the stock solution, prepare a working standard at a concentration of 0.1 mg/mL.

  • Prepare a sample solution of the synthesized product at the same concentration as the working standard.

• Chromatographic System Setup:

  • Equilibrate the HPLC system with the initial mobile phase composition (e.g., 80% A: 20% B) until a stable baseline is achieved.

• Analysis:

  • Inject a blank (diluent) to ensure no carryover or system contamination.

  • Inject the working standard multiple times (e.g., n=5) to establish system suitability (e.g., retention time repeatability, peak area precision, tailing factor).

  • Inject the sample solution.

• Data Analysis:

  • Integrate all peaks in the chromatogram of the sample solution.

  • Calculate the purity of the main peak as a percentage of the total peak area.

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A Senior Application Scientist's Guide to the In Vivo Validation of Anticancer Quinoline Compounds

For researchers, medicinal chemists, and drug development professionals, the journey of an anticancer compound from benchtop to bedside is a rigorous one. The quinoline scaffold, a privileged structure in medicinal chemistry, has given rise to a plethora of derivatives demonstrating significant anticancer potential.[1][2][3] Their mechanisms of action are diverse, ranging from the inhibition of critical signaling pathways to the disruption of cellular machinery essential for tumor growth.[4][5] This guide provides an in-depth, experience-driven comparison of the in vivo validation of several promising quinoline compounds, complete with experimental data, detailed protocols, and an exploration of the crucial choices made during preclinical evaluation.

The Rationale for In Vivo Validation: Beyond the Petri Dish

While in vitro assays are indispensable for initial screening, they cannot replicate the complex interplay of a tumor with its microenvironment, the host's immune system, and the metabolic processes that a drug candidate will face in a living organism. In vivo models are therefore critical for assessing a compound's true therapeutic potential, including its efficacy, toxicity, pharmacokinetics, and pharmacodynamics.[3] The choice of the in vivo model is a pivotal decision that profoundly influences the translational relevance of the findings.

A Comparative Analysis of In Vivo Models for Anticancer Drug Testing

The selection of an appropriate animal model is contingent on the specific research question. Here, we compare three commonly employed models for evaluating anticancer agents:

Model Type	Description	Advantages	Disadvantages	Best Suited For
Cell Line-Derived Xenograft (CDX)	Human cancer cell lines are subcutaneously or orthotopically implanted into immunodeficient mice (e.g., nude, SCID, NSG).	- Rapid tumor growth- High reproducibility- Cost-effective- Well-characterized cell lines	- Lack of tumor heterogeneity- Absence of a functional immune system- May not fully recapitulate human tumor biology	- Initial efficacy and proof-of-concept studies- High-throughput screening of drug candidates
Patient-Derived Xenograft (PDX)	Fragments of a patient's tumor are directly implanted into immunodeficient mice.	- Preserves the histological and genetic characteristics of the original tumor- Reflects the heterogeneity of human cancers- More predictive of clinical outcomes	- Slower tumor growth- Higher cost and technical complexity- Potential for replacement of human stroma with mouse stroma	- Efficacy testing in a more clinically relevant setting- Biomarker discovery- Personalized medicine studies
Syngeneic Models	Murine tumor cells are implanted into immunocompetent mice of the same inbred strain.	- Intact and functional immune system- Allows for the evaluation of immunotherapies- Models the tumor-immune microenvironment	- Based on mouse tumors, which may not fully mimic human cancers- Fewer available cell lines compared to human cancer cell lines	- Investigating the interplay between the immune system and cancer- Testing immunomodulatory agents and combination therapies

In Vivo Efficacy of Promising Quinoline Anticancer Agents: A Data-Driven Comparison

The following table summarizes the in vivo anticancer activity of several noteworthy quinoline derivatives, highlighting their efficacy in various preclinical models. This data has been compiled from peer-reviewed studies to provide a comparative overview.

Compound	Derivative Class	Mechanism of Action	In Vivo Model	Cancer Type	Treatment Regimen	Key Efficacy Findings	Toxicity Profile	Reference(s)
Compound 24d	Quinoline-Chalcone	Tubulin Polymerization Inhibitor	H22 Xenograft (mice)	Hepatocellular Carcinoma	Intravenous injection	Significantly inhibited tumor growth; more potent than Combretastatin A-4 (CA-4).	Good safety profile with an LD50 of 665.62 mg/kg. The hydrochloride salt showed no observable toxicity.	[6][7]
Compound 91b1	8-Hydroxyquinoline	Downregulation of Lumican	KYSE150 Xenograft (nude mice)	Esophageal Squamous Cell Carcinoma	50 mg/kg/day	Significantly reduced tumor size.	Less toxic than cisplatin to non-tumor cells in vitro.	[4][8][9]
Compound 32	2-Quinolone-Benzimidazole	Protein Kinase B (Akt) and IκB Kinase (IKK) Inhibitor	UACC903 Melanoma Xenograft (mice)	Melanoma	10 and 25 mg kg−1	Potent tumor growth inhibition.	Favorable plasma and microsomal stability.	[3]
Compound 61	Quinoline-Indole	Not specified	HCT-116 Xenograft (nude mice)	Colorectal Cancer	Not specified	54.3% average tumor growth inhibition at day 18.	Not specified	[10]
Compound 3a1	2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline	Apoptosis Induction	HepG2 Xenograft (mice)	Hepatocellular Carcinoma	Not specified	Effective inhibition of tumor growth.	Lower cytotoxicity against normal cells compared to 5-FU and cisplatin.

Key Signaling Pathways Targeted by Anticancer Quinoline Compounds

Many quinoline derivatives exert their anticancer effects by modulating critical signaling pathways that are often dysregulated in cancer. The PI3K/Akt/mTOR pathway, a central regulator of cell growth, proliferation, and survival, is a frequent target.[11][12]

Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition by quinoline compounds.

Experimental Protocols: A Step-by-Step Guide to In Vivo Validation

The following protocols provide a detailed methodology for conducting in vivo efficacy studies of anticancer quinoline compounds using a subcutaneous xenograft model.

General Workflow for In Vivo Validation

Caption: A general experimental workflow for in vivo validation of anticancer compounds.

Detailed Protocol: Subcutaneous Xenograft Model

1. Cell Preparation:

• Culture human cancer cells (e.g., HCT-116, KYSE150) in their recommended medium until they reach 70-80% confluency.

• Harvest the cells using trypsin-EDTA, wash with sterile phosphate-buffered saline (PBS), and resuspend in a serum-free medium or PBS at a concentration of 1 x 10^7 cells/mL.

• For some cell lines, mixing the cell suspension 1:1 with Matrigel can improve tumor take rates.

2. Animal Handling and Tumor Implantation:

• Use 6-8 week old immunodeficient mice (e.g., BALB/c nude). Allow them to acclimatize for at least one week before the experiment.

• Anesthetize the mouse using isoflurane or a similar anesthetic.

• Inject 100 µL of the cell suspension (1 x 10^6 cells) subcutaneously into the right flank of the mouse using a 27-gauge needle.

3. Tumor Growth Monitoring and Randomization:

• Monitor the mice daily for tumor growth.

• Measure the tumor dimensions (length and width) every 2-3 days using digital calipers.

• Calculate the tumor volume using the formula: Volume = (width)^2 x length / 2.

• When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups (n=5-10 mice per group).

4. Drug Administration:

• Prepare the quinoline compound in a suitable vehicle (e.g., 0.5% carboxymethylcellulose, DMSO/saline mixture).

• Administer the compound to the treatment group via the desired route (e.g., oral gavage, intraperitoneal injection, intravenous injection) at the predetermined dose and schedule.

• Administer the vehicle alone to the control group.

• Include a positive control group treated with a standard-of-care chemotherapeutic agent (e.g., cisplatin, 5-fluorouracil) if applicable.

5. Efficacy and Toxicity Assessment:

• Continue to measure tumor volume and body weight every 2-3 days throughout the study.

• Monitor the mice for any signs of toxicity, such as weight loss, lethargy, or changes in behavior.

• The study endpoint is typically reached when the tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a specific duration of treatment.

6. Endpoint Analysis:

• At the end of the study, euthanize the mice and excise the tumors.

• Measure the final tumor weight.

• Fix a portion of the tumor in 10% neutral buffered formalin for histopathological analysis (e.g., H&E staining, immunohistochemistry for proliferation and apoptosis markers).

• Snap-freeze the remaining tumor tissue in liquid nitrogen for molecular analysis (e.g., Western blotting, qRT-PCR).

Conclusion and Future Directions

The in vivo validation of quinoline compounds has demonstrated their significant potential as anticancer agents. The diverse mechanisms of action and promising efficacy in preclinical models underscore the importance of continued research in this area. Future studies should focus on:

• Exploring novel quinoline derivatives: The vast chemical space of the quinoline scaffold offers opportunities for the design and synthesis of new compounds with improved potency and selectivity.

• Utilizing more advanced in vivo models: The use of orthotopic and PDX models will provide a more comprehensive understanding of the therapeutic potential of these compounds in a clinically relevant context.

• Investigating combination therapies: Combining quinoline compounds with existing chemotherapies or immunotherapies may lead to synergistic effects and overcome drug resistance.

• Identifying predictive biomarkers: The discovery of biomarkers that can predict patient response to quinoline-based therapies will be crucial for their successful clinical translation.

By employing rigorous in vivo validation strategies and a deep understanding of the underlying biology, the scientific community can continue to unlock the full therapeutic potential of quinoline compounds in the fight against cancer.

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• Zhou, Y., Zhou, Z., Chan, D., Chung, P. Y., Wang, Y., Chan, A. S. C., ... & Tang, J. (2021). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. International Journal of Molecular Sciences, 22(16), 8887. [Link]

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• G, A., Shaji, G., C.S, S., & R, A. K. (2022). Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 77(1), 127-135.

• Wang, Y., Chen, Y., Li, Y., Wang, Y., Zhang, Y., & Liu, J. (2019). Advances in antitumor research of CA-4 analogs carrying quinoline scaffold. Frontiers in Chemistry, 7, 73. [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., & Al-mahbashi, H. M. (2022). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC advances, 12(38), 24597-24620.
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• Li, Y., Li, X., Yang, B., Fan, K., Wang, W., Li, P., ... & Xu, J. (2018). Discovery of Novel Quinoline–Chalcone Derivatives as Potent Antitumor Agents with Microtubule Polymerization Inhibitory Activity. Journal of Medicinal Chemistry, 61(23), 10516-10532. [Link]

• Al-Salahi, R., Al-Omar, M. A., & Amr, A. E. G. E. (2022). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. RSC medicinal chemistry, 13(8), 987-1004.
• Zhang, Y., Liu, Y., Li, Y., Wang, Y., Chen, Y., & Liu, J. (2021). Recent Developments of Quinoline-Heterocyclic Conjugates as Anticancer Agents. Molecules, 26(16), 4886.
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• Abdel-Gawad, H., Al-Ghorbani, M., & Al-Salahi, R. (2022). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. RSC medicinal chemistry, 13(8), 987-1004.
• Abdel-Aziz, M., Abuo-Rahma, G. E. D. A., & Hassan, A. A. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Medicinal Chemistry, 15(1), 163-181.
• Zhou, Y., Zhou, Z., Chan, D., Chung, P. Y., Wang, Y., Chan, A. S. C., ... & Tang, J. (2021). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. International Journal of Molecular Sciences, 22(16), 8887.
• Al-Ghorbani, M., Al-Salahi, R., & Amr, A. E. G. E. (2022). Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. International journal of molecular sciences, 23(18), 10854.
• Zhou, Y., Zhou, Z., Chan, D., Chung, P. Y., Wang, Y., Chan, A. S. C., ... & Tang, J. (2021). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. International Journal of Molecular Sciences, 22(16), 8887.
• Abbas, S. Y., El-Damasy, A. K., El-Sayed, M. A. A., & El-Kerdawy, A. M. (2018). New quinoline/chalcone hybrids as anti-cancer agents: Design, synthesis, and evaluations of cytotoxicity and PI3K inhibitory activity. Bioorganic chemistry, 81, 634-647.
• Zhou, Y., Zhou, Z., Chan, D., Chung, P. Y., Wang, Y., Chan, A. S. C., ... & Tang, J. (2021). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. International Journal of Molecular Sciences, 22(16), 8887.
• Zhou, Y., Zhou, Z., Chan, D., Chung, P. Y., Wang, Y., Chan, A. S. C., ... & Tang, J. (2021). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. International Journal of Molecular Sciences, 22(16), 8887.
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Bridging the Gap: A Senior Application Scientist's Guide to Cross-Validating In Silico Docking with Experimental Reality

In the fast-paced world of drug discovery, computational and experimental approaches are often viewed as two distinct realms. In silico molecular docking provides a rapid and cost-effective means to screen vast libraries of compounds, predicting their binding affinity and pose within a target protein's active site. However, these computational predictions are just that—predictions. They are built on algorithms and scoring functions that, while sophisticated, are simplifications of complex biological reality.[1][2] To bridge the gap between prediction and clinical potential, rigorous experimental validation is not just a subsequent step; it is an integral part of a self-validating system that ensures scientific integrity.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to effectively cross-validate experimental results with in silico docking studies. We will delve into the causality behind experimental choices, provide detailed protocols, and explore the nuances of data interpretation to foster a deeper understanding of how these two methodologies can be synergistically employed to accelerate the journey from a virtual hit to a viable drug candidate.

The Synergy of Simulation and Experimentation

The core principle of cross-validation is to create a feedback loop where computational models inform experimental design, and experimental results, in turn, refine and validate the computational predictions. A strong correlation between a high docking score (or low binding energy) and a potent experimentally determined binding affinity (e.g., a low dissociation constant, Kd) provides confidence in the predictive power of the in silico model. Conversely, discrepancies highlight the limitations of the computational approach and can guide further optimization of docking parameters or even suggest alternative binding hypotheses.[3]

It's crucial to understand that a one-to-one correlation between docking scores and experimental inhibition levels is not always expected.[3] Docking provides a theoretical binding energy, while experimental assays like those measuring IC50 values reflect a compound's functional potency under specific experimental conditions.[2] Nevertheless, a well-executed cross-validation workflow can significantly improve the hit rate of virtual screening campaigns, reducing the number of false positives and focusing resources on the most promising candidates.[4]

The In Silico Workflow: A Step-by-Step Protocol for Molecular Docking

Molecular docking aims to predict the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein), forming a stable complex.[5] The following protocol outlines a typical workflow using widely accepted principles.

Experimental Protocol: Molecular Docking

• Receptor Preparation:

  • Acquisition: Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB).

  • Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and ions that are not critical for binding.

  • Refinement: Add hydrogen atoms, as they are crucial for proper hydrogen bonding and electrostatic calculations. Assign correct protonation states for amino acid residues at a physiological pH.

  • Cofactor Handling: If a cofactor is essential for the protein's structure or the binding of the ligand, ensure it is correctly positioned and parameterized.

• Ligand Preparation:

  • Structure Generation: Obtain the 2D or 3D structure of the ligand(s) to be docked. This can be done using chemical drawing software or from databases like PubChem.

  • Energy Minimization: Optimize the ligand's geometry to a low-energy conformation.

  • Torsion Angle Definition: Define the rotatable bonds within the ligand to allow for conformational flexibility during the docking process.

• Grid Box Definition:

  • Binding Site Identification: Define the three-dimensional space within the receptor where the docking algorithm will search for binding poses. This is typically centered on the known active site or a pocket identified by pocket-finding algorithms.

  • Grid Parameterization: Set the dimensions and spacing of the grid points. The grid box should be large enough to accommodate the ligand in various orientations but not so large as to excessively increase computation time.

• Docking Simulation:

  • Algorithm Selection: Choose a docking algorithm. Common choices include genetic algorithms, simulated annealing, and Lamarckian genetic algorithms.[1]

  • Execution: Run the docking simulation. The software will generate a series of possible binding poses for the ligand within the defined grid box.

  • Scoring: Each generated pose is assigned a score by a scoring function, which estimates the binding free energy (e.g., in kcal/mol). A more negative score generally indicates a more favorable binding interaction.[6]

• Results Analysis:

  • Pose Clustering: Group similar binding poses based on their root-mean-square deviation (RMSD). A common threshold for a "near-native" solution is an RMSD of ≤2 Å when compared to a known crystallographic pose.[7]

  • Interaction Analysis: Visualize the top-scoring poses to analyze the specific molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, salt bridges) between the ligand and the receptor.

  • Consensus Scoring: If multiple scoring functions are used, a consensus score can help to improve the reliability of hit identification.[3]

The Experimental Validation: Choosing the Right Tool for the Job

Experimental validation is essential to confirm that a computationally predicted interaction is biologically relevant.[8] The choice of experimental technique is critical and depends on the specific research question, the nature of the interacting molecules, and available resources. Two of the gold-standard techniques for characterizing biomolecular interactions are Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).[9]

Comparison of SPR and ITC for Validating Docking Hits

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Primary Output	Kinetics (ka, kd) and affinity (KD)	Thermodynamics (ΔH, ΔS), affinity (KD), and stoichiometry (n)
Principle	Measures changes in refractive index upon binding to a sensor surface.	Measures heat released or absorbed during a binding event in solution.
Sample Consumption	Low	High
Throughput	High	Low
Sensitivity	High (pM to mM range), excels at detecting weak interactions.[10]	Moderate (nM to µM range).[9]
Immobilization	Requires immobilization of one binding partner.	No immobilization or labeling required.
Key Advantage	Provides real-time kinetic data, ideal for screening.[10]	Provides a complete thermodynamic profile of the interaction.[10]
Considerations	Immobilization can potentially affect protein conformation.	Requires highly pure and concentrated samples.

Causality Behind the Choice:

• For initial hit validation and ranking: SPR is often the preferred method due to its higher throughput and lower sample consumption. It can rapidly screen a series of compounds identified from docking and provide a rank-ordering based on their binding affinities and kinetics.

• For detailed mechanistic understanding: ITC is invaluable for lead optimization. By providing the enthalpy (ΔH) and entropy (ΔS) of binding, it offers insights into the driving forces of the interaction, which can guide further chemical modifications to improve potency and specificity.[11]

Experimental Protocol: Surface Plasmon Resonance (SPR)

• Sensor Chip Preparation:

  • Select a sensor chip appropriate for the ligand immobilization chemistry (e.g., amine coupling, His-tag capture).

  • Activate the chip surface according to the manufacturer's protocol.

• Ligand Immobilization:

  • Immobilize the receptor protein (ligand) onto the sensor chip surface to a desired density.

  • Deactivate any remaining active groups on the surface to prevent non-specific binding.

• Analyte Injection and Data Collection:

  • Prepare a series of dilutions of the small molecule (analyte) in a suitable running buffer.

  • Inject the analyte solutions over the sensor surface at a constant flow rate, starting with the lowest concentration.

  • Monitor the change in response units (RU) in real-time to observe the association phase.

  • Inject running buffer without the analyte to monitor the dissociation phase.

• Regeneration:

  • If necessary, inject a regeneration solution to remove the bound analyte from the ligand, preparing the surface for the next injection.

• Data Analysis:

  • Subtract the signal from a reference flow cell (without immobilized ligand) to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Prepare the receptor protein and the ligand in the same, precisely matched buffer to minimize heats of dilution.

  • Thoroughly degas the samples to prevent air bubbles in the calorimeter cells.

  • Determine the accurate concentrations of the protein and ligand.

• Instrument Setup:

  • Load the protein solution into the sample cell and the ligand solution into the injection syringe.

  • Allow the system to equilibrate to the desired experimental temperature.

• Titration:

  • Perform a series of small, sequential injections of the ligand into the sample cell.

  • Record the heat change that occurs after each injection.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat released or absorbed.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (KD), enthalpy of binding (ΔH), and the stoichiometry of the interaction (n). The entropy of binding (ΔS) can then be calculated.

Data Correlation and Interpretation: Where Theory Meets Reality

The ultimate goal of this cross-validation process is to determine if the in silico predictions are reflected in the experimental data.

Quantitative Data Comparison

Compound	Docking Score (kcal/mol)	SPR KD (µM)	ITC KD (µM)
Control	-9.5	0.5	0.8
Hit 1	-10.2	0.2	0.3
Hit 2	-8.1	15.6	18.2
Hit 3	-9.8	1.1	1.5
Decoy	-6.5	>100	>100

Statistical Analysis

While a direct linear correlation is not always achievable, statistical methods can be employed to assess the relationship between docking scores and experimental binding affinities. A Pearson or Spearman rank correlation coefficient can be calculated for a series of compounds. A statistically significant correlation, even if not perfectly linear, can indicate that the docking protocol is successfully distinguishing between binders and non-binders.[3]

Addressing Discrepancies

It is not uncommon to find a poor correlation between docking scores and experimental results.[3][12] Understanding the potential reasons for these discrepancies is key to refining both the computational and experimental approaches.

• Inaccuracies in Scoring Functions: Scoring functions are approximations and may not accurately capture all the physical phenomena that contribute to binding, such as solvation effects and entropy.[2]

• Protein Flexibility: Most standard docking protocols treat the receptor as a rigid entity. However, proteins are dynamic, and induced-fit effects upon ligand binding can significantly alter the shape of the active site.

• Incorrect Binding Pose Prediction: The top-scoring pose may not be the biologically relevant one. Visual inspection and comparison with known structure-activity relationships (SAR) are crucial.[2]

• Experimental Artifacts: Issues such as protein aggregation, ligand solubility problems, or incorrect buffer conditions can lead to misleading experimental results.

• Cellular Effects: A compound that binds tightly to a purified protein (in vitro) may not be effective in a cellular context due to poor membrane permeability, rapid metabolism, or efflux by cellular pumps.[12]

Visualizing the Workflow

To conceptualize the entire cross-validation process, the following workflow diagram illustrates the key stages and feedback loops.

Caption: A workflow diagram illustrating the iterative process of cross-validating in silico docking results with experimental binding assays.

Conclusion: A Self-Validating System for Robust Drug Discovery

The cross-validation of in silico docking studies with experimental data is not merely a confirmatory step but a foundational principle of modern drug discovery. It transforms a linear process into a dynamic, self-correcting cycle that enhances the reliability of computational predictions and focuses precious experimental resources on the most promising candidates. By understanding the strengths and limitations of both approaches, and by meticulously correlating their outputs, researchers can navigate the complexities of drug development with greater confidence and efficiency. This integrated approach, grounded in scientific integrity and a commitment to rigorous validation, is paramount to translating computational insights into tangible therapeutic innovations.

References

• How well do molecular docking scores correlate with experimental binding affinities? (2018, September 16). Quora. Retrieved from [Link]

• SPR vs ITC vs MST vs BLI ||Exploring Optimal Interaction Techniques. (n.d.). Nicoya Lifesciences. Retrieved from [Link]

• Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target. (2024, May 16). ResearchGate. Retrieved from [Link]

• Isothermal titration calorimetry and surface plasmon resonance analysis using the dynamic approach. (n.d.). PubMed Central. Retrieved from [Link]

• Comparison of Biomolecular Interaction Techniques – SPRvs ITCvs MSTvs BLI. (n.d.). XanTec bioanalytics GmbH. Retrieved from [Link]

• How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. (2020, October 23). YouTube. Retrieved from [Link]

• Surface Plasmon Resonance (SPR) vs. Isothermal Titration Calorimetry (ITC): Analyzing Molecular Interactions. (n.d.). Lab Manager. Retrieved from [Link]

• How to find a correlation between experimental data and docking score? (2022, February 7). ResearchGate. Retrieved from [Link]

• (PDF) Best Practices in Docking and Activity Prediction. (n.d.). ResearchGate. Retrieved from [Link]

• Demonstrating the Absence of Correlation Between Molecular Docking and. (2025, November 5). BCTT. Retrieved from [Link]

• What would be the reasons of the unmatching between docking scores and IC50 values (with references please)? (2017, January 8). ResearchGate. Retrieved from [Link]

• Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9). PLOS Computational Biology. Retrieved from [Link]

• Benchmarking Cross-Docking Strategies in Kinase Drug Discovery. (n.d.). Journal of Chemical Information and Modeling - ACS Publications. Retrieved from [Link]

• Further development and validation of empirical scoring functions for structure-based binding affinity prediction. (n.d.). CiteSeerX. Retrieved from [Link]

• Correlation between Virtual Screening Performance and Binding Site Descriptors of Protein Targets. (n.d.). PubMed Central. Retrieved from [Link]

• Full article: Validation guidelines for drug-target prediction methods. (2024, November 21). Taylor & Francis. Retrieved from [Link]

• Best Practices in Docking and Activity Prediction. (2016, February 12). bioRxiv. Retrieved from [Link]

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The Quinoline-4-Carboxylic Acid Scaffold: A Promising Framework for Kinase Inhibition

A Comparative Guide for Drug Discovery Professionals

In the landscape of kinase inhibitor discovery, the identification of privileged scaffolds that can be decorated to achieve potent and selective inhibition is a cornerstone of modern medicinal chemistry. The quinoline-4-carboxylic acid moiety has emerged as a versatile and promising framework for the development of therapeutics targeting a range of enzymes, including protein kinases. While the specific molecule, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, is not extensively characterized in the public domain as a kinase inhibitor, its core structure represents a valuable starting point for the design of novel kinase inhibitors.

This guide provides a comparative analysis of the potential of the quinoline-4-carboxylic acid scaffold in the context of several key cancer-related kinases: PIM1, AXL, FLT3, and PKCα. We will explore the established roles of these kinases in disease, examine the profiles of well-characterized inhibitors, and discuss the prospective advantages that quinoline-based compounds may offer. This document is intended for researchers, scientists, and drug development professionals seeking to understand the current landscape of kinase inhibition and the potential of emerging chemical scaffolds.

The Quinoline-4-Carboxylic Acid Scaffold: A Foundation for Diverse Bioactivity

The quinoline ring system is a recurring motif in a multitude of biologically active compounds, including a number of approved drugs.[1] Its rigid, bicyclic aromatic structure provides a three-dimensional framework that can be readily functionalized to interact with the active sites of various enzymes. The addition of a carboxylic acid at the 4-position introduces a key hydrogen bond donor and acceptor, which can be crucial for anchoring the molecule within a target's binding pocket.

While direct kinase inhibition data for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is limited, a structurally analogous compound, 6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt (NSC 368390), has demonstrated significant antitumor activity in preclinical models.[2] This suggests that the core scaffold possesses the necessary pharmacophoric features for anticancer effects, which are often mediated through kinase inhibition. Furthermore, various derivatives of quinoline-4-carboxylic acid have been investigated as inhibitors of other important cancer targets like histone deacetylases (HDACs) and sirtuins.[3][4][5]

The true potential of this scaffold lies in its synthetic tractability. The core can be assembled through established chemical reactions, such as the Doebner-von Miller reaction, allowing for the systematic modification of substituents at multiple positions.[3] This chemical versatility is paramount for optimizing potency, selectivity, and pharmacokinetic properties in a drug discovery program.

A Comparative Look at Key Kinase Targets and Their Inhibitors

To understand the potential of novel quinoline-based compounds, it is essential to first examine the landscape of existing inhibitors for our kinases of interest.

PIM1 Kinase: A Serine/Threonine Kinase Driving Cell Survival

The PIM kinases (PIM1, PIM2, and PIM3) are a family of constitutively active serine/threonine kinases that play a critical role in cell survival, proliferation, and apoptosis resistance.[6] Overexpression of PIM kinases is a hallmark of many hematological and solid tumors, making them an attractive target for anticancer therapies.[6] Several small molecule inhibitors targeting the PIM kinases have been developed and are in various stages of clinical investigation.[7]

Inhibitor	Target(s)	IC50/Ki	Development Stage
AZD1208	Pan-PIM	PIM1: 0.4 nM, PIM2: 5 nM, PIM3: 1.9 nM	Phase 1[8]
SMI-4a	PIM1 selective	PIM1: 17 nM	Preclinical[8]
PIM447 (LGH447)	Pan-PIM	PIM1: 6 pM, PIM2: 18 pM, PIM3: 9 pM	Preclinical[8]
CX-6258	Pan-PIM	PIM1: 5 nM, PIM2: 25 nM, PIM3: 16 nM	Preclinical

Table 1: A selection of well-characterized PIM kinase inhibitors. IC50 and Ki values represent the concentration of the inhibitor required to reduce enzyme activity by 50% or the inhibition constant, respectively.

The development of pyridine-quinoline hybrids has shown promise in inhibiting PIM-1 kinase, suggesting that the quinoline scaffold can be effectively utilized for this target.[9]

AXL Kinase: A Receptor Tyrosine Kinase Implicated in Metastasis and Drug Resistance

AXL is a receptor tyrosine kinase belonging to the TAM (Tyro3, Axl, Mer) family.[10] Its overexpression is associated with poor prognosis in numerous cancers and has been implicated in tumor cell proliferation, survival, migration, and the development of resistance to conventional therapies.[11][12] Consequently, AXL has emerged as a significant target for anticancer drug development.[13]

Inhibitor	Target(s)	IC50/Ki	Development Stage
Bemcentinib (BGB324)	AXL	-	Phase II
Cabozantinib	Multi-kinase (including AXL, MET, VEGFR2)	-	Approved
Gilteritinib	FLT3, AXL	-	Approved (for FLT3-mutated AML)[14]
Sitravatinib	Multi-kinase (including TAM family)	-	Clinical Trials

Table 2: A selection of AXL kinase inhibitors.

Notably, research has demonstrated that 4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives can act as potent AXL kinase inhibitors, with one compound exhibiting an IC50 of 4.0 nM.[15] This provides strong evidence for the applicability of the quinoline scaffold in targeting AXL.

FLT3 Kinase: A Key Driver in Acute Myeloid Leukemia (AML)

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in hematopoiesis. Mutations in the FLT3 gene are among the most common genetic alterations in acute myeloid leukemia (AML) and are associated with a poor prognosis. This has led to the development and approval of several FLT3 inhibitors for the treatment of FLT3-mutated AML.[1]

Inhibitor	Target(s)	IC50/Ki	Development Stage
Midostaurin	Multi-kinase (including FLT3)	-	Approved[16]
Gilteritinib	FLT3, AXL	-	Approved[14]
Quizartinib	FLT3	-	Approved[17]
Crenolanib	FLT3	-	Clinical Trials[18]

Table 3: A selection of FLT3 kinase inhibitors.

The 3H-pyrazolo[4,3-f]quinoline scaffold has been identified as a promising hinge-binder for kinase inhibition, with derivatives showing activity against FLT3.[19] This further supports the potential of quinoline-based structures in targeting this important kinase.

PKCα: A Serine/Threonine Kinase with Diverse Roles in Cancer

Protein Kinase C alpha (PKCα) is a member of the PKC family of serine/threonine kinases that are involved in a wide array of cellular processes, including proliferation, differentiation, and apoptosis.[20] Dysregulation of PKCα has been implicated in various cancers, making it a target for therapeutic intervention.[21]

Inhibitor	Target(s)	IC50/Ki	Development Stage
Enzastaurin	PKCβ selective (also inhibits PKCα)	-	Clinical Trials[21]
Sotrastaurin	Pan-PKC	-	Clinical Trials
Ruboxistaurin	PKCβ selective (also inhibits PKCα)	-	Investigational

Table 4: A selection of PKC inhibitors with activity against PKCα.

While direct evidence of quinoline-4-carboxylic acids as PKCα inhibitors is less established in the reviewed literature, the broad applicability of the scaffold suggests it could be a viable starting point for designing inhibitors for this kinase family as well.

Visualizing Kinase Signaling Pathways

To appreciate the mechanism of action of these inhibitors, it is helpful to visualize the signaling pathways they disrupt.

Caption: Simplified PIM1 signaling pathway and point of inhibition.

Caption: AXL receptor signaling and the action of an inhibitor.

Experimental Protocols for Kinase Inhibition Assays

The evaluation of novel compounds as kinase inhibitors requires robust and reproducible experimental methodologies. Below are step-by-step protocols for key in vitro and cell-based assays.

In Vitro Kinase Assay (Example: PIM1)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Principle: A recombinant kinase phosphorylates a specific substrate in the presence of ATP. The amount of phosphorylation is quantified, and the effect of an inhibitor on this process is measured.

Materials:

• Recombinant human PIM1 kinase

• PIM1-specific peptide substrate

• ATP

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• Test compound (e.g., a quinoline-4-carboxylic acid derivative)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

Protocol:

• Compound Preparation: Serially dilute the test compound in DMSO to create a range of concentrations.

• Reaction Setup: In a 384-well plate, add the kinase buffer, the peptide substrate, and the test compound at various concentrations.

• Kinase Addition: Add the recombinant PIM1 kinase to each well to initiate the reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• ATP Addition: Add ATP to each well to start the phosphorylation reaction.

• Detection: After a set incubation period, add the detection reagent according to the manufacturer's instructions. This typically involves a reagent that quantifies the amount of ADP produced, which is directly proportional to kinase activity.

• Data Analysis: Measure the luminescence or fluorescence signal. Plot the percentage of kinase inhibition against the log of the inhibitor concentration to determine the IC50 value.

Caption: Workflow for an in vitro kinase inhibition assay.

Cell-Based Phosphorylation Assay

This assay measures the ability of a compound to inhibit the phosphorylation of a kinase's downstream target within a cellular context.

Principle: Cells that overexpress the target kinase are treated with the inhibitor. The level of phosphorylation of a known downstream substrate is then measured, typically by Western blot or ELISA.

Materials:

• Cancer cell line known to have active signaling through the target kinase (e.g., a FLT3-ITD positive AML cell line for a FLT3 inhibitor).

• Cell culture medium and supplements.

• Test compound.

• Lysis buffer.

• Primary antibodies (against the phosphorylated substrate and total substrate).

• Secondary antibody conjugated to a detectable enzyme (e.g., HRP).

• Chemiluminescent substrate.

Protocol:

• Cell Culture: Plate the cells in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration.

• Cell Lysis: Wash the cells with PBS and then lyse them with a suitable lysis buffer to extract the proteins.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream target.

  • Wash the membrane and then incubate with a secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe with an antibody for the total (phosphorylated and unphosphorylated) form of the substrate to ensure equal protein loading.

• Data Analysis: Quantify the band intensities to determine the extent of phosphorylation inhibition.

Conclusion: A Scaffold with Untapped Potential

The quinoline-4-carboxylic acid scaffold represents a fertile ground for the discovery of novel kinase inhibitors. While the specific compound 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid remains to be fully characterized in this context, the broader chemical class has already demonstrated its potential to yield potent inhibitors of key cancer targets such as PIM1 and AXL. The synthetic accessibility of this scaffold allows for extensive structure-activity relationship (SAR) studies, which are essential for optimizing potency, selectivity, and drug-like properties.

For researchers in the field of kinase inhibitor drug discovery, the quinoline-4-carboxylic acid core offers a compelling starting point for the development of the next generation of targeted cancer therapies. Further exploration of this scaffold against a wider range of kinases is warranted and holds the promise of delivering novel clinical candidates.

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• Dayal, N., et al. (2022). Dual FLT3/haspin kinase inhibitor based on 3H-pyrazolo[4,3-f]quinoline scaffold with activities against acute myeloid leukemia. RSC Medicinal Chemistry, 13(11), 1361-1372.

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A Researcher's Guide to Validating the Molecular Target of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

For researchers in drug discovery, the journey from identifying a bioactive small molecule to understanding its precise mechanism of action is both critical and complex. This guide provides a comprehensive framework for verifying the molecular target of a novel compound, using 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid as a case study. While the specific molecular target of this quinoline derivative is not yet defined in publicly accessible literature, its structural class suggests potential interactions with key cellular signaling nodes, such as protein kinases.

Here, we postulate a hypothetical molecular target—the Protein Kinase R (PKR), also known as EIF2AK2—to illustrate a rigorous, multi-faceted target validation workflow. PKR is a crucial mediator of the integrated stress response (ISR), a central pathway in cellular homeostasis, antiviral defense, and cancer biology.[1] This guide will compare and contrast orthogonal experimental strategies to confirm direct target engagement and elucidate the functional cellular consequences of this interaction.

The Central Challenge: From 'What it Does' to 'How it Works'

Identifying a compound's phenotype, such as inhibiting tumor growth, is the first step. The critical next phase is to pinpoint the specific molecular interaction responsible for that effect. This process, known as target validation, is fundamental to developing safe and effective therapeutics. Without it, a program risks advancing a compound with misunderstood mechanisms, potential off-target toxicities, or a misleading structure-activity relationship (SAR).

Our subject compound, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, belongs to a chemical class known for diverse biological activities. Related quinoline-4-carboxylic acid derivatives have demonstrated anticancer properties, though their targets vary.[2] For the purpose of this guide, we will proceed with the hypothesis that our compound inhibits PKR, a serine/threonine kinase activated by various cellular stressors, including double-stranded RNA (dsRNA) produced during viral replication.[3]

The Hypothetical Target: Protein Kinase R (PKR)

PKR is a cornerstone of the innate immune system and a key regulator of protein synthesis.[1] Upon activation, PKR phosphorylates the alpha subunit of eukaryotic initiation factor 2 (eIF2α).[1] This event triggers a cascade that globally attenuates protein synthesis, helping to curb viral replication and manage cellular stress.[4] However, chronic PKR activation is implicated in various pathologies, including neurodegenerative diseases and some cancers, making it a compelling therapeutic target.[5][6]

PKR Signaling Pathway

The canonical PKR activation pathway is a critical component of the integrated stress response.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol:

• Cell Culture: Plate a suitable cell line (e.g., HEK293T) and grow to ~80% confluency.

• Compound Treatment: Treat cells with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid at various concentrations (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for 1-2 hours.

• Heating: Harvest and resuspend cells in a buffered saline solution. Aliquot the cell suspension into PCR tubes and heat them for 3 minutes across a defined temperature gradient (e.g., 45°C to 65°C in 2°C increments) using a thermal cycler. [7]4. Lysis: Lyse the cells by freeze-thaw cycles or with a lysis buffer containing a mild detergent.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated, denatured proteins.

• Detection: Carefully collect the supernatant (containing soluble proteins) and analyze the amount of soluble PKR by Western blot using a specific anti-PKR antibody.

• Analysis: Quantify the band intensities and plot them against the corresponding temperature. A shift in the melting curve to a higher temperature in the compound-treated samples compared to the vehicle control indicates target engagement.

Quantifying Functional Cellular Activity: Integrated Stress Response (ISR) Luciferase Reporter Assay

To confirm that target engagement translates into functional inhibition of the PKR pathway, a reporter assay is ideal. Since PKR activation leads to the preferential translation of ATF4, a reporter construct where luciferase expression is driven by the ATF4 5' UTR can be used. [8] Detailed Protocol:

• Cell Transfection: Co-transfect HEK293T cells with a luciferase reporter plasmid containing the ATF4 5' UTR and a constitutively expressed control reporter (e.g., Renilla luciferase) for normalization.

• Compound Pre-treatment: After 24 hours, pre-treat the cells with various concentrations of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid or a known PKR inhibitor, such as C16, for 1 hour. [9]3. PKR Activation: Induce PKR activation by transfecting the cells with a synthetic dsRNA mimetic, poly(I:C).

• Lysis and Measurement: After an appropriate incubation period (e.g., 6-8 hours), lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase assay system.

• Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. A dose-dependent decrease in luciferase signal in compound-treated cells compared to the poly(I:C) only control would indicate functional inhibition of the PKR pathway.

Comparing Alternatives: 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid vs. C16

A crucial part of validating a new compound is benchmarking it against a known modulator of the same target. C16 is a well-characterized, ATP-competitive inhibitor of PKR. [5]However, like many kinase inhibitors, its selectivity profile is not perfect. [5]

Feature	6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid	C16 (Imidazolo-oxindole)
Status	Investigational Compound	Established Tool Compound
Mechanism of Action	Hypothesized PKR Inhibitor (Mechanism unknown)	ATP-competitive PKR Inhibitor [10]
Potency (Hypothetical)	To be determined (e.g., via IC₅₀ in reporter assay)	Potent inhibitor with cellular activity in the nanomolar to low micromolar range [11]
Selectivity	Unknown; requires kinome-wide profiling	Known to have off-target effects on other kinases (e.g., CDK2, CDK5) [12]

| Validation Approach | Requires comprehensive validation (Binding, Cellular, Functional, Selectivity) | Used as a positive control in functional assays and a benchmark for selectivity. |

Broadening the Horizon: Kinome-Wide Selectivity Profiling

No kinase inhibitor is perfectly selective. Therefore, a critical final step is to understand the broader interaction profile of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid across the human kinome. This is typically performed as a fee-for-service by specialized vendors. [13]The compound is screened at one or two concentrations (e.g., 1 µM and 10 µM) against a panel of hundreds of purified kinases.

The results, often presented as a percentage of inhibition, reveal any potential off-targets. This data is invaluable for interpreting cellular phenotypes and anticipating potential toxicities. A compound that strongly inhibits PKR while showing minimal activity against other kinases would be a highly valuable and selective tool for further research.

Conclusion

Verifying the molecular target of a novel compound like 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is a systematic, evidence-driven process. By postulating a plausible target such as PKR and employing a suite of orthogonal assays—from direct biophysical measurements to cellular engagement and functional readouts—researchers can build a robust case for a specific mechanism of action. This guide provides a blueprint for such an investigation, emphasizing the causality behind experimental choices and the importance of self-validating systems. The ultimate goal is to move beyond phenotypic observation to a precise molecular understanding, a necessary step in the translation of a promising molecule into a rationally designed therapeutic.

References

• MDPI. (n.d.). Beyond Viral Restriction: The Metabolic Dimensions of Interferon-Stimulated Genes in Antiviral Immunity. Retrieved from [Link]

• NIH. (n.d.). The Specific Protein Kinase R (PKR) Inhibitor C16 Protects Neonatal Hypoxia-Ischemia Brain Damages by Inhibiting Neuroinflammation in a Neonatal Rat Model. Retrieved from [Link]

• NIH. (2023). Monitoring integrated stress response in live Drosophila. Retrieved from [Link]

• PubMed. (2022). Identification of potent and selective inhibitors of PKR via virtual screening and traditional design. Retrieved from [Link]

• PubMed. (n.d.). Kinetic studies of small molecule interactions with protein kinases using biosensor technology. Retrieved from [Link]

• NCBI. (2024). EIF2AK2 eukaryotic translation initiation factor 2 alpha kinase 2 [Homo sapiens (human)]. Retrieved from [Link]

• NCBI. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]

• PubChem. (n.d.). 2-[4-(2-Chloro-6-methylpyridin-3-yl)phenyl]-6-fluoro-3-methylquinoline-4-carboxylic acid. Retrieved from [Link]

• Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

• Patsnap Synapse. (2024). What are PKR inhibitors and how do they work?. Retrieved from [Link]

• Wikipedia. (n.d.). Protein kinase R. Retrieved from [Link]

• Bio-Rad. (n.d.). Large and Small Molecule Screening by SPR. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic of the integrated stress response (ISR). Retrieved from [Link]

• UniProt. (n.d.). Eif2ak2 - Interferon-induced, double-stranded RNA-activated protein kinase - Mus musculus (Mouse). Retrieved from [Link]

• SciSpace. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Retrieved from [Link]

• Nicoya. (2024). Protein-Small Molecule Biomolecular Interactions – a Retrospective. Retrieved from [Link]

• PubMed. (n.d.). Design and synthesis of novel protein kinase R (PKR) inhibitors. Retrieved from [Link]

• Oxford Academic. (2024). KinomeMETA: a web platform for kinome-wide polypharmacology profiling with meta-learning. Retrieved from [Link]

• Frontiers. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Retrieved from [Link]

• NIH. (n.d.). The Protein Kinase R Inhibitor C16 Alleviates Sepsis-Induced Acute Kidney Injury Through Modulation of the NF-κB and NLR Family Pyrin Domain-Containing 3 (NLPR3) Pyroptosis Signal Pathways. Retrieved from [Link]

• ResearchGate. (n.d.). The cellular thermal shift assay of MEK in the presence of inhibitors. Retrieved from [Link]

• Pamgene. (n.d.). KinomePro. Retrieved from [Link]

• MDPI. (2021). The PKR/P38/RIPK1 Signaling Pathway as a Therapeutic Target in Alzheimer's Disease. Retrieved from [Link]

• Mapmygenome. (n.d.). EIF2AK2 Gene: Function, Role in Disease, and Research. Retrieved from [Link]

• MDPI. (2024). Determining the Affinity and Kinetics of Small Molecule Inhibitors of Galectin-1 Using Surface Plasmon Resonance. Retrieved from [Link]

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• Annual Reviews. (2015). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Retrieved from [Link]

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A Comparative Guide to the Reproducible Synthesis of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The specific derivative, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, holds significant interest due to its potential biological activities, which are often modulated by the presence and position of its substituents. The fluorine atom at the 6-position can enhance metabolic stability and binding affinity, while the methyl and phenyl groups at the 3- and 2-positions, respectively, influence the molecule's conformation and interactions with biological targets.

Ensuring the reproducible synthesis of this target molecule is paramount for consistent downstream research and development, from initial screening to lead optimization. This guide provides an in-depth comparison of two primary synthetic routes—the Doebner reaction and the Pfitzinger reaction—offering insights into their mechanisms, experimental reproducibility, and practical considerations.

At a Glance: Synthetic Route Comparison

Feature	Modified Doebner Reaction	Pfitzinger Reaction
Starting Materials	4-Fluoroaniline, Benzaldehyde, 2-Oxobutanoic Acid	5-Fluoroisatin, 1-Phenylpropan-2-one (Benzyl Methyl Ketone)
Key Transformation	Three-component condensation and cyclization	Condensation of an isatin derivative with a ketone
Reaction Conditions	Acid-catalyzed (e.g., BF₃·THF), moderate temperature	Strong base (e.g., KOH), reflux
Reported Yields	Potentially high (up to 82% for similar reactions)	Moderate to good
Key Advantages	Convergent, potentially higher yielding for this substrate	Readily available starting materials
Potential Challenges	Requires optimization for the specific keto acid	Potential for side reactions with unsymmetrical ketones

I. The Modified Doebner Reaction: A Convergent Approach for Substituted Anilines

The Doebner reaction is a classic method for synthesizing quinoline-4-carboxylic acids from an aniline, an aldehyde, and pyruvic acid.[1][2] However, the traditional approach often struggles with electron-deficient anilines, such as 4-fluoroaniline, leading to low yields.[3] A significant advancement is the "Doebner hydrogen-transfer reaction," which has demonstrated high efficacy for such substrates.[3] To achieve the desired 3-methyl substitution in the target molecule, pyruvic acid is replaced with 2-oxobutanoic acid.

Mechanistic Insight

The reaction is believed to proceed through the initial formation of a Schiff base from 4-fluoroaniline and benzaldehyde. Concurrently, 2-oxobutanoic acid enolizes. A subsequent condensation and intramolecular electrophilic cyclization onto the aniline ring, followed by an oxidation step, yields the final quinoline product. The use of a Lewis acid catalyst like boron trifluoride etherate (BF₃·THF) facilitates the key C-C bond-forming steps.[3]

Caption: Proposed mechanism of the Modified Doebner Reaction.

Experimental Protocol: Modified Doebner Reaction

Materials:

• 4-Fluoroaniline

• Benzaldehyde

• 2-Oxobutanoic acid

• Boron trifluoride etherate (BF₃·THF)

• Acetonitrile (MeCN)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 4-fluoroaniline (1.0 equiv.) and benzaldehyde (1.1 equiv.) in anhydrous acetonitrile.

• Add BF₃·THF (0.3 equiv.) to the solution and stir at 65°C for 15 minutes.

• In a separate flask, dissolve 2-oxobutanoic acid (1.2 equiv.) in acetonitrile.

• Add the 2-oxobutanoic acid solution dropwise to the reaction mixture over 3 hours while maintaining the temperature at 65°C.

• Continue to heat the reaction mixture at 65°C for an additional 20 hours.

• Cool the reaction mixture to room temperature and quench with water.

• Make the solution basic (pH ~9) with aqueous sodium hydroxide.

• Wash the aqueous layer with ethyl acetate to remove unreacted benzaldehyde and other non-acidic impurities.

• Acidify the aqueous layer to pH ~4 with hydrochloric acid to precipitate the crude product.

• Filter the solid, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

II. The Pfitzinger Reaction: A Classic Route with Modern Applications

The Pfitzinger reaction provides a direct route to 2,3-disubstituted quinoline-4-carboxylic acids through the condensation of an isatin with a carbonyl compound containing an α-methylene group, under basic conditions.[4][5] For the synthesis of our target molecule, this translates to the reaction of 5-fluoroisatin with 1-phenylpropan-2-one (benzyl methyl ketone).

Mechanistic Insight

The reaction initiates with the base-catalyzed hydrolysis of the amide bond in 5-fluoroisatin to form a keto-acid intermediate. This intermediate then condenses with 1-phenylpropan-2-one to form a Schiff base, which tautomerizes to an enamine. An intramolecular cyclization followed by dehydration yields the final aromatic quinoline ring system.[5] The regioselectivity of the cyclization with an unsymmetrical ketone like benzyl methyl ketone is a critical factor, with the reaction typically favoring the formation of the more stable product. In this case, the formation of the 2-phenyl-3-methyl substituted product is expected.

Caption: Experimental workflow for the Pfitzinger synthesis.

Experimental Protocol: Pfitzinger Reaction

Materials:

• 5-Fluoroisatin

• 1-Phenylpropan-2-one (Benzyl methyl ketone)

• Potassium hydroxide (KOH)

• Ethanol

• Water

• Hydrochloric acid (HCl)

Procedure:

• In a round-bottom flask, dissolve potassium hydroxide (3.0 equiv.) in a mixture of water and ethanol.

• Add 5-fluoroisatin (1.0 equiv.) to the basic solution and stir until it dissolves completely.

• Add 1-phenylpropan-2-one (1.2 equiv.) to the reaction mixture.

• Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the ethanol under reduced pressure.

• Dissolve the residue in water and wash with diethyl ether to remove any unreacted ketone.

• Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of approximately 4-5 to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry.

• Purify the crude product by recrystallization from ethanol or an ethanol/water mixture.

III. Reproducibility and Troubleshooting

Modified Doebner Reaction:

• Aniline Quality: The purity of the 4-fluoroaniline is crucial, as impurities can lead to side reactions and lower yields.

• Anhydrous Conditions: The use of a Lewis acid catalyst necessitates anhydrous conditions to prevent its deactivation.

• Rate of Addition: The slow, dropwise addition of the 2-oxobutanoic acid solution is important to control the reaction rate and minimize potential side reactions.

• Side Products: Incomplete oxidation can lead to the formation of dihydroquinoline byproducts.

Pfitzinger Reaction:

• Base Concentration: The concentration of the potassium hydroxide solution can influence the rate of isatin ring opening and the subsequent condensation.

• Reaction Time: The Pfitzinger reaction can sometimes require extended reflux times for complete conversion.

• Purification: The crude product may contain unreacted starting materials or side products from the self-condensation of the ketone. Careful purification by recrystallization is essential.[6]

• Regioisomer Formation: While the desired 2-phenyl-3-methyl isomer is the major expected product, the formation of the 2-methyl-3-phenyl isomer is a possibility with unsymmetrical ketones and should be assessed during characterization.

IV. Conclusion: Selecting the Optimal Route

Both the modified Doebner and the Pfitzinger reactions offer viable pathways to 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

The Modified Doebner Reaction appears to be a more modern and potentially higher-yielding approach, especially given the electron-withdrawing nature of the fluoro-substituent on the aniline starting material. Its convergent nature, bringing together three components in a one-pot synthesis, is also an attractive feature for efficiency.

The Pfitzinger Reaction , on the other hand, is a well-established and robust method. While it may require more traditional reflux conditions and careful purification, its starting materials, 5-fluoroisatin and 1-phenylpropan-2-one, are readily accessible.

The ultimate choice of synthetic route will depend on the specific capabilities of the laboratory, the availability and cost of starting materials, and the desired scale of the synthesis. For achieving high yields with a potentially more streamlined process, the modified Doebner reaction is a compelling option. However, for its reliability and straightforwardness, the Pfitzinger reaction remains a valuable and reproducible method. In either case, careful execution of the experimental protocol and thorough characterization of the final product are essential to ensure the synthesis of 6-fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid with high purity and reproducibility.

References

• Doebner reaction. (n.d.). In Wikipedia. Retrieved January 25, 2026, from [Link]

• Doebner quinoline synthesis | Request PDF. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. [Video]. (2020, February 3). YouTube. Retrieved January 25, 2026, from [Link]

• Doebner–Miller reaction. (n.d.). Chemeurope.com. Retrieved January 25, 2026, from [Link]

• Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(1), o169. [Link]

• Pfitzinger Quinoline Synthesis. (n.d.). In Name Reactions in Organic Synthesis.

• Pfitzinger reaction. (n.d.). In Wikipedia. Retrieved January 25, 2026, from [Link]

• (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. (2014, March 28). ResearchGate. Retrieved January 25, 2026, from [Link]

• The Pfitzinger Reaction. (Review). (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Scheme 59 3.1.2 Pfitzinger synthesisPfitzinger synthesis for quinolines... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. (2023, June 2). UI Scholars Hub. Retrieved January 25, 2026, from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series. Retrieved January 25, 2026, from [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2013). The Journal of Organic Chemistry, 78(24), 12594–12602. [Link]

• Yadav, V., et al. (2012). Application of pfitzinger reaction in the synthesis of indophenazino fused quinoline-4-carboxylic acid derivatives. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. [Link]

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Safety & Regulatory Compliance

6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid proper disposal procedures

As a Senior Application Scientist, it is my priority to ensure that our clients and partners are equipped with the necessary knowledge to handle chemical compounds safely and effectively throughout their entire lifecycle, from receipt to disposal. This guide provides a comprehensive overview of the proper disposal procedures for 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, a compound often utilized in advanced research and development.

The following procedures are based on established principles of laboratory safety and hazardous waste management. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, the guidance herein is synthesized from data on structurally analogous quinoline carboxylic acid derivatives and fluorinated organic compounds, ensuring a robust and cautious approach.

Hazard Assessment and Characterization

Before any disposal activities commence, a thorough understanding of the potential hazards is paramount. Based on data from similar quinoline derivatives, 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid should be handled as a hazardous substance.

Anticipated Hazards:

• Skin Irritation: Similar compounds are known to cause skin irritation.[1][2][3][4][5]

• Eye Irritation: Causes serious eye irritation is a common warning for this class of chemicals.[1][2][3][4][5]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][2][3][4][5]

• Aquatic Toxicity: Some fluorinated quinolines are harmful to aquatic life with long-lasting effects.[6]

Due to the fluorine substituent, there is also a potential for the release of hazardous decomposition products, such as hydrogen fluoride, upon thermal degradation.[7][8]

Hazard Class	Anticipated GHS Classification & Precautionary Statements
Acute Toxicity	While not fully determined, handle with care. Some related compounds are harmful if swallowed.[6][9]
Skin Corrosion/Irritation	Category 2 (H315: Causes skin irritation). P264, P280, P302+P352.[1][5]
Serious Eye Damage/Irritation	Category 2A (H319: Causes serious eye irritation). P280, P305+P351+P338.[1][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (H335: May cause respiratory irritation). P261, P271, P304+P340.[1][5]
Aquatic Hazard	Handle as potentially harmful to aquatic life. P273.[6]

Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against accidental exposure. The following PPE is mandatory when handling 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid for disposal.

• Hand Protection: Nitrile or neoprene gloves should be worn. Inspect for any signs of degradation or punctures before use.

• Eye Protection: Chemical splash goggles are the minimum requirement. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[10]

• Respiratory Protection: For handling the solid, powdered form, an N95 (or higher) particulate respirator is necessary to prevent inhalation of dust particles. If handling solutions that may generate vapors, an air-purifying respirator with organic vapor cartridges is recommended.[10]

• Body Protection: A standard laboratory coat is required. For handling larger quantities, a chemical-resistant apron is also recommended.[10]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid is that it must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[2][4][11]

Step 1: Waste Segregation

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels, must be placed in a designated hazardous waste container.[10]

• Liquid Waste: Solutions containing 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid must be collected in a separate, clearly labeled hazardous liquid waste container. Do not mix with incompatible waste streams.

• Sharps Waste: Any contaminated sharps (needles, razor blades, etc.) should be disposed of in a designated sharps container.

Step 2: Waste Container Management

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid"), and the approximate concentration and quantity.

• Closure: Keep waste containers closed at all times, except when adding waste.[3]

• Storage: Store waste containers in a designated satellite accumulation area within the laboratory. This area should be under the control of laboratory personnel and away from general traffic.[11]

Step 3: Requesting Waste Pickup

• Familiarize yourself with your institution's hazardous waste pickup procedures. Typically, a request is submitted to the Environmental Health and Safety (EHS) department.[12]

• Do not allow hazardous waste to accumulate. Regulations often specify maximum accumulation times and quantities. For instance, laboratories should not store more than 55 gallons of hazardous waste or one quart of acutely hazardous waste at any given time.[11] Waste containers should be removed from the laboratory at a maximum of every twelve months, regardless of whether they are full.[13]

Step 4: Decontamination

• All glassware and surfaces that have come into contact with the compound should be decontaminated. This can be achieved by rinsing with an appropriate solvent (e.g., ethanol or acetone), followed by a thorough wash with soap and water. The initial solvent rinse should be collected as hazardous waste.[10]

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an absorbent material compatible with the chemical.[14]

  • Collect the absorbed material into a sealed container for proper waste disposal.[14]

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team.[14]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[14]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from working with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid.

Caption: Decision workflow for the segregation and disposal of waste.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific guidelines and your designated safety officer for any questions or clarification.

References

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Plastics Europe. (2025, September 8). Guide for the Safe Handling of Fluoropolymer Resins. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

• ACS Chemical Health & Safety. (2022, February 1). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Retrieved from [Link]

• Vanderbilt University. (n.d.). Guide to Managing Laboratory Chemical Waste. Retrieved from [Link]

• The Society of the Plastics Industry, Inc. (n.d.). Guide to the Safe Handling of Fluoropolymer Resins. Retrieved from [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid. Our focus is to provide procedural, step-by-step guidance that directly answers your operational questions, ensuring your safety and the integrity of your research.

Core Principles of Chemical Handling

Before any procedure, a thorough risk assessment is mandatory.[3] This involves evaluating the specific manipulations to be performed, the quantities of the substance involved, and the potential for aerosol generation. All handling of 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid, especially in powdered form, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[2][4]

Recommended Personal Protective Equipment (PPE)

The minimum PPE required when working with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[3] This baseline protection must be supplemented with specific PPE as detailed below.

Eye and Face Protection

Given the potential for serious eye irritation from quinoline derivatives, robust eye protection is critical.[1][2]

• Primary Protection: Chemical splash goggles that meet appropriate government standards (e.g., OSHA 29 CFR 1910.133 or EU EN166) are required at all times.[2]

• Secondary Protection: When there is a significant risk of splashing, such as during transfers of solutions or vigorous mixing, a face shield should be worn in addition to chemical splash goggles.[4][5][6]

Skin and Body Protection

Preventing skin contact is a primary objective, as similar compounds are known skin irritants.[1][2]

• Gloves: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are generally recommended for handling chemicals of this class.[4][7] Always inspect gloves for any signs of degradation or punctures before use. For extended procedures or when handling larger quantities, consider double-gloving.

• Lab Coat: A flame-resistant lab coat should be worn and kept buttoned to protect skin and personal clothing from contamination.[4][8]

• Apron: For tasks with a high risk of splashing, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.[4]

Respiratory Protection

The solid, powdered form of this compound presents a risk of respiratory irritation if inhaled.[1][2]

• For Solid Form: When handling the powdered form, especially during weighing or transfers where dust may be generated, an N95 or higher particulate respirator is recommended.[4]

• For Solutions/Vapors: If handling solutions under conditions where vapors may be generated (e.g., heating), an air-purifying respirator with organic vapor cartridges may be necessary.[4] All work with volatile solutions should be performed within a chemical fume hood.

PPE Selection Summary

Task/Procedure	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Lab Coat	N95 Particulate Respirator
Preparing Solutions	Chemical Splash Goggles & Face Shield	Nitrile or Neoprene Gloves	Lab Coat & Chemical-Resistant Apron	As needed, based on solvent volatility (use in fume hood)
Running Reactions	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Lab Coat	Use in a well-ventilated area or fume hood
Work-up/Purification	Chemical Splash Goggles & Face Shield	Nitrile or Neoprene Gloves	Lab Coat & Chemical-Resistant Apron	Use in a well-ventilated area or fume hood

PPE Donning and Doffing Protocol

A systematic approach to putting on and taking off PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on the lab coat and fasten all buttons.

• Respiratory Protection: If required, perform a fit check for your respirator.

• Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if necessary.

• Gloves: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Doffing Sequence:

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with bare skin.

• Apron: If worn, remove the chemical-resistant apron.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles.

• Lab Coat: Remove the lab coat, turning it inside out as you do so to contain any contamination.

• Respirator: If worn, remove the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[1]

Emergency Procedures

In the event of accidental exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water and remove contaminated clothing.[9] If skin irritation occurs, seek medical advice.[1][2]

• Eye Contact: Promptly flush the eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[9] Seek immediate medical attention.[10]

• Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or doctor.[1][2]

Disposal Plan

All disposable PPE (gloves, etc.) and other solid waste contaminated with 6-Fluoro-3-methyl-2-phenylquinoline-4-carboxylic acid must be collected in a designated, clearly labeled hazardous waste container.[4] Liquid waste should be collected in a separate, appropriately labeled hazardous waste container.[4] Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for PPE Selection

Caption: Decision workflow for selecting appropriate PPE.

References

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• Purdue University. (n.d.). Fluorine Safety. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Fluorine. Retrieved from [Link]

• University of Washington Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• ACS Chemical Health & Safety. (2022, February 1). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Retrieved from [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace. Retrieved from [Link]

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. Retrieved from [Link]

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Washington, DC: The National Academies Press. Retrieved from [Link]

• Westlab. (2017, August 2). Personal Protective Equipment (PPE) in the Laboratory. Retrieved from [Link]

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